5-Ethyl-2-Pyridineethanol

• CAS: 5223-06-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Basic Properties of 5-Ethyl-2-Pyridineethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethyl-2-pyridineethanol is a substituted pyridine derivative that has garnered significant interest in the fields of pharmaceutical and agrochemical research. Its unique molecular structure, characterized by a pyridine ring functionalized with both an ethyl and a hydroxyethyl group, imparts a favorable combination of stability and reactivity. This makes it a versatile building block in organic synthesis, most notably as a key intermediate in the production of the antidiabetic drug Pioglitazone.[1][2] Furthermore, research has indicated its potential in the development of therapeutic agents for neurological disorders, attributing to possible neuroprotective properties.[3]

This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of 5-Ethyl-2-pyridineethanol, detailed experimental protocols for its synthesis and characterization, and a discussion of its applications.

Chemical and Physical Properties

The basic physicochemical properties of 5-Ethyl-2-pyridineethanol are summarized in the tables below. These properties are crucial for its handling, storage, and application in various chemical reactions.

General and Identification Properties

Property	Value	Reference
Chemical Name	5-Ethyl-2-pyridineethanol	[4]
Synonyms	2-(5-Ethylpyridin-2-yl)ethanol, 5-Ethyl-2-(2-hydroxyethyl)pyridine	[3][5]
CAS Number	5223-06-3	[3][4]
Molecular Formula	C₉H₁₃NO	[3][4][6]
Molecular Weight	151.21 g/mol	[3][4][6]
Appearance	White to light yellow solid or viscous liquid	[3][4]

Physicochemical Data

Property	Value	Reference
Melting Point	39-44 °C	[7][8]
Boiling Point	259.4 °C at 760 mmHg; 127 °C at 5 mmHg	[7][8]
Density	1.0 ± 0.1 g/cm³	[9]
pKa (Predicted)	14.53 ± 0.10	[7][8]
Solubility	Soluble in Chloroform, Ethyl Acetate, Dichloromethane, and Methanol.	[1][7][8]
Flash Point	110.7 °C	[7]
Vapor Pressure	0.062-1.16 Pa at 25°C	[7][8]
LogP	0.86 - 1.42	[8][9]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 5-Ethyl-2-pyridineethanol are essential for its practical application in a laboratory setting.

Synthesis of 5-Ethyl-2-pyridineethanol

Reaction Scheme:

Conceptual Synthesis Pathway for 5-Ethyl-2-pyridineethanol.

Illustrative Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-ethyl-2-methylpyridine and an aqueous solution of formaldehyde.

• Catalysis: A catalytic amount of a strong base, such as sodium hydroxide, is added to the mixture.

• Reaction: The mixture is heated to reflux and maintained at that temperature for several hours while stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, the mixture is cooled to room temperature. The aqueous layer is extracted multiple times with an organic solvent like dichloromethane or ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography to yield pure 5-Ethyl-2-pyridineethanol.

Determination of Melting Point

The melting point of 5-Ethyl-2-pyridineethanol can be determined using a standard capillary melting point apparatus.

• Sample Preparation: A small amount of the crystalline solid is finely powdered and packed into a capillary tube to a height of 2-3 mm.

• Measurement: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated rapidly to a temperature about 10-15 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

• Observation: The temperature at which the first drop of liquid appears is recorded as the onset of melting, and the temperature at which the entire solid has turned into a clear liquid is the final melting point. The melting range provides an indication of the purity of the substance.

Determination of Solubility

A qualitative and semi-quantitative assessment of solubility can be performed as follows:

• Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water, ethanol, acetone, ethyl acetate, chloroform, hexane).

• Procedure: To a small test tube, add approximately 10-20 mg of 5-Ethyl-2-pyridineethanol.

• Addition of Solvent: Add the selected solvent dropwise (e.g., 0.1 mL at a time) while vortexing or shaking the tube.

• Observation: Observe for the dissolution of the solid. Record the approximate volume of solvent required to fully dissolve the sample. Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or semi-quantitatively (e.g., mg/mL).

Applications in Drug Development

5-Ethyl-2-pyridineethanol serves as a crucial building block in the synthesis of more complex active pharmaceutical ingredients (APIs). Its primary role is as a key intermediate in the synthesis of Pioglitazone, a drug used to treat type 2 diabetes.[1][2] The synthesis of Pioglitazone involves the reaction of a derivative of 5-Ethyl-2-pyridineethanol with a thiazolidinedione moiety.

The interest in 5-Ethyl-2-pyridineethanol and its derivatives also extends to the field of neuroscience. Studies have suggested that certain pyridine-containing compounds may possess neuroprotective properties, making them interesting candidates for the development of drugs targeting neurological disorders.[3] The exact mechanisms of action are still under investigation, but they may involve interactions with various signaling pathways in the central nervous system.

Role of 5-Ethyl-2-pyridineethanol as a building block in drug development.

Safety and Handling

5-Ethyl-2-pyridineethanol is a chemical that should be handled with appropriate safety precautions in a laboratory setting. It is important to consult the Safety Data Sheet (SDS) before use.

• General Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing.

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat.

• Storage: Store in a cool, dry place away from incompatible materials. Keep the container tightly closed.[4]

Conclusion

5-Ethyl-2-pyridineethanol is a valuable chemical intermediate with established importance in the pharmaceutical industry and potential for future applications in agrochemicals and novel drug discovery. A thorough understanding of its basic properties and handling requirements is crucial for its effective and safe utilization in research and development. This guide provides a foundational overview to assist researchers, scientists, and drug development professionals in their work with this versatile compound.

References

• 1. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 2. researcher.manipal.edu [researcher.manipal.edu]
• 3. chemimpex.com [chemimpex.com]
• 4. novaphene.com [novaphene.com]
• 5. 5-Ethyl-2-pyridineethanol | 5223-06-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. lookchem.com [lookchem.com]
• 8. 5-Ethyl-2-pyridineethanol Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 9. 5-Ethyl-2-pyridineethanol | CAS#:5223-06-3 | Chemsrc [chemsrc.com]

2-(5-Ethyl-2-pyridyl)ethanol chemical structure

An In-depth Technical Guide to 2-(5-Ethyl-2-pyridyl)ethanol

This technical guide provides a comprehensive overview of the chemical compound 2-(5-Ethyl-2-pyridyl)ethanol, tailored for researchers, scientists, and professionals in drug development. It covers its chemical identity, physical and spectroscopic properties, synthesis, and key applications.

Chemical Identity and Structure

2-(5-Ethyl-2-pyridyl)ethanol is a pyridine derivative characterized by an ethyl group at the 5th position and a hydroxyethyl group at the 2nd position of the pyridine ring.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	2-(5-ethyl-2-pyridinyl)ethanol[1]
CAS Number	5223-06-3[1][2][3][4][5][6]
Molecular Formula	C₉H₁₃NO[1][2][3][4][5][6][7]
SMILES	CCc1ccc(CCO)nc1[2]
InChI	1S/C9H13NO/c1-2-8-3-4-9(5-6-11)10-7-8/h3-4,7,11H,2,5-6H2,1H3[1][2][3]
InChI Key	OUJMXIPHUCDRAS-UHFFFAOYSA-N[2]

Synonyms: 5-Ethyl-2-Pyridineethanol, 2-(5-Ethylpyridin-2-yl)ethanol, 5-Ethyl-2-(2-hydroxyethyl)pyridine.[1][3][7]

Physicochemical Properties

The physical and chemical properties of 2-(5-Ethyl-2-pyridyl)ethanol are summarized below, providing essential data for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data

Property	Value	Source
Molecular Weight	151.21 g/mol	[1][2][4][5][6]
Appearance	Crystals, Light yellow solid or viscous liquid	[2][4]
Melting Point	39-44 °C	[3][8]
Boiling Point	127 °C at 5 mmHg, 259.4 °C at 760 mmHg	[3][7][8]
Density	1.0 ± 0.1 g/cm³	[7]
Solubility	Chloroform, Ethyl Acetate	[3][8]
pKa	14.53 ± 0.10 (Predicted)	[3]
LogP	1.3	[1]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of 2-(5-Ethyl-2-pyridyl)ethanol.

Table 3: Spectroscopic Information

Technique	Data Highlights
Mass Spectrometry	Major peaks observed at m/z 134, 118, 106.[1]
Infrared (IR) Spectroscopy	FTIR and ATR-IR spectra are available, typically showing characteristic peaks for O-H and C-N stretching.[1]

Experimental Protocols

Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate from 2-(5-Ethyl-2-pyridyl)ethanol

This protocol describes the conversion of 2-(5-Ethyl-2-pyridyl)ethanol to its methanesulfonate derivative, a common step in further synthetic modifications.

Materials:

• 2-(5-Ethyl-2-pyridyl)ethanol (80 g)

• Methylene chloride (800 ml)

• Triethylamine (55 g)

• Methanesulfonyl chloride (73.2 g)

• Water (400 ml)

• Saturated aqueous solution of sodium hydrogencarbonate (400 ml)

• Saturated aqueous saline solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 80 g of (5-ethyl-2-pyridyl)ethanol in 800 ml of methylene chloride.

• Add 55 g of triethylamine to the solution.

• While stirring under cooling, add 73.2 g of methanesulfonyl chloride dropwise.

• Continue stirring the mixture for 3 hours at room temperature.[9]

• Add 400 ml of water to the reaction mixture. Separate the aqueous layer and re-extract it.

• Combine the organic layers and wash with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate, followed by a saturated aqueous saline solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Distill off the solvent under reduced pressure to obtain the product, (5-ethyl-2-pyridyl)ethyl methanesulfonate, as a pale yellow oily product (121 g, 100% yield).[9]

Synthesis of 4-[2-(5-ethyl-2-pyridyl)ethoxy]nitrobenzene

This protocol outlines a step in the synthesis of Pioglitazone, where 2-(5-Ethyl-2-pyridyl)ethanol is a key starting material.

Materials:

• 2-(5-Ethyl-2-pyridyl)ethanol

• 1-Fluoro-4-nitrobenzene

• Acetone

• Alkali metal hydroxide (e.g., potassium hydroxide)

Procedure:

• React 2-(5-ethyl-2-pyridyl)ethanol with 1-fluoro-4-nitrobenzene in acetone.

• The reaction is carried out in the presence of an alkali metal hydroxide, such as potassium hydroxide.[10]

• The weight ratio between 2-(5-ethyl-2-pyridyl)ethanol and 1-fluoro-4-nitrobenzene is preferably in the range of 1:1 to 1:3.[10]

• Once the reaction is complete, the resulting product solution can be extracted using a water/organic solvent system, such as water/toluene.[10]

Applications and Biological Relevance

2-(5-Ethyl-2-pyridyl)ethanol is a versatile building block in organic synthesis with significant applications in the pharmaceutical and agrochemical industries.

• Pharmaceutical Intermediate: It is a key intermediate in the synthesis of Pioglitazone, a medication used for the treatment of type 2 diabetes.[3][10] It is also used in the synthesis of novel chalcones and pyrimidines with potential antimicrobial activity.[11][12]

• Agrochemicals: The compound serves as a precursor in the development of new pesticides and herbicides.[4][13]

• Biochemical Research: It is utilized in various biochemical assays to study enzyme activities and metabolic pathways.[4]

Visualization of Synthetic Pathway

The following diagram illustrates a key synthetic application of 2-(5-Ethyl-2-pyridyl)ethanol in the preparation of a Pioglitazone intermediate.

References

• 1. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(5-Ethyl-2-pyridinyl)ethanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. chembk.com [chembk.com]
• 4. chemimpex.com [chemimpex.com]
• 5. manchesterorganics.com [manchesterorganics.com]
• 6. 2-(5-ETHYL-2-PYRIDYL)ETHANOL | VSNCHEM [vsnchem.com]
• 7. 5-Ethyl-2-pyridineethanol | CAS#:5223-06-3 | Chemsrc [chemsrc.com]
• 8. lookchem.com [lookchem.com]
• 9. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 10. WO2009133576A1 - A process for the preparation of 4-[2-(5-ethyl-2-pyridyl)ethoxy]nitrobenzene and pioglitazone - Google Patents [patents.google.com]
• 11. quod.lib.umich.edu [quod.lib.umich.edu]
• 12. researchgate.net [researchgate.net]
• 13. What is 5-Ethyl-2-pyridineethanol used for [lookchem.com]

An In-depth Technical Guide to 5-Ethyl-2-Pyridineethanol (CAS: 5223-06-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Ethyl-2-Pyridineethanol (CAS number: 5223-06-3), a key pyridine derivative. This document collates critical data on its chemical and physical properties, safety information, and its significant application as a pivotal intermediate in the synthesis of the antidiabetic drug, Pioglitazone. Detailed experimental protocols for its utilization in further synthetic steps are provided, alongside a visualization of the synthesis workflow. Furthermore, this guide elucidates the biological mechanism of Pioglitazone, the downstream therapeutic agent, through a detailed signaling pathway diagram, offering valuable context for researchers in drug discovery and development.

Chemical and Physical Properties

5-Ethyl-2-Pyridineethanol is a pyridine derivative characterized by an ethyl group at the 5-position and a 2-hydroxyethyl group at the 2-position.[1][2] Its versatile structure makes it a valuable building block in organic synthesis.[3][4] The compound typically appears as a colorless to light yellow solid or a viscous liquid.[1][5]

Table 1: Chemical Identifiers and General Properties

Property	Value	Reference
CAS Number	5223-06-3	[1][2][5]
Molecular Formula	C₉H₁₃NO	[1][2][5]
Molecular Weight	151.21 g/mol	[1][2][5]
IUPAC Name	2-(5-ethylpyridin-2-yl)ethanol	[2]
Synonyms	5-Ethyl-2-(2-hydroxyethyl)pyridine, 2-(5-Ethyl-2-pyridinyl)-1-ethanol	[1]
Appearance	Light yellow solid or viscous liquid, White to Straw Yellow Crystals	[1][3]
Purity	≥ 97% (GC)	[1]

Table 2: Physical and Spectroscopic Properties

Property	Value	Reference
Boiling Point	259.4 ± 25.0 °C at 760 mmHg	[6]
Density	1.0 ± 0.1 g/cm³	[6]
Flash Point	110.7 ± 23.2 °C	[6]
LogP	0.86	[6]
Index of Refraction	1.529	[6]
Mass Spectrometry	Top Peak (m/z): 134, 2nd Highest: 106, 3rd Highest: 118	[7]
Infrared Spectroscopy	FTIR and ATR-IR spectra available	[7]

Synthesis and Applications

5-Ethyl-2-Pyridineethanol is a crucial intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1][4] Its most prominent application is as a precursor in the production of Pioglitazone HCl, an oral antidiabetic agent of the thiazolidinedione class used for the treatment of type 2 diabetes mellitus.[8][9] It is also utilized in the production of aromatic compounds for the food and cosmetic industries and can act as a solvent in organic synthesis.[1]

Role in Pioglitazone Synthesis

The synthesis of Pioglitazone involves the reaction of 5-Ethyl-2-Pyridineethanol with a substituted benzaldehyde derivative to form an ether linkage. This is a critical step in building the molecular framework of the final drug. The general workflow involves the conversion of the hydroxyl group of 5-Ethyl-2-Pyridineethanol into a better leaving group, followed by nucleophilic substitution.

Caption: General workflow for the synthesis of Pioglitazone from 5-Ethyl-2-Pyridineethanol.

Experimental Protocols

The following is a representative experimental protocol for a key step in the synthesis of a Pioglitazone intermediate, starting from 5-Ethyl-2-Pyridineethanol. This procedure details the formation of (5-ethyl-2-pyridyl)ethyl methanesulfonate, which is a common strategy to activate the hydroxyl group for subsequent nucleophilic substitution.

Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate

This protocol is adapted from a documented procedure for a reaction involving (5-ethyl-2-pyridyl)ethanol.[10]

Materials:

• (5-ethyl-2-pyridyl)ethanol (80 g)

• Methylene chloride (800 ml)

• Triethylamine (55 g)

• Methanesulfonyl chloride (73.2 g)

• Water (400 ml)

• Saturated aqueous solution of sodium hydrogencarbonate (400 ml)

• Saturated aqueous saline solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 80 g of (5-ethyl-2-pyridyl)ethanol in 800 ml of methylene chloride in a suitable reaction vessel.

• Add 55 g of triethylamine to the solution.

• While stirring and cooling the mixture, add 73.2 g of methanesulfonyl chloride dropwise.

• After the addition is complete, continue stirring the mixture at room temperature for 3 hours.

• Add 400 ml of water to the reaction mixture and separate the aqueous layer.

• Re-extract the aqueous layer with methylene chloride and combine the organic layers.

• Wash the combined organic layer sequentially with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate and then with a saturated aqueous saline solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Distill off the solvent under reduced pressure to yield (5-ethyl-2-pyridyl)ethyl methanesulfonate. The expected yield is approximately 121 g (100%) of a pale yellow oily product.[10]

Biological Context: Pioglitazone Signaling Pathway

As 5-Ethyl-2-Pyridineethanol is primarily a synthetic intermediate, its direct biological activity is not the focus of extensive research. However, understanding the mechanism of its end-product, Pioglitazone, is crucial for drug development professionals. Pioglitazone is a potent agonist of the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor that plays a key role in regulating glucose and lipid metabolism.[1][6][10]

Activation of PPAR-γ by Pioglitazone leads to a cascade of downstream effects that ultimately improve insulin sensitivity. The binding of Pioglitazone to PPAR-γ causes a conformational change in the receptor, leading to the recruitment of coactivator proteins and the transcription of target genes.

Caption: The signaling pathway of Pioglitazone, illustrating its mechanism of action as a PPAR-γ agonist.

Safety and Handling

5-Ethyl-2-Pyridineethanol is classified as harmful in contact with skin and may cause serious eye damage.[11] It is essential to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[11][12] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12] In case of contact with skin, wash with plenty of soap and water.[12] If in eyes, rinse cautiously with water for several minutes.[11][12]

Table 3: Hazard Information

Hazard Statement	GHS Classification	Precautionary Statement	Reference
May be harmful if swallowed	H303	-	[11]
Harmful in contact with skin	H312	P280, P302+P352, P312	[9][11]
Causes serious eye damage	H318	P280, P305+P351+P338	[11]

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[1]

Conclusion

5-Ethyl-2-Pyridineethanol is a compound of significant interest to the pharmaceutical and chemical industries, primarily due to its role as a key intermediate in the synthesis of Pioglitazone. This guide has provided a consolidated source of technical information, including its chemical and physical properties, a detailed experimental protocol for its synthetic application, and an elucidation of the biological pathway of its major downstream product. This information is intended to support researchers and professionals in their work involving this versatile pyridine derivative.

References

• 1. Pioglitazone: mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. WO2009133576A1 - A process for the preparation of 4-[2-(5-ethyl-2-pyridyl)ethoxy]nitrobenzene and pioglitazone - Google Patents [patents.google.com]
• 3. Pioglitazone - Wikipedia [en.wikipedia.org]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. novaphene.com [novaphene.com]
• 6. What is the mechanism of Pioglitazone? [synapse.patsnap.com]
• 7. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. WO2008142706A2 - Novel process for the synthesis of pioglitazone and its salts thereof - Google Patents [patents.google.com]
• 9. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 10. pharmacyfreak.com [pharmacyfreak.com]
• 11. canadianinsulin.com [canadianinsulin.com]
• 12. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]

An In-depth Technical Guide to 2-Hydroxyethyl-5-ethylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxyethyl-5-ethylpyridine, a pyridine derivative with the molecular formula C9H13NO, serves as a critical intermediate in the synthesis of the thiazolidinedione class of antidiabetic drugs, most notably Pioglitazone. This guide provides a comprehensive overview of its chemical properties, detailed synthesis protocols, and its pivotal role in the production of Pioglitazone. Furthermore, it elucidates the downstream biological context by detailing the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) signaling pathway, the therapeutic target of Pioglitazone. This document is intended to be a valuable resource for researchers and professionals involved in medicinal chemistry, drug discovery, and process development.

Core Compound Properties

2-Hydroxyethyl-5-ethylpyridine, also known by its IUPAC name 2-(5-ethylpyridin-2-yl)ethan-1-ol, is a key organic building block in pharmaceutical synthesis.[1][2] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C9H13NO	[1]
Molecular Weight	151.21 g/mol
IUPAC Name	2-(5-ethylpyridin-2-yl)ethan-1-ol	[1]
CAS Number	5223-06-3	[1]
Appearance	White to cream to yellow to orange crystals, powder, or fused solid	[1]
Melting Point	42 °C
Boiling Point	Not specified
Solubility	Not specified

Synthesis of 2-Hydroxyethyl-5-ethylpyridine

The synthesis of 2-Hydroxyethyl-5-ethylpyridine is a crucial step in the overall production of its downstream products. A common and effective method involves the condensation of 5-ethyl-2-methylpyridine (also known as 2-picoline, 5-ethyl-) with formaldehyde or its solid form, paraformaldehyde.

Experimental Protocol: Condensation of 5-ethyl-2-methylpyridine and Paraformaldehyde

This protocol describes a general procedure for the synthesis of 2-Hydroxyethyl-5-ethylpyridine.

Materials:

• 5-ethyl-2-methylpyridine

• Paraformaldehyde

• Catalyst (e.g., benzoic acid, acetic acid, or chloroacetic acid)

• Solvent (optional, the reaction can be run neat)

Procedure:

• In a suitable reaction vessel equipped for heating and stirring, combine 5-ethyl-2-methylpyridine, paraformaldehyde, and the chosen catalyst. The molar ratio of reactants is a critical parameter and should be optimized.

• Heat the reaction mixture with continuous stirring. The reaction temperature is typically maintained between 90°C and 180°C.

• The reaction is monitored for its completion over a period of 10 to 30 hours.

• Upon completion, the crude product is purified by vacuum distillation to yield 2-Hydroxyethyl-5-ethylpyridine.

Note: The yield of this reaction is reported to be in the range of 84-94.85% based on the conversion of 2-picoline.

Application in Drug Development: Synthesis of Pioglitazone

The primary and most significant application of 2-Hydroxyethyl-5-ethylpyridine is its role as a key intermediate in the synthesis of Pioglitazone, an oral antidiabetic agent used for the treatment of type 2 diabetes mellitus.[3] Pioglitazone functions as an insulin sensitizer by acting as a potent agonist of PPARγ.[3]

Experimental Protocol: Synthesis of 4-[2-(5-ethyl-2-pyridinyl)ethoxy]-benzaldehyde from 2-Hydroxyethyl-5-ethylpyridine

This protocol outlines the initial step in the synthesis of Pioglitazone from 2-Hydroxyethyl-5-ethylpyridine, which involves the formation of a key benzaldehyde intermediate.

Materials:

• 2-Hydroxyethyl-5-ethylpyridine

• Toluene

• Triethylamine

• Methanesulfonyl chloride

• Water

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve 15.1 g (0.1 mole) of 2-Hydroxyethyl-5-ethylpyridine in 150 ml of toluene.

• Add 16.8 ml (0.12 mole) of triethylamine to the solution.

• Cool the resulting solution to 0-5 °C.

• Add 11.84 g (0.1 mole) of methanesulfonyl chloride dropwise over 30 minutes, maintaining the temperature at 0-5 °C.

• Stir the reaction mixture at 20 °C for 4 hours.

• Extract the reaction mixture with 100 ml of water.

• Separate the aqueous phase and extract it with 20 ml of toluene.

• Combine the toluene solutions and dry them over anhydrous sodium sulfate. This solution containing the mesylated intermediate is then used in the subsequent reaction with 4-hydroxybenzaldehyde to yield 4-[2-(5-ethyl-2-pyridinyl)ethoxy]-benzaldehyde.

This protocol is a representative example, and various modifications and alternative routes for the synthesis of Pioglitazone from 2-Hydroxyethyl-5-ethylpyridine exist.

Biological Context: The PPARγ Signaling Pathway

While there is limited information on the direct biological activity of 2-Hydroxyethyl-5-ethylpyridine, its significance is intrinsically linked to the pharmacological action of Pioglitazone on the PPARγ signaling pathway. PPARγ is a nuclear receptor that plays a crucial role in adipogenesis, lipid metabolism, and glucose homeostasis.

Activation of PPARγ by agonists like Pioglitazone leads to a cascade of events that ultimately results in improved insulin sensitivity. The key steps in this pathway are:

• Ligand Binding: Pioglitazone binds to the ligand-binding domain of PPARγ.

• Heterodimerization: The activated PPARγ forms a heterodimer with the Retinoid X Receptor (RXR).

• DNA Binding: The PPARγ-RXR heterodimer binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes.

• Gene Transcription: This binding event recruits co-activator proteins, leading to the transcription of genes involved in glucose and lipid metabolism. This includes genes that promote the storage of fatty acids in adipocytes, thereby reducing lipid levels in the bloodstream and improving insulin signaling.

Visualizations

Synthesis Workflow of Pioglitazone

Caption: Synthetic workflow from starting materials to Pioglitazone.

PPARγ Signaling Pathway

Caption: Simplified PPARγ signaling pathway activated by Pioglitazone.

Logical Relationship

Caption: Logical relationship of 2-Hydroxyethyl-5-ethylpyridine to its therapeutic effect.

Conclusion

2-Hydroxyethyl-5-ethylpyridine is a compound of significant industrial and pharmaceutical importance, primarily due to its indispensable role in the synthesis of the antidiabetic drug Pioglitazone. While direct biological activities of the compound itself are not extensively documented, its value as a synthetic precursor is well-established. The detailed synthetic protocols and an understanding of the downstream PPARγ signaling pathway provided in this guide offer a comprehensive technical resource for professionals in the field of drug development and medicinal chemistry. Further research into the intrinsic properties and potential alternative applications of 2-Hydroxyethyl-5-ethylpyridine could unveil new opportunities for this versatile molecule.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Peroxisome proliferator-activated receptor gamma - Wikipedia [en.wikipedia.org]
• 3. 2-(1,3-Thiazol-5-yl)ethan-1-ol | C5H7NOS | CID 11389596 - PubChem [pubchem.ncbi.nlm.nih.gov]

5-Ethyl-2-Pyridineethanol: A Technical Guide to Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Ethyl-2-pyridineethanol is a versatile pyridine derivative that has garnered significant interest as a key building block in the synthesis of pharmaceuticals and agrochemicals. Its unique chemical structure offers a valuable scaffold for the development of novel bioactive molecules. This technical guide provides an in-depth overview of the potential research applications of 5-Ethyl-2-pyridineethanol, focusing on its established role in drug synthesis and emerging evidence for its utility in developing new therapeutic agents. This document summarizes key chemical and physical properties, details experimental protocols for its application in synthesis, and presents data on the biological activity of its derivatives, offering a comprehensive resource for researchers in the field.

Chemical and Physical Properties

5-Ethyl-2-pyridineethanol, also known as 2-(5-ethyl-2-pyridinyl)ethanol, is a light yellow solid or viscous liquid at room temperature.[1] Its chemical structure features a pyridine ring substituted with an ethyl group at the 5-position and a 2-hydroxyethyl group at the 2-position. This combination of a heterocyclic aromatic ring and a primary alcohol functional group makes it a valuable intermediate in organic synthesis.

Property	Value	Reference
CAS Number	5223-06-3	[1][2]
Molecular Formula	C₉H₁₃NO	[1]
Molecular Weight	151.21 g/mol	[1]
Appearance	Light yellow solid or viscous liquid	[1]
Purity	≥ 97% (GC)	[1]
Boiling Point	259.4 ± 25.0 °C at 760 mmHg	[2]
Melting Point	39-44 °C
Density	1.0 ± 0.1 g/cm³	[2]
Flash Point	110.7 ± 23.2 °C	[2]
Solubility	Soluble in chloroform and ethyl acetate.
Storage	Store at 0-8°C	[1]

Established Research Application: Synthesis of Pioglitazone

A primary and well-documented application of 5-Ethyl-2-pyridineethanol is its use as a crucial starting material in the synthesis of Pioglitazone.[3] Pioglitazone is an oral anti-diabetic agent of the thiazolidinedione class that improves glycemic control by enhancing insulin sensitivity. The synthesis involves a multi-step process where the pyridineethanol moiety is a core component of the final drug structure.

Experimental Workflow: Synthesis of Pioglitazone

The following diagram outlines the key steps in the synthesis of Pioglitazone, starting from 5-Ethyl-2-pyridineethanol.

Fig. 1: Synthesis of Pioglitazone from 5-Ethyl-2-Pyridineethanol.

Detailed Experimental Protocol: Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate (Activated Intermediate)

This protocol describes the activation of the hydroxyl group of 5-Ethyl-2-pyridineethanol, a critical initial step in the synthesis of Pioglitazone and other derivatives.

Materials:

• 5-Ethyl-2-pyridineethanol (80 g)

• Methylene chloride (800 ml)

• Triethylamine (55 g)

• Methanesulfonyl chloride (73.2 g)

• Water

• Saturated aqueous solution of sodium hydrogencarbonate

• Saturated aqueous saline solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 80 g of 5-Ethyl-2-pyridineethanol in 800 ml of methylene chloride in a suitable reaction vessel.

• Add 55 g of triethylamine to the solution.

• While stirring and cooling the mixture, add 73.2 g of methanesulfonyl chloride dropwise.

• After the addition is complete, continue stirring the mixture for 3 hours at room temperature.

• Add 400 ml of water to the reaction mixture and separate the aqueous layer.

• Re-extract the aqueous layer with methylene chloride and combine the organic layers.

• Wash the combined organic layer with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate, followed by a saturated aqueous saline solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Distill off the solvent under reduced pressure to obtain (5-ethyl-2-pyridyl)ethyl methanesulfonate.[1]

Potential Research Application: Development of Antimicrobial Agents

While direct studies on the antimicrobial properties of 5-Ethyl-2-pyridineethanol are limited, research into its derivatives has shown promise. A study by Patel and Patel (2009) investigated the synthesis and pharmacological evaluation of chalcone and pyrimidine analogs derived from 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde, which is synthesized from 5-Ethyl-2-pyridineethanol. This suggests that the 5-ethyl-2-pyridineethanol scaffold can be a valuable starting point for the development of new antimicrobial compounds.

Logical Relationship: From Core Moiety to Antimicrobial Analogs

The following diagram illustrates the logical progression from the core 5-Ethyl-2-pyridineethanol moiety to the synthesized antimicrobial analogs.

Fig. 2: Development of antimicrobial agents from 5-Ethyl-2-Pyridineethanol.

Antimicrobial Activity of 5-Ethyl-2-Pyridineethanol Derivatives

The following table summarizes the minimum inhibitory concentration (MIC) values of selected chalcone derivatives against various bacterial and fungal strains, as reported by Patel and Patel (2009). It is important to note that these are derivatives and not 5-Ethyl-2-pyridineethanol itself.

Compound	Substituent	S. aureus (MIC, µg/mL)	S. pyogenes (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	C. albicans (MIC, µg/mL)	A. niger (MIC, µg/mL)	A. clavatus (MIC, µg/mL)
4b	4-OCH₃	100	150	250	250	1000	1000	1000
4d	4-OH	150	200	250	250	500	500	1000
4f	4-CH₃	100	150	100	250	1000	1000	1000
4h	4-F	62.5	100	150	150	250	>1000	>1000

Experimental Protocol: General Procedure for the Synthesis of Chalcone Analogs (4a-o)

This protocol provides a general method for the synthesis of chalcone derivatives from the key intermediate, 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde.

Materials:

• 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde (0.01 mol)

• Substituted aromatic acetophenone (0.01 mol)

• Methanol (50 mL)

• 2% NaOH solution (5 mL)

• Ice water

• Ethanol

Procedure:

• Dissolve 0.01 mol of 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde in 50 mL of methanol in a reaction flask.

• Add 0.01 mol of the desired aromatic acetophenone to the solution.

• Add 5 mL of a 2% NaOH solution to the reaction mixture.

• Stir the reaction mixture for 10–12 hours at room temperature.

• Distill off the solvent.

• Pour the crude product into ice water.

• Wash the resulting solid with water and recrystallize from ethanol to obtain the purified chalcone analog.

Other Potential Research Applications

Several commercial suppliers of 5-Ethyl-2-pyridineethanol suggest its potential for use in the development of therapeutic agents for neurological disorders, citing potential neuroprotective properties.[2] Additionally, its use in biochemical assays for studying enzyme activities and metabolic pathways has been mentioned.[2] However, at present, there is a lack of published primary scientific literature to substantiate these claims with specific experimental data or detailed protocols directly involving 5-Ethyl-2-pyridineethanol. These areas therefore represent unexplored avenues for future research.

Conclusion

5-Ethyl-2-pyridineethanol is a chemical intermediate with significant, demonstrated utility in the synthesis of the anti-diabetic drug Pioglitazone. Its chemical structure also serves as a valuable platform for the development of novel compounds with potential therapeutic applications, as evidenced by the antimicrobial activity of its derivatives. While claims of its neuroprotective and enzyme-inhibiting properties are yet to be fully explored and validated in peer-reviewed research, they highlight promising directions for future investigation. This guide provides a foundational resource for researchers interested in harnessing the synthetic versatility and potential biological activity of 5-Ethyl-2-pyridineethanol.

References

• 1. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Neuroprotective Effect of Tricyclic Pyridine Alkaloids from Fusarium lateritium SSF2, against Glutamate-Induced Oxidative Stress and Apoptosis in the HT22 Hippocampal Neuronal Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5-Ethyl-2-Pyridineethanol: Synonyms, Properties, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Ethyl-2-Pyridineethanol, a key chemical intermediate in the pharmaceutical industry. The document details its various synonyms, physicochemical properties, and its primary application in the synthesis of the antidiabetic drug Pioglitazone. While direct biological activity of 5-Ethyl-2-Pyridineethanol is not extensively documented in scientific literature, its role as a critical building block underscores its importance in medicinal chemistry.

Chemical Identity and Synonyms

5-Ethyl-2-Pyridineethanol is known by a variety of names in scientific literature and chemical databases. A comprehensive list of these synonyms is provided in Table 1 to aid in literature searches and material sourcing. The IUPAC name for this compound is 2-(5-ethylpyridin-2-yl)ethan-1-ol.[1][2]

Table 1: Synonyms and Identifiers for 5-Ethyl-2-Pyridineethanol

Identifier Type	Identifier
IUPAC Name	2-(5-ethylpyridin-2-yl)ethan-1-ol[1][2]
CAS Number	5223-06-3[1][3][4][5]
Other Names	2-(5-Ethyl-2-pyridinyl)-1-ethanol[1][3]
2-Hydroxyethyl-5-ethylpyridine[1][3]
5-Ethyl-2-(2-hydroxyethyl)pyridine[6][7]
2-(5-Ethyl-2-pyridyl)ethanol[1][6]
5-Ethylpyridine-2-ethanol[5]
2-Pyridineethanol, 5-ethyl-[5]
5-Ethyl-2-hydroxyethylpyridine[5]
PubChem CID	78894[3]
EINECS Number	226-024-3[5][8]
UNII	O6F6RCV39P[1][5]

Physicochemical Properties

A summary of the key physicochemical properties of 5-Ethyl-2-Pyridineethanol is presented in Table 2. This data is essential for its handling, storage, and use in chemical reactions.

Table 2: Physicochemical Properties of 5-Ethyl-2-Pyridineethanol

Property	Value
Molecular Formula	C₉H₁₃NO[3][5]
Molecular Weight	151.21 g/mol [3][7]
Appearance	Light yellow solid or viscous liquid[3][8]
Melting Point	39-44 °C[5]
Boiling Point	259.4 ± 25.0 °C at 760 mmHg[4]
Density	1.0 ± 0.1 g/cm³[4]
Solubility	Soluble in Chloroform, Ethyl Acetate[5]
Storage Conditions	Store at 0-8°C[3]

Synthesis and Experimental Protocols

The primary route for the synthesis of 5-Ethyl-2-Pyridineethanol involves the hydroxymethylation of 5-ethyl-2-picoline (also known as 5-ethyl-2-methylpyridine). While detailed industrial-scale protocols are often proprietary, the general chemical transformation is understood to involve the reaction of 5-ethyl-2-picoline with formaldehyde.

Illustrative Synthesis of a Downstream Intermediate: (5-ethyl-2-pyridyl)ethyl methanesulfonate

A detailed experimental protocol for the conversion of 5-Ethyl-2-Pyridineethanol to a downstream intermediate, (5-ethyl-2-pyridyl)ethyl methanesulfonate, is described in the literature. This reaction is a key step in the synthesis of Pioglitazone.

Experimental Protocol:

• Dissolution: Dissolve 80 g of (5-ethyl-2-pyridyl)ethanol in 800 ml of methylene chloride.

• Addition of Base: To this solution, add 55 g of triethylamine.

• Mesylation: While stirring under cooling, add 73.2 g of methanesulfonyl chloride dropwise.

• Reaction: Stir the mixture for 3 hours at room temperature.

• Work-up: Add 400 ml of water to the reaction mixture. Separate the aqueous layer and re-extract it. Combine the organic layers.

• Washing: Wash the resultant organic layer with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate, followed by a saturated aqueous saline solution.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and then distill off the solvent under reduced pressure.

• Product: This procedure yields 121 g (100%) of (5-ethyl-2-pyridyl)ethyl methanesulfonate as a pale yellow oily product.

Role in Pioglitazone Synthesis

5-Ethyl-2-Pyridineethanol is a crucial intermediate in the synthesis of Pioglitazone, a widely used thiazolidinedione antidiabetic agent.[9] The synthesis of Pioglitazone from this intermediate is a multi-step process that highlights the utility of 5-Ethyl-2-Pyridineethanol as a versatile building block.

The following diagram illustrates the logical workflow from the precursor 5-ethyl-2-picoline to 5-Ethyl-2-Pyridineethanol and its subsequent conversion to Pioglitazone.

Workflow from precursor to Pioglitazone.

Biological Significance and Signaling Pathways

Currently, there is a lack of substantial scientific literature detailing the direct biological activities or the specific signaling pathways modulated by 5-Ethyl-2-Pyridineethanol itself. Its primary biological relevance is as a precursor to the pharmacologically active molecule, Pioglitazone. One commercial source mentions potential neuroprotective properties, but this has not been substantiated in peer-reviewed research.[3]

Pioglitazone, the final product derived from 5-Ethyl-2-Pyridineethanol, is a well-characterized agonist of the peroxisome proliferator-activated receptor-gamma (PPAR-γ). The activation of PPAR-γ by Pioglitazone leads to the regulation of genes involved in glucose and lipid metabolism, which is the basis of its therapeutic effect in type 2 diabetes.

Given the absence of direct signaling pathway information for 5-Ethyl-2-Pyridineethanol, the following diagram illustrates the established signaling pathway of its major downstream product, Pioglitazone.

Signaling pathway of Pioglitazone.

Conclusion

5-Ethyl-2-Pyridineethanol is a chemical compound of significant interest to the pharmaceutical industry, primarily serving as a key intermediate in the synthesis of Pioglitazone. While its direct biological effects are not well-documented, its structural contribution to a major antidiabetic drug makes it a valuable molecule for researchers and drug development professionals. This guide provides a foundational understanding of its synonyms, properties, and synthetic applications, which is critical for its effective utilization in research and development. Further investigation into its potential independent pharmacological activities could be a subject for future research.

References

• 1. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 2. vivanls.com [vivanls.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 5. 5-Ethyl-2-pyridineethanol | SIELC Technologies [sielc.com]
• 6. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. quod.lib.umich.edu [quod.lib.umich.edu]
• 9. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: 5-Ethyl-2-Pyridineethanol - Solubility and Stability Profile

This technical guide provides a comprehensive overview of the solubility and stability of 5-Ethyl-2-Pyridineethanol, a key intermediate in pharmaceutical synthesis. The information is intended for researchers, scientists, and professionals in drug development, offering critical data and methodologies to support formulation, storage, and handling.

Core Data Summary

The following tables summarize the known solubility and stability properties of 5-Ethyl-2-Pyridineethanol.

Table 1: Solubility of 5-Ethyl-2-Pyridineethanol

Solvent	Solubility	Temperature (°C)	Observations
Chloroform	Soluble	Not Specified	-
Ethyl Acetate	Soluble	Not Specified	-
Dichloromethane	Freely Soluble	Not Specified	-
Methanol	Miscible	Not Specified	-

No quantitative solubility data (e.g., g/L or mol/L) is currently available in the public domain. The information provided is based on qualitative descriptions from supplier technical data sheets.

Table 2: Stability of 5-Ethyl-2-Pyridineethanol

Parameter	Value	Conditions	Notes
Shelf Life	3 years	Store in a closed container at ambient temperature, protected from direct sunlight.	-
Storage Temperature	Ambient or 0-8°C	Recommended by various suppliers.	-
Light Sensitivity	Avoid direct sunlight	Implied by storage conditions. Photostability studies are recommended for confirmation.	-
pH Stability	Data not available	-	It is recommended to perform stability studies across a range of pH values.
Degradation Products	Data not available	-	Forced degradation studies would be required to identify potential degradation products.

Experimental Protocols

Detailed methodologies for determining the solubility and stability of a compound like 5-Ethyl-2-Pyridineethanol are crucial for regulatory submissions and robust product development. The following are general protocols that can be adapted for this specific molecule.

Protocol 1: Determination of Aqueous and Solvent Solubility

Objective: To determine the quantitative solubility of 5-Ethyl-2-Pyridineethanol in various aqueous and organic solvents at different temperatures.

Materials:

• 5-Ethyl-2-Pyridineethanol (of known purity)

• Solvents: Purified Water, Ethanol, Methanol, Dimethyl Sulfoxide (DMSO), Acetone, and other relevant solvents.

• Analytical balance

• Calibrated flasks

• Constant temperature shaker/incubator

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

• Validated analytical method for the quantification of 5-Ethyl-2-Pyridineethanol.

Procedure:

• Equilibrium Method (Shake-Flask):

  • Add an excess amount of 5-Ethyl-2-Pyridineethanol to a known volume of the selected solvent in a sealed flask.

  • Place the flask in a constant temperature shaker set to the desired temperature (e.g., 25°C, 37°C).

  • Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, allow the suspension to settle.

  • Carefully withdraw a sample from the supernatant and filter it through a suitable syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved solid.

  • Dilute the filtrate with an appropriate solvent to a concentration within the calibration range of the analytical method.

  • Analyze the diluted sample using a validated HPLC or GC method to determine the concentration of dissolved 5-Ethyl-2-Pyridineethanol.

  • Repeat the experiment at different temperatures to assess the temperature dependency of solubility.

• Data Analysis:

  • Calculate the solubility in g/L or mg/mL.

  • If required, convert the solubility to molarity (mol/L).

  • Plot solubility as a function of temperature.

Protocol 2: Chemical Stability Assessment

Objective: To evaluate the stability of 5-Ethyl-2-Pyridineethanol under various stress conditions, including hydrolysis, oxidation, and photolysis, and to identify potential degradation products.

Materials:

• 5-Ethyl-2-Pyridineethanol

• Acids (e.g., HCl), Bases (e.g., NaOH), and Buffers for pH studies.

• Oxidizing agent (e.g., hydrogen peroxide).

• Photostability chamber.

• Temperature and humidity-controlled stability chambers.

• HPLC or GC system with a mass spectrometer (MS) detector for identification of degradation products.

Procedure:

• Forced Degradation Studies:

  • Hydrolytic Stability:

    • Prepare solutions of 5-Ethyl-2-Pyridineethanol in acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), and neutral (e.g., purified water) conditions.

    • Store the solutions at an elevated temperature (e.g., 60°C) for a specified period.

    • At defined time points, withdraw samples, neutralize if necessary, and analyze by a stability-indicating HPLC or GC method.

  • Oxidative Stability:

    • Prepare a solution of 5-Ethyl-2-Pyridineethanol and treat it with an oxidizing agent (e.g., 3% H₂O₂).

    • Monitor the reaction at room temperature or elevated temperature for a set duration.

    • Analyze samples at various time intervals.

  • Photostability:

    • Expose a solid sample and a solution of 5-Ethyl-2-Pyridineethanol to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

    • A dark control sample should be stored under the same conditions but protected from light.

    • Analyze both the exposed and control samples.

• Long-Term and Accelerated Stability Studies:

  • Store samples of 5-Ethyl-2-Pyridineethanol under controlled long-term (e.g., 25°C/60% RH) and accelerated (e.g., 40°C/75% RH) conditions.

  • Analyze the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months) for appearance, assay, and degradation products.

• Analysis and Identification of Degradants:

  • Use a stability-indicating analytical method (typically HPLC with UV and MS detection) to separate the parent compound from any degradation products.

  • Quantify the parent compound and any impurities.

  • Use the mass spectral data to propose structures for the major degradation products.

Visualizations

Experimental Workflow for Solubility and Stability Testing

The following diagram illustrates a typical workflow for assessing the solubility and stability of a chemical compound like 5-Ethyl-2-Pyridineethanol.

The Pivotal Role of 5-Ethyl-2-Pyridineethanol in Modern Organic Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Ethyl-2-pyridineethanol, a versatile pyridine derivative, has emerged as a crucial building block in the landscape of organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, combining a nucleophilic hydroxyl group with the distinct electronic properties of the pyridine ring, make it a valuable synthon for the construction of complex molecular architectures. This technical guide provides an in-depth exploration of the synthesis of 5-Ethyl-2-Pyridineethanol and its pivotal role as a precursor in the development of therapeutic agents, most notably the antidiabetic drug Pioglitazone, and other biologically active compounds. Detailed experimental protocols, quantitative data, and logical workflow diagrams are presented to offer a comprehensive resource for researchers in the field.

Introduction

The pyridine scaffold is a ubiquitous motif in a vast array of natural products and synthetic compounds exhibiting significant biological activity. Among the myriad of substituted pyridines, 5-Ethyl-2-Pyridineethanol (CAS No: 5223-06-3) has garnered considerable attention as a key intermediate.[1] Its utility stems from the presence of a primary alcohol function, which can be readily derivatized, and the ethyl group at the 5-position of the pyridine ring, which can influence the molecule's lipophilicity and metabolic stability. This guide will elucidate the synthetic pathways to 5-Ethyl-2-Pyridineethanol and delve into its application in multi-step organic syntheses, with a particular focus on its role in the construction of pharmacologically relevant molecules.[2][3]

Synthesis of 5-Ethyl-2-Pyridineethanol

The synthesis of 5-Ethyl-2-Pyridineethanol typically commences from its precursor, 5-ethyl-2-methylpyridine (also known as 5-ethyl-2-picoline). The overall transformation involves the oxidation of the methyl group to a carboxylic acid, followed by its reduction to the corresponding primary alcohol.

Synthesis of 5-Ethyl-2-methylpyridine

A common and efficient method for the preparation of 5-ethyl-2-methylpyridine is the condensation of paraldehyde with aqueous ammonia in the presence of a catalyst such as ammonium acetate at elevated temperature and pressure.[4]

Experimental Protocol: Synthesis of 5-Ethyl-2-methylpyridine [5]

• Materials:

  • 28% Aqueous ammonium hydroxide (267 g, 4.38 moles)

  • Paraldehyde (207.5 g, 1.57 moles)

  • Ammonium acetate (5.0 g, 0.065 moles)

  • Chloroform

• Procedure:

  • In a 2-liter steel reaction vessel, combine the 28% aqueous ammonium hydroxide, paraldehyde, and ammonium acetate.

  • Heat the mixture to 230°C with continuous agitation and maintain this temperature for 1 hour.

  • Allow the autoclave to cool to room temperature.

  • Separate the two layers of the reaction mixture.

  • To the non-aqueous layer, add 60 mL of chloroform to induce the separation of any remaining water, which is then combined with the aqueous layer.

  • Extract the aqueous layer with three 50-mL portions of chloroform.

  • Combine all organic extracts and remove the chloroform by distillation at atmospheric pressure.

  • The crude product is then purified by fractional distillation under reduced pressure.

Quantitative Data: Synthesis of 5-Ethyl-2-methylpyridine

Parameter	Value	Reference
Yield	72–76 g (50–53%)	[5]
Boiling Point	65–66°C / 17 mm	[5]
Refractive Index (n_D20)	1.4971	[5]

Synthesis of 5-Ethyl-2-Pyridineethanol

The conversion of 5-ethyl-2-methylpyridine to 5-Ethyl-2-Pyridineethanol is a two-step process. The first step involves the oxidation of the methyl group to a carboxylic acid, and the second step is the reduction of the carboxylic acid to the primary alcohol.

Step 1: Oxidation of 5-Ethyl-2-methylpyridine to 5-Ethyl-2-Pyridinecarboxylic Acid

The oxidation of the methyl group on the pyridine ring can be achieved using strong oxidizing agents such as nitric acid.[4]

Experimental Protocol: General Procedure for Oxidation of Alkylpyridines

• Materials:

  • 5-Ethyl-2-methylpyridine

  • Nitric Acid

• Procedure:

  • The alkylpyridine is treated with an excess of nitric acid.

  • The reaction mixture is heated to facilitate the oxidation of the alkyl group to a carboxylic acid.

  • Upon completion of the reaction, the mixture is cooled, and the product, 2,5-pyridinedicarboxylic acid, is isolated.

  • Subsequent decarboxylation yields nicotinic acid, however for the synthesis of 5-Ethyl-2-Pyridineethanol, the dicarboxylic acid would be the desired intermediate for selective reduction. A more direct oxidation to the monocarboxylic acid may be achieved with other oxidizing agents, though specific high-yield protocols are proprietary.

Step 2: Reduction of 5-Ethyl-2-Pyridinecarboxylic Acid to 5-Ethyl-2-Pyridineethanol

The reduction of the carboxylic acid to the primary alcohol can be accomplished using a variety of reducing agents. A common and effective method involves the use of lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

Experimental Protocol: General Procedure for Reduction of Pyridine Carboxylic Acids

• Materials:

  • 5-Ethyl-2-pyridinecarboxylic acid

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Aqueous workup solution (e.g., Rochelle's salt solution or dilute acid)

• Procedure:

  • A solution of 5-ethyl-2-pyridinecarboxylic acid in anhydrous THF is added dropwise to a stirred suspension of LiAlH₄ in anhydrous THF at 0°C under an inert atmosphere.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed until the reaction is complete (monitored by TLC).

  • The reaction is carefully quenched by the slow addition of water or an aqueous workup solution at 0°C.

  • The resulting precipitate is filtered off, and the filtrate is concentrated under reduced pressure.

  • The crude product is purified by column chromatography or distillation to yield 5-Ethyl-2-Pyridineethanol.

Role in the Synthesis of Pioglitazone

5-Ethyl-2-Pyridineethanol is a key intermediate in the synthesis of Pioglitazone, an antidiabetic drug of the thiazolidinedione class.[6] The synthesis involves the activation of the hydroxyl group of 5-Ethyl-2-Pyridineethanol, followed by a Williamson ether synthesis with 4-hydroxybenzaldehyde.

Synthetic Pathway to Pioglitazone from 5-Ethyl-2-Pyridineethanol.

Activation of the Hydroxyl Group

The hydroxyl group of 5-Ethyl-2-Pyridineethanol is a poor leaving group and must be activated before it can participate in a nucleophilic substitution reaction. A common method of activation is its conversion to a good leaving group, such as a mesylate or tosylate.

Experimental Protocol: Synthesis of (5-Ethyl-2-pyridyl)ethyl Methanesulfonate [7]

• Materials:

  • 5-Ethyl-2-pyridineethanol (80 g)

  • Triethylamine (55 g)

  • Methanesulfonyl chloride (73.2 g)

  • Methylene chloride (800 mL)

  • Water (400 mL)

  • Saturated aqueous sodium bicarbonate solution (400 mL)

  • Saturated aqueous saline solution

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 5-Ethyl-2-pyridineethanol in methylene chloride and add triethylamine.

  • Cool the mixture and add methanesulfonyl chloride dropwise with stirring.

  • Stir the mixture for 3 hours at room temperature.

  • Add water to the reaction mixture and separate the layers.

  • Re-extract the aqueous layer with methylene chloride.

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and saturated aqueous saline solution.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the product.

Quantitative Data: Synthesis of (5-Ethyl-2-pyridyl)ethyl Methanesulfonate

Parameter	Value	Reference
Yield	121 g (100%)	[7]
Product	(5-Ethyl-2-pyridyl)ethyl methanesulfonate	[7]

Williamson Ether Synthesis

The activated intermediate, (5-ethyl-2-pyridyl)ethyl methanesulfonate, is then reacted with 4-hydroxybenzaldehyde in a Williamson ether synthesis to form the key intermediate, 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde.

Experimental Protocol: Synthesis of 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde [2]

• Materials:

  • (5-Ethyl-2-pyridyl)ethyl methanesulfonate

  • 4-Hydroxybenzaldehyde

  • Potassium carbonate

  • N,N-Dimethylformamide (DMF)

• Procedure:

  • A mixture of (5-ethyl-2-pyridyl)ethyl methanesulfonate, 4-hydroxybenzaldehyde, and potassium carbonate in DMF is heated with stirring.

  • The reaction progress is monitored by TLC.

  • After completion, the reaction mixture is cooled and poured into water.

  • The product is extracted with a suitable organic solvent (e.g., ethyl acetate).

  • The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography or recrystallization.

Application in the Synthesis of Other Biologically Active Molecules

The utility of 5-Ethyl-2-Pyridineethanol extends beyond the synthesis of Pioglitazone. The intermediate, 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde, serves as a versatile starting material for the synthesis of a variety of other compounds with potential biological activity, such as chalcones and pyrimidines.[8]

Synthesis of Chalcone and Pyrimidine Derivatives.

Synthesis of Chalcone and Pyrimidine Derivatives

A series of chalcones can be synthesized via the Claisen-Schmidt condensation of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde with various substituted acetophenones. These chalcones can then be further reacted with guanidine nitrate to yield pyrimidine derivatives.[1]

Experimental Protocol: General Procedure for the Synthesis of Chalcones [1]

• Materials:

  • 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde

  • Aromatic acetophenone

  • Methanol

  • 2% NaOH solution

• Procedure:

  • To a solution of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde in methanol, add the aromatic acetophenone in the presence of a 2% NaOH solution.

  • Stir the reaction mixture for 10–12 hours at room temperature.

  • Distill off the solvent and pour the crude product into ice water.

  • The precipitated solid is filtered, washed with water, and purified by recrystallization.

Quantitative Data: Elemental Analysis of a Representative Chalcone Derivative [1]

Compound	Formula	Calculated (%)	Found (%)
1-(4-Methoxyphenyl)-3-{4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl}-2-propane-1-one	C₂₅H₂₅NO₃	C: 77.49, H: 6.50, N: 3.61	C: 77.42, H: 6.42, N: 3.54
1-(2,4-Dichlorophenyl)-3-{4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl}-2-propane-1-one	C₂₄H₂₁Cl₂NO₂	C: 67.61, H: 4.96, N: 3.29	C: 67.60, H: 4.90, N: 3.23

Conclusion

5-Ethyl-2-Pyridineethanol is a demonstrably valuable and versatile building block in organic synthesis. Its efficient synthesis from readily available starting materials and its strategic application in the construction of complex molecules, such as the blockbuster drug Pioglitazone, underscore its importance in medicinal chemistry and drug development. The methodologies and data presented in this guide highlight the key reactions and synthetic strategies involving 5-Ethyl-2-Pyridineethanol, providing a solid foundation for researchers and scientists to explore its full potential in the discovery of new and innovative chemical entities. The continued exploration of the reactivity of this synthon is likely to lead to the development of novel therapeutic agents and other valuable chemical products.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2008142706A2 - Novel process for the synthesis of pioglitazone and its salts thereof - Google Patents [patents.google.com]
• 3. Pioglitazone hydrochloride, AA-10090, U-72107(free base), U-72107A, U-72107E(as AcOH solvate), AD-4833(free base), Glustin, Zactos, Actos-药物合成数据库 [drugfuture.com]
• 4. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 7. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 8. quod.lib.umich.edu [quod.lib.umich.edu]

Commercial Availability and Synthetic Applications of 5-Ethyl-2-Pyridineethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Ethyl-2-pyridineethanol is a commercially available substituted pyridine derivative that serves as a crucial building block in the synthesis of various organic molecules. Its primary application lies in the pharmaceutical industry as a key intermediate in the production of the antidiabetic drug Pioglitazone. This technical guide provides a comprehensive overview of the commercial availability of 5-Ethyl-2-pyridineethanol, detailed specifications from various suppliers, and an in-depth look at its application in the synthesis of Pioglitazone, including a representative experimental protocol. Furthermore, this guide explores the broader context of pyridine derivatives' biological significance and outlines a logical workflow for its synthetic utilization.

Commercial Availability and Suppliers

5-Ethyl-2-pyridineethanol is readily available from a range of chemical suppliers, including manufacturers and distributors. The compound is offered in various purities and quantities to suit different research and development needs.

Table 1: Commercial Suppliers and Product Specifications for 5-Ethyl-2-Pyridineethanol

Supplier	Product Name	CAS Number	Purity	Available Quantities
Muby Chemicals	5-Ethyl-Pyridine-2-Ethanol	5223-06-3	≥ 99% (GC)	Bulk quantities available upon request
Tokyo Chemical Industry (TCI)	5-Ethyl-2-pyridineethanol	5223-06-3	>98.0% (GC)[1]	5g, 25g[1]
Chem-Impex	5-Ethyl-2-pyridineethanol	5223-06-3	≥ 97% (GC)[2]	5G, 25G, 100G, 250G, 1KG[2]
Sarex	5-Ethyl pyridine-2-ethanol	5223-06-3	99.0 to 102.0 % (Titration)	Up to 72 MT capacity[3]
Santa Cruz Biotechnology	5-Ethyl-2-pyridineethanol	5223-06-3	Research Grade	Inquire for availability[4]
LookChem	5-Ethyl-2-Pyridineethanol	5223-06-3	Commercial mass production	Various suppliers listed[5]
Fisher Scientific	5-Ethyl-2-pyridineethanol 98.0+%	5223-06-3	98.0+%	5 g[6]
Navone Specialties	5 Ethyl-2- Pyridineethanol	5223-06-3	Not specified	As per requirement[7]
Anju Life Science	5 Ethyl 2 Pyridine Ethanol	5223-06-3	Not specified	Minimum Order: 1 Ton[8]
Minol Acid And Chemicals	5-Ethyl pyridine-2-ethanol	5223-06-3	Not specified	In Stock[9]

Physicochemical Properties

A summary of the key physicochemical properties of 5-Ethyl-2-pyridineethanol is provided in the table below.

Table 2: Physicochemical Properties of 5-Ethyl-2-Pyridineethanol

Property	Value	Reference
Molecular Formula	C9H13NO	[2][5]
Molecular Weight	151.21 g/mol	[2][7]
Appearance	White or Colorless to Yellow powder to lump to clear liquid	[1]
Melting Point	39-44 °C	[10]
Boiling Point	259.4 °C at 760 mmHg	[11]
Solubility	Freely Soluble in Dichloromethane; Miscible with Methanol	[10]
Storage Temperature	-20°C Freezer or Room Temperature (cool, dark place)	[10][12]

Application in the Synthesis of Pioglitazone

The most prominent application of 5-Ethyl-2-pyridineethanol is as a pivotal intermediate in the synthesis of Pioglitazone, a thiazolidinedione-class antidiabetic agent.[3] Pioglitazone functions as an insulin sensitizer and is used in the management of type 2 diabetes mellitus.[3] The synthesis involves the reaction of 5-Ethyl-2-pyridineethanol with 4-hydroxybenzaldehyde to form an ether linkage, followed by further modifications to construct the thiazolidinedione ring.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of Pioglitazone, highlighting the role of 5-Ethyl-2-pyridineethanol.

Caption: Synthetic workflow for Pioglitazone from 5-Ethyl-2-Pyridineethanol.

Experimental Protocol: Synthesis of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde

This protocol is a representative example of the initial etherification step in Pioglitazone synthesis.

Materials:

• (5-ethyl-2-pyridyl)ethanol (80 g)

• Methylene chloride (800 ml)

• Triethylamine (55 g)

• Methanesulfonyl chloride (73.2 g)

• Water

• Saturated aqueous solution of sodium hydrogencarbonate

• Saturated aqueous saline solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 80 g of (5-ethyl-2-pyridyl)ethanol in 800 ml of methylene chloride.[5]

• Add 55 g of triethylamine to the solution.[5]

• While stirring and cooling, gradually add 73.2 g of methanesulfonyl chloride dropwise.[5]

• Stir the mixture at room temperature for 3 hours.[5]

• Add 400 ml of water to the reaction mixture and separate the aqueous layer.

• Re-extract the aqueous layer and combine the organic layers.

• Wash the combined organic layer with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate, followed by a saturated aqueous saline solution.[5]

• Dry the organic layer over anhydrous sodium sulfate.[5]

• Distill off the solvent under reduced pressure to obtain the product.[5]

Biological Context and Signaling Pathways of Pyridine Derivatives

The ultimate product of the synthesis described, Pioglitazone, exerts its therapeutic effect by acting as a selective agonist of the peroxisome proliferator-activated receptor-gamma (PPAR-γ).

PPAR-γ Signaling Pathway

The diagram below illustrates the general mechanism of action for thiazolidinediones like Pioglitazone.

Caption: Simplified PPAR-γ signaling pathway activated by Pioglitazone.

Other Potential Applications

Beyond its role in Pioglitazone synthesis, 5-Ethyl-2-pyridineethanol and its derivatives are explored in other areas:

• Agrochemicals: It can serve as a building block for the synthesis of novel pesticides and herbicides.[1][2]

• Neuroprotective Agents: Some research suggests potential applications in the development of therapeutic agents for neurological disorders.[1]

• Flavor and Fragrance: It is used in the production of aromatic compounds.[1]

Conclusion

5-Ethyl-2-pyridineethanol is a commercially accessible and versatile chemical intermediate with significant applications in pharmaceutical synthesis, most notably in the production of Pioglitazone. Its availability from multiple suppliers with varying specifications makes it a readily procurable starting material for both research and industrial purposes. While its direct biological activity is not extensively documented, its role as a precursor to potent therapeutic agents underscores its importance in drug development. Further research into the synthesis of other derivatives and their biological evaluation may unveil new applications for this valuable pyridine compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. What is 5-Ethyl-2-pyridineethanol used for [lookchem.com]
• 3. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 4. 5-Ethyl-2-pyridine alcohol CAS#: 53428-03-8 [m.chemicalbook.com]
• 5. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 6. Pioglitazone | 111025-46-8 [chemicalbook.com]
• 7. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Advances on the biosynthesis of pyridine rings - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microbial metabolism of pyridine, quinoline, acridine, and their derivatives under aerobic and anaerobic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. lookchem.com [lookchem.com]
• 12. 5-Ethyl-2-pyridineethanol | 5223-06-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 13. researchgate.net [researchgate.net]
• 14. ijnrd.org [ijnrd.org]

Protocols & Analytical Methods

Application Notes: Synthesis of 5-Ethyl-2-Pyridineethanol

Document ID: AN-SEP-202512 Version: 1.0 For Research Use Only. Not for use in diagnostic procedures.

Introduction

5-Ethyl-2-Pyridineethanol (CAS: 5223-06-3; Molecular Formula: C₉H₁₃NO) is a crucial chemical intermediate in the pharmaceutical industry.[1] It is most notably utilized as a key building block in the synthesis of Pioglitazone, an orally-active thiazolidinedione drug used for treating type 2 diabetes by improving glycemic control.[2] Its unique pyridine structure and bifunctional nature make it a valuable precursor for creating more complex molecules in drug development and agrochemical research.[3][4] These notes provide a representative protocol for its synthesis from the precursor 5-ethyl-2-methylpyridine.

Synthesis Pathway Overview

The synthesis of 5-Ethyl-2-Pyridineethanol is achieved through a base-catalyzed condensation reaction. The precursor, 5-ethyl-2-methylpyridine (also known as 5-ethyl-2-picoline), possesses an activated methyl group that can be functionalized.[5] In this process, 5-ethyl-2-methylpyridine is reacted with formaldehyde (or a formaldehyde equivalent like paraformaldehyde) under heat and pressure. The base facilitates the deprotonation of the methyl group, initiating the addition of a hydroxymethyl (-CH₂OH) unit to form the target 2-hydroxyethyl side chain.

Experimental Protocol

Disclaimer: This protocol is a representative example adapted from general procedures for similar chemical transformations.[6] It must be carried out by trained personnel in a suitable chemical laboratory. A thorough risk assessment should be performed before commencing any experimental work.

3.1 Materials and Equipment

• Equipment:

  • High-pressure stainless steel autoclave (reactor) with stirring and temperature control

  • Distillation apparatus for atmospheric and vacuum distillation

  • Standard laboratory glassware (beakers, flasks, graduated cylinders)

  • Magnetic stirrer and heating mantle

  • Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves (e.g., nitrile)

• Reagents: See Table 1 for details.

3.2 Reagent Data

Reagent Name	Precursor/Reagent	CAS Number	Molecular Wt. ( g/mol )	Sample Molar Eq.
5-Ethyl-2-methylpyridine	Starting Material	104-90-5	121.18	1.0
Paraformaldehyde	Reagent	30525-89-4	(30.03)n	1.1
Triethylamine	Base Catalyst	121-44-8	101.19	0.1
Deionized Water	Solvent	7732-18-5	18.02	N/A

Table 1: Properties and suggested molar equivalents for reagents.

3.3 Synthesis Procedure

• Reactor Charging: In a fume hood, charge the stainless steel autoclave with 5-ethyl-2-methylpyridine (1.0 eq), paraformaldehyde (1.1 eq), triethylamine (0.1 eq), and deionized water (approx. 2-3 mL per gram of starting material).

• Reaction: Seal the autoclave according to the manufacturer's instructions. Begin stirring and heat the reaction mixture to 140-160 °C. Maintain this temperature for 2-4 hours. The internal pressure will rise during the reaction.[7]

• Cool Down: After the reaction period, turn off the heating and allow the autoclave to cool to room temperature. Vent any remaining pressure safely in a fume hood.

• Work-up: Carefully open the reactor and transfer the liquid reaction mixture to a round-bottom flask.

• Removal of Volatiles: Set up a distillation apparatus. Remove the triethylamine and any unreacted 5-ethyl-2-methylpyridine under reduced pressure.

• Product Purification: Purify the remaining crude product by vacuum distillation. Collect the fraction corresponding to 5-Ethyl-2-Pyridineethanol. Refer to Table 2 for physical properties.

3.4 Product and Reaction Data

Parameter	Value / Description
Reaction Temperature	140 - 160 °C
Reaction Time	2 - 4 hours
Product Appearance	Colorless to yellow solid or viscous liquid[2]
Product Molecular Wt.	151.21 g/mol [1]
Product Boiling Point	Approx. 110-115 °C at 1 mmHg (literature value)
Expected Yield	70-85% (variable, requires optimization)

Table 2: Key reaction parameters and product characteristics.

Visualization

Caption: Chemical reaction scheme for the synthesis.

References

• 1. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. researchgate.net [researchgate.net]
• 5. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 6. JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents [patents.google.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Application Notes and Protocols: 5-Ethyl-2-Pyridineethanol as a Versatile Building Block in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Ethyl-2-pyridineethanol is a key heterocyclic building block utilized in the synthesis of a variety of pharmaceutical compounds. Its unique structural features, combining a pyridine ring with a flexible ethanol side chain, make it a valuable precursor for creating complex molecules with diverse therapeutic applications. This document provides detailed application notes and experimental protocols for the use of 5-Ethyl-2-pyridineethanol in the synthesis of the antidiabetic drug Pioglitazone and other pharmacologically active molecules.

Introduction

5-Ethyl-2-pyridineethanol serves as a crucial starting material in multi-step organic syntheses within the pharmaceutical industry.[1] Its primary application lies in its role as a key intermediate for the production of Pioglitazone, a thiazolidinedione-class drug used in the management of type 2 diabetes.[2] The synthesis of Pioglitazone from 5-Ethyl-2-pyridineethanol involves a series of well-defined chemical transformations, highlighting the versatility of this building block. Beyond its use in antidiabetic agents, this compound is also employed in the synthesis of novel chalcones and pyrimidines with potential antimicrobial properties.[3]

Physicochemical Properties

Property	Value	Reference
CAS Number	5223-06-3	[4]
Molecular Formula	C₉H₁₃NO	[4]
Molecular Weight	151.21 g/mol	[4]
Appearance	White to Straw Yellow Crystals
Melting Point	Not specified
Boiling Point	Not specified
Solubility	Soluble in various organic solvents

Applications in Pharmaceutical Synthesis

Synthesis of Pioglitazone

Pioglitazone is a potent agonist of the peroxisome proliferator-activated receptor-gamma (PPAR-γ), a nuclear receptor that plays a critical role in regulating glucose and lipid metabolism.[2][5][6] By activating PPAR-γ, Pioglitazone enhances insulin sensitivity in peripheral tissues, reduces hepatic gluconeogenesis, and improves glycemic control in patients with type 2 diabetes.[2][6]

The synthesis of Pioglitazone from 5-Ethyl-2-pyridineethanol proceeds through several key intermediates. A common synthetic route involves the initial conversion of 5-Ethyl-2-pyridineethanol to an activated intermediate, followed by etherification with a benzaldehyde derivative. The resulting aldehyde is then condensed with 2,4-thiazolidinedione and subsequently reduced to yield Pioglitazone.

Overall Synthetic Scheme for Pioglitazone:

Caption: Synthetic pathway for Pioglitazone starting from 5-Ethyl-2-Pyridineethanol.

Synthesis of Novel Antimicrobial Agents

Derivatives of 5-Ethyl-2-pyridineethanol have been utilized to synthesize novel chalcones and pyrimidines. These compounds have been screened for their antimicrobial activity against various strains of bacteria and fungi, with some exhibiting promising results. This application demonstrates the potential of 5-Ethyl-2-pyridineethanol as a scaffold for the development of new anti-infective agents.

Experimental Protocols

Protocol 1: Synthesis of 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde

This protocol details the synthesis of a key intermediate in the production of Pioglitazone.

Reaction Scheme:

Caption: Synthesis of 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
5-Ethyl-2-pyridineethanol	151.21	15.1 g	0.1
Triethylamine	101.19	12.1 g (16.8 mL)	0.12
Methanesulfonyl chloride	114.55	11.8 g (8.1 mL)	0.103
p-Hydroxybenzaldehyde	122.12	12.2 g	0.1
Potassium carbonate	138.21	20.7 g	0.15
Toluene	-	150 mL	-
Dimethylformamide (DMF)	-	100 mL	-
Dichloromethane	-	As needed	-
Water	-	As needed	-
Saturated sodium bicarbonate solution	-	As needed	-
Brine	-	As needed	-
Anhydrous sodium sulfate	-	As needed	-

Procedure:

• Activation of 5-Ethyl-2-pyridineethanol:

  • To a solution of 5-Ethyl-2-pyridineethanol (15.1 g, 0.1 mol) in toluene (150 mL) in a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, add triethylamine (12.1 g, 0.12 mol).

  • Cool the mixture to 0-5 °C using an ice bath.

  • Add methanesulfonyl chloride (11.8 g, 0.103 mol) dropwise over 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Wash the reaction mixture with water (2 x 100 mL), saturated sodium bicarbonate solution (100 mL), and brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude mesylate as an oil. This intermediate is typically used in the next step without further purification.

• Etherification:

  • In a separate flask, dissolve p-hydroxybenzaldehyde (12.2 g, 0.1 mol) in DMF (100 mL).

  • Add potassium carbonate (20.7 g, 0.15 mol) to the solution.

  • Add the crude mesylate from the previous step to this mixture.

  • Heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (500 mL).

  • Extract the product with dichloromethane (3 x 150 mL).

  • Combine the organic extracts, wash with water (2 x 100 mL) and brine (100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane mixture) to afford 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde as a solid.

Expected Yield: 70-80%

Characterization Data:

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 9.88 (s, 1H, CHO), 8.35 (d, J=2.0 Hz, 1H, Py-H), 7.81 (d, J=8.8 Hz, 2H, Ar-H), 7.50 (dd, J=8.0, 2.4 Hz, 1H, Py-H), 7.25 (d, J=8.0 Hz, 1H, Py-H), 7.00 (d, J=8.8 Hz, 2H, Ar-H), 4.45 (t, J=6.8 Hz, 2H, OCH₂), 3.25 (t, J=6.8 Hz, 2H, CH₂), 2.65 (q, J=7.6 Hz, 2H, CH₂CH₃), 1.25 (t, J=7.6 Hz, 3H, CH₃)
Mass Spectrum (ESI)	m/z 256.1 [M+H]⁺

Protocol 2: Synthesis of Pioglitazone

This protocol outlines the final steps in the synthesis of Pioglitazone from the previously prepared aldehyde intermediate.

Reaction Scheme:

Caption: Final steps in the synthesis of Pioglitazone.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde	255.31	25.5 g	0.1
2,4-Thiazolidinedione	117.15	12.9 g	0.11
Piperidine	85.15	0.85 g (1 mL)	0.01
Ethanol	-	200 mL	-
1,4-Dioxane	-	200 mL	-
5% Palladium on Carbon (Pd/C)	-	2.5 g	-
Hydrogen gas	-	As needed	-

Procedure:

• Knoevenagel Condensation:

  • To a solution of 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde (25.5 g, 0.1 mol) in ethanol (200 mL), add 2,4-thiazolidinedione (12.9 g, 0.11 mol).

  • Add piperidine (0.85 g, 0.01 mol) as a catalyst.

  • Reflux the reaction mixture for 4-6 hours. A precipitate of the benzylidene intermediate should form.

  • Monitor the reaction by TLC.

  • Cool the mixture to room temperature and filter the solid product.

  • Wash the solid with cold ethanol and dry under vacuum to obtain 5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl]methylene]-2,4-thiazolidinedione.

• Catalytic Hydrogenation:

  • In a hydrogenation vessel, suspend the benzylidene intermediate from the previous step (e.g., 35.4 g, approx. 0.1 mol) in 1,4-dioxane (200 mL).

  • Add 5% Pd/C (2.5 g) to the suspension.

  • Pressurize the vessel with hydrogen gas (50-100 psi).

  • Heat the mixture to 50-60 °C and stir vigorously for 6-8 hours, or until hydrogen uptake ceases.

  • Monitor the reaction by TLC or HPLC.

  • After the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure Pioglitazone.

Expected Yield: 60-70% for the hydrogenation step.

Characterization Data for Pioglitazone:

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 8.33 (d, J=2.0 Hz, 1H, Py-H), 7.45 (dd, J=8.0, 2.4 Hz, 1H, Py-H), 7.18 (d, J=8.0 Hz, 1H, Py-H), 7.12 (d, J=8.4 Hz, 2H, Ar-H), 6.82 (d, J=8.4 Hz, 2H, Ar-H), 4.52 (dd, J=8.8, 4.0 Hz, 1H, CH), 4.35 (t, J=6.4 Hz, 2H, OCH₂), 3.45 (dd, J=14.0, 8.8 Hz, 1H, CH₂), 3.18 (t, J=6.4 Hz, 2H, CH₂), 3.08 (dd, J=14.0, 4.0 Hz, 1H, CH₂), 2.62 (q, J=7.6 Hz, 2H, CH₂CH₃), 1.23 (t, J=7.6 Hz, 3H, CH₃)
Mass Spectrum (ESI)	m/z 357.1 [M+H]⁺

Mechanism of Action: Pioglitazone and the PPAR-γ Signaling Pathway

Pioglitazone exerts its therapeutic effects by binding to and activating the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ).[5][6] This ligand-activated transcription factor is a member of the nuclear hormone receptor superfamily. The activation of PPAR-γ leads to a cascade of downstream events that ultimately improve insulin sensitivity.

Signaling Pathway Diagram:

Caption: Simplified signaling pathway of Pioglitazone via PPAR-γ activation.

Upon entering the cell, Pioglitazone binds to the ligand-binding domain of PPAR-γ located in the cytoplasm and nucleus. This binding induces a conformational change in the receptor, leading to the dissociation of corepressor proteins and the recruitment of coactivator proteins. The activated PPAR-γ then forms a heterodimer with the Retinoid X Receptor (RXR). This heterodimeric complex translocates to the nucleus and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This binding event modulates the transcription of genes involved in glucose and lipid metabolism, ultimately leading to enhanced insulin sensitivity and improved glycemic control.[2][5][6]

Conclusion

5-Ethyl-2-pyridineethanol is a valuable and versatile building block in the synthesis of pharmaceuticals. Its successful application in the multi-step synthesis of the widely used antidiabetic drug Pioglitazone underscores its importance. The detailed protocols provided herein offer a practical guide for researchers in the synthesis of Pioglitazone and its key intermediates. Furthermore, the exploration of this scaffold in the development of new antimicrobial agents opens up new avenues for drug discovery. A thorough understanding of the synthetic routes and the mechanism of action of the resulting pharmaceuticals is crucial for the advancement of medicinal chemistry and drug development.

References

• 1. 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]-methylene]-2,4-thiazolidinedione(Pioglitazone Impurity) [lgcstandards.com]
• 2. CN1189468C - Preparation method of 5-[4-[2-(5-ethyl-2-pyridine)ethoxy] benzylidene]-2,4thiazolidine diketone - Google Patents [patents.google.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. researchgate.net [researchgate.net]
• 5. EP0816340A1 - Process for preparing 4-(2-(2-pyridyl)ethoxy)benzaldehyde derivatives - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Application of 5-Ethyl-2-Pyridineethanol in Agrochemicals: A Focus on Synthesis

Note to the Reader: Publicly available information regarding the direct application of 5-Ethyl-2-Pyridineethanol as a component in agrochemical formulations (e.g., as a solvent, adjuvant, or safener) is limited. The primary documented role of this compound in the agrochemical sector is as a key intermediate in the synthesis of active ingredients. This document focuses on its application as a starting material in the production of herbicides.

Application Overview: Intermediate in Herbicide Synthesis

5-Ethyl-2-Pyridineethanol is a crucial building block in the synthesis of certain pyridine-based herbicides. Its chemical structure allows for the introduction of the 5-ethylpyridine moiety, which is essential for the biological activity of these specific agrochemicals. The primary documented application is in the multi-step synthesis of herbicides that target specific weeds in various crops.

The synthesis process typically involves the modification of the ethanol group and potential further reactions on the pyridine ring to achieve the final active molecule. The purity and quality of 5-Ethyl-2-Pyridineethanol are critical for the efficiency of the subsequent synthesis steps and the purity of the final herbicidal product.

Experimental Protocol: Synthesis of a Pyridine-Based Herbicide Intermediate

This section outlines a generalized protocol for a key step in the synthesis of a pyridine herbicide, which involves the conversion of 5-Ethyl-2-Pyridineethanol to an intermediate.

Objective: To convert 5-Ethyl-2-Pyridineethanol to a chlorinated intermediate as a precursor for a herbicidally active compound.

Materials:

• 5-Ethyl-2-Pyridineethanol (≥98% purity)

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Nitrogen gas (N₂)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Condenser

• Dropping funnel

• Ice bath

Procedure:

• Reaction Setup: A dry round-bottom flask equipped with a magnetic stir bar and a condenser is charged with 5-Ethyl-2-Pyridineethanol and anhydrous dichloromethane under a nitrogen atmosphere.

• Cooling: The flask is cooled to 0°C using an ice bath.

• Reagent Addition: Thionyl chloride is added dropwise to the stirred solution via a dropping funnel over a period of 30 minutes, maintaining the temperature below 5°C.

• Reaction: The reaction mixture is allowed to slowly warm to room temperature and is then stirred for an additional 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow addition of a saturated sodium bicarbonate solution.

• Extraction: The organic layer is separated, and the aqueous layer is extracted twice with dichloromethane.

• Washing: The combined organic layers are washed with brine solution.

• Drying: The organic layer is dried over anhydrous magnesium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude chlorinated intermediate.

• Purification: The crude product can be further purified by column chromatography if necessary.

Data Presentation: Synthesis Reaction Parameters

The following table summarizes typical reaction parameters and expected outcomes for the chlorination of 5-Ethyl-2-Pyridineethanol.

Parameter	Value
Molar Ratio (Substrate:SOCl₂)	1 : 1.2
Solvent	Dichloromethane (DCM)
Reaction Temperature	0°C to Room Temperature
Reaction Time	2 - 4 hours
Typical Yield	85 - 95%
Purity of Crude Product	>90%

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the laboratory synthesis protocol described above.

Caption: Workflow for the synthesis of a chlorinated pyridine intermediate.

Application Notes: The Strategic Role of 5-Ethyl-2-Pyridineethanol in the Synthesis of Pioglitazone

Introduction

Pioglitazone, a member of the thiazolidinedione class of antidiabetic agents, is a cornerstone in the management of type 2 diabetes mellitus. Its synthesis is a multi-step process where the selection of starting materials and intermediates is critical for ensuring high yield, purity, and cost-effectiveness. 5-Ethyl-2-pyridineethanol stands out as a pivotal intermediate in several synthetic routes to Pioglitazone.[1][2][3] Its pyridine ring and ethyl substituent form a significant portion of the final Pioglitazone molecule, specifically the 2-(5-ethyl-2-pyridinyl)ethoxy side chain.

Chemical Significance and Application

The primary application of 5-ethyl-2-pyridineethanol in Pioglitazone synthesis is to introduce the characteristic side chain onto a phenyl ring, which is later condensed with thiazolidine-2,4-dione. The ethanol group provides a reactive handle for etherification with a substituted benzaldehyde, typically 4-hydroxybenzaldehyde.

Several synthetic strategies leverage 5-ethyl-2-pyridineethanol, primarily differing in the activation method of the ethanol group and the reaction conditions. The most common approaches include:

• Direct Williamson Ether Synthesis: This method involves the direct reaction of 5-ethyl-2-pyridineethanol with a suitable benzaldehyde derivative, often in the presence of a strong base.

• Conversion to a Better Leaving Group: To enhance reactivity, the hydroxyl group of 5-ethyl-2-pyridineethanol can be converted into a better leaving group, such as a tosylate or mesylate, prior to the etherification reaction.[4][5][6] This two-step approach often leads to higher yields and milder reaction conditions.

• Mitsunobu Reaction: While less commonly cited in the initial literature, the Mitsunobu reaction offers an alternative for the etherification under mild, neutral conditions.

The choice of synthetic route can impact the overall yield, impurity profile, and scalability of the Pioglitazone manufacturing process. Researchers and drug development professionals must carefully consider these factors when selecting a synthetic strategy.

Experimental Protocols

The following protocols are detailed methodologies for key experiments in the synthesis of Pioglitazone utilizing 5-ethyl-2-pyridineethanol.

Protocol 1: Synthesis of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde via Mesylation

This protocol follows a two-step process involving the conversion of 5-ethyl-2-pyridineethanol to its mesylate derivative, followed by a Williamson ether synthesis with 4-hydroxybenzaldehyde.[5][6]

Step 1: Mesylation of 5-ethyl-2-(2-hydroxy-ethyl)-pyridine

• Reaction Setup: In a reaction vessel, dissolve 15.1 g (0.1 mole) of 5-ethyl-2-(2-hydroxy-ethyl)-pyridine in 150 ml of toluene.

• Addition of Base: Add 16.8 ml (0.12 mole) of triethylamine to the solution.

• Cooling: Cool the solution to 0-5 °C using an ice bath.

• Addition of Mesyl Chloride: Add 11.84 g (0.1 mole) of methanesulfonyl chloride dropwise over 30 minutes, maintaining the temperature between 0-5 °C.

• Reaction: Stir the reaction mixture at 20 °C for 4 hours.

• Work-up: Extract the reaction mixture with 100 ml of water. The aqueous phase is then extracted with 20 ml of toluene.

• Drying: Dry the unified toluene solution over anhydrous Na2SO4. The resulting solution of the mesylate is used directly in the next step.

Step 2: Synthesis of 4-[2-(5-ethyl-2-pyridinyl]ethoxy]-benzaldehyde

• Reaction Setup: To the toluene solution from the previous step, add 12.2 g (0.1 mole) of 4-hydroxy-benzaldehyde and 13.8 g (0.1 mole) of anhydrous potassium carbonate.

• Reaction: Heat the mixture to reflux and maintain for 6 hours.

• Work-up: After cooling, filter the reaction mixture and wash the solid with toluene.

• Purification: The filtrate is concentrated to yield the crude product, which can be further purified by chromatography.

Protocol 2: Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione

This protocol describes the Knoevenagel condensation of the aldehyde intermediate with 2,4-thiazolidinedione.[5]

• Reaction Setup: To a mixture of 15g of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde in 120ml of methanol, add 6g of 2,4-thiazolidinedione and 3g of piperidine.

• Reaction: Heat the mixture to reflux. Add an additional 0.5g of piperidine during the reflux.

• Neutralization: Cool the reaction mass and adjust the pH to 6.0-7.0 with a 50% acetic acid solution.

• Isolation: Filter the precipitated solid and wash the cake with 10ml of methanol.

• Recrystallization: Add 9ml of methanol to the wet material and heat to reflux. Cool the reaction mass, filter, and wash the cake with 10ml of methanol to yield the purified product.

Protocol 3: Reduction to Pioglitazone

This final step involves the reduction of the benzylidene intermediate to form Pioglitazone.[4]

• Reaction Setup: Suspend 5-[-4-[2-(5-ethylpyridin-2-yl)ethoxy]benzylidene]thiazolidine-2,4-dione in a suitable solvent such as ethanol.

• Hydrogenation: Subject the suspension to hydrogenation in the presence of a catalyst, such as Palladium on carbon (Pd/C), under a hydrogen atmosphere.

• Work-up: After the reaction is complete (monitored by TLC or HPLC), filter off the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain crude Pioglitazone.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as a mixture of acetone and methanol.[4]

Quantitative Data Summary

The following table summarizes quantitative data from various synthetic routes for Pioglitazone and its intermediates.

Step	Reactants	Reagents/Catalysts	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Mesylation of 5-ethyl-2-(2-hydroxy-ethyl)-pyridine	5-ethyl-2-(2-hydroxy-ethyl)-pyridine, Methanesulfonyl chloride	Triethylamine	Toluene	0-20	4	-	[6]
Synthesis of 4-[2-(5-ethyl-2-pyridinyl]ethoxy]-benzaldehyde	Mesylate of 5-ethyl-2-(2-hydroxy-ethyl)-pyridine, 4-hydroxy-benzaldehyde	K2CO3	Toluene	Reflux	6	-	[6]
Synthesis of 4-[2-(5-ethyl-2-pyridyl)ethoxy]nitrobenzene	2-(5-ethyl-2-pyridyl)ethanol, 4-fluoronitrobenzene	60% Sodium hydride in oil	DMF	RT	1.5	62.9	[7]
Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione	4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde, 2,4-thiazolidinedione	Piperidine	Methanol	Reflux	-	-	[5]
Reduction to Pioglitazone	5-[-4-[2-(5-ethylpyridin-2-yl)ethoxy]benzylidene]thiazolidine-2,4-dione	H2, Pd/C	Ethanol	-	-	-	[4]
Alternative Reduction using Zinc	5-{4-[2-chloro-2-(5-ethyl-pyridin-2-yl)-ethoxy]-benzyl}-2,4-thiazolidene dione	Zinc, Acetic acid	Ethyl acetate	25-35	9	41	[4]
Alternative Reduction using Zinc (different conditions)	5-{4-[2-chloro-2-(5-ethyl-pyridin-2-yl)-ethoxy]-benzyl}-2,4-thiazolidene dione hydrochloride	Zinc	Ethanol, Propionic acid	-	12	48	[4]

Visualizations

The following diagrams illustrate the synthetic workflow for Pioglitazone from 5-Ethyl-2-Pyridineethanol.

References

• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. researchgate.net [researchgate.net]
• 3. What is 5-Ethyl-2-pyridineethanol used for [lookchem.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. WO2008142706A2 - Novel process for the synthesis of pioglitazone and its salts thereof - Google Patents [patents.google.com]
• 6. WO2005058827A1 - Process for the synthesis of pioglitazone hydrogen chloride - Google Patents [patents.google.com]
• 7. Pioglitazone | 111025-46-8 [chemicalbook.com]

Application Notes and Protocols for Reactions Involving 5-Ethyl-2-Pyridineethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for key chemical reactions involving 5-Ethyl-2-Pyridineethanol, a versatile building block in pharmaceutical and agrochemical research. The primary focus is on its application in the synthesis of pharmaceutically active compounds, particularly as a key intermediate in the production of the antidiabetic drug Pioglitazone.

Overview of 5-Ethyl-2-Pyridineethanol

5-Ethyl-2-Pyridineethanol (CAS No: 5223-06-3) is a pyridine derivative characterized by an ethyl group at the 5-position and a hydroxyethyl group at the 2-position of the pyridine ring. Its chemical structure lends itself to a variety of chemical transformations, making it a valuable starting material for the synthesis of more complex molecules.[1] Its primary utility lies in its role as a precursor for creating molecules with potential therapeutic properties, especially in the development of agents for neurological disorders and as insulin sensitizers.[2]

Key Reactions and Applications

The hydroxyl group of 5-Ethyl-2-Pyridineethanol is a key site for chemical modification, allowing for the formation of ethers and esters. One of the most significant applications is its use in the synthesis of Pioglitazone, where it serves as a crucial building block.[2] The synthesis of Pioglitazone and its intermediates from 5-Ethyl-2-Pyridineethanol typically involves a multi-step process, which is detailed in the protocols below.

Furthermore, derivatives of 5-Ethyl-2-Pyridineethanol have been utilized in the synthesis of chalcones and pyrimidines, which have shown promising antimicrobial activities.[3] This highlights the broader potential of this compound in medicinal chemistry beyond its use in antidiabetic drug synthesis.

Experimental Protocols

Protocol 1: Synthesis of (5-Ethyl-2-pyridyl)ethyl Methanesulfonate

This protocol details the conversion of the hydroxyl group of 5-Ethyl-2-Pyridineethanol to a good leaving group, methanesulfonate, which is a common strategy to facilitate subsequent nucleophilic substitution reactions.

Materials:

• 5-Ethyl-2-Pyridineethanol (80 g)[4]

• Triethylamine (55 g)[4]

• Methanesulfonyl chloride (73.2 g)[4]

• Dichloromethane (800 ml)[4]

• Water (400 ml)[4]

• Saturated aqueous sodium bicarbonate solution (400 ml)[4]

• Saturated aqueous saline solution[4]

• Anhydrous sodium sulfate[4]

Procedure:

• Dissolve 80 g of 5-Ethyl-2-Pyridineethanol in 800 ml of dichloromethane in a suitable reaction vessel.[4]

• Add 55 g of triethylamine to the solution.[4]

• Cool the mixture and add 73.2 g of methanesulfonyl chloride dropwise while stirring.[4]

• After the addition is complete, continue stirring the mixture at room temperature for 3 hours.[4]

• Add 400 ml of water to the reaction mixture and separate the aqueous layer.[4]

• Re-extract the aqueous layer and combine the organic layers.[4]

• Wash the combined organic layer with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate, followed by a saturated aqueous saline solution.[4]

• Dry the organic layer over anhydrous sodium sulfate.[4]

• Distill off the solvent under reduced pressure to obtain the product.[4]

Expected Outcome: This procedure is expected to yield approximately 121 g (100%) of (5-ethyl-2-pyridyl)ethyl methanesulfonate as a pale yellow oily product.[4]

Protocol 2: Synthesis of 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde (Williamson Ether Synthesis)

This protocol describes the formation of an ether linkage between the activated 5-Ethyl-2-Pyridineethanol (as a methanesulfonate or similar derivative) and 4-hydroxybenzaldehyde. This is a key step in the synthesis of the Pioglitazone backbone.

Materials:

• 2-Bromo-1-(5-ethyl-pyridin-2-yl)-ethanol (30 g)[5]

• 4-Hydroxybenzaldehyde (19.27 g)[5]

• Sodium hydride (11.35 g)[5]

• Dimethylformamide (DMF) (1110 ml)[5]

• Diethyl ether[5]

• Magnesium sulfate[5]

Procedure:

• Dissolve 19.27 g of 4-hydroxybenzaldehyde in 100 ml of DMF.[5]

• Add a solution of 11.35 g of sodium hydride in 10 ml of DMF to the 4-hydroxybenzaldehyde solution and stir for 5 minutes.[5]

• Slowly add a solution of 30 g of 2-bromo-1-(5-ethyl-pyridin-2-yl)-ethanol in 1000 ml of DMF to the reaction mixture.[5]

• Continue stirring for 1 hour at 25-30°C.[5]

• Heat the reaction mixture at 80-90°C for 14 hours.[5]

• Cool the mixture to 25°C and pour it into an excess of water.[5]

• Extract the product with diethyl ether.[5]

• Dry the diethyl ether layer with magnesium sulfate and concentrate to obtain the crude product.[5]

Expected Outcome: This procedure is expected to yield approximately 30.04 g (85%) of crude 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde.[5]

Protocol 3: Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione

This protocol details the final steps in the synthesis of a key Pioglitazone precursor, involving the condensation of the previously synthesized benzaldehyde derivative with 2,4-thiazolidinedione and subsequent reduction.

Materials:

• 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione (10 g)[6]

• 5% Palladium on carbon (5 g)[6]

• Dioxane (200 ml)[6]

• Acetic acid[6]

• Water[6]

Procedure:

• To a solution of 10 g of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione in 200 ml of dioxane, add 5 g of 5% palladium on carbon.[6]

• Heat the mixture at 100°C under a pressure of 50 kg/cm ² for 2 hours.[6]

• Filter off the catalyst and concentrate the filtrate to about 70 ml under reduced pressure.[6]

• Collect the resulting crystals by filtration and dry them at 50°C under reduced pressure to obtain the crude product.[6]

• Recrystallize the crude product from acetic acid-water.[6]

Expected Outcome: This procedure is expected to yield 6.42 g (63.8%) of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione.[6]

Quantitative Data Summary

The following tables summarize the quantitative data from the experimental protocols described and found in the cited literature.

Table 1: Synthesis of (5-Ethyl-2-pyridyl)ethyl Methanesulfonate

Reactant/Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
5-Ethyl-2-Pyridineethanol	151.21	80	0.529
Triethylamine	101.19	55	0.544
Methanesulfonyl chloride	114.55	73.2	0.639
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
(5-Ethyl-2-pyridyl)ethyl methanesulfonate	229.29	121	100

Table 2: Synthesis of 4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde

Reactant/Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
2-Bromo-1-(5-ethyl-pyridin-2-yl)-ethanol	230.11	30	0.130
4-Hydroxybenzaldehyde	122.12	19.27	0.158
Sodium hydride	24.00	11.35	0.473
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzaldehyde	271.33	30.04	85

Table 3: Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles
5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione	370.45	10	0.027
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione	372.47	6.42	63.8

Table 4: Synthesis of Chalcone Derivatives from a 5-Ethyl-2-Pyridineethanol Precursor [3]

Chalcone Derivative (Substituent)	Yield (%)
4a (2,4-dichloro-5-fluoro)	80
4b (4-methoxy)	Not specified
4c (2,4-dichloro)	Not specified
4d (4-hydroxy)	Not specified

Note: The synthesis of these chalcones starts from 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde, which is derived from 5-Ethyl-2-Pyridineethanol.

Visualized Workflows and Pathways

Caption: Synthetic pathway for Pioglitazone from 5-Ethyl-2-Pyridineethanol.

Caption: Versatility of 5-Ethyl-2-Pyridineethanol as a synthetic precursor.

Caption: Simplified signaling pathway of Pioglitazone.

References

• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 5. US20140088127A1 - Novel process to prepare pioglitazone via several novel intermediates - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]

Application Notes and Protocols for the Quantification of 5-Ethyl-2-Pyridineethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 5-Ethyl-2-Pyridineethanol, a key intermediate in the synthesis of various pharmaceutical compounds. The protocols described herein are intended to serve as a comprehensive guide for researchers in analytical development, quality control, and pharmacokinetic studies.

Introduction

5-Ethyl-2-Pyridineethanol is a crucial building block in the synthesis of active pharmaceutical ingredients (APIs), most notably Pioglitazone, an oral antidiabetic agent.[1][2] Accurate and precise quantification of this intermediate is essential to ensure the quality, purity, and consistency of the final drug product. Monitoring its levels as a process-related impurity is a critical step in drug manufacturing.[3][4] This document outlines validated analytical methods for the determination of 5-Ethyl-2-Pyridineethanol in various sample matrices.

The primary analytical techniques covered are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography (GC) with Flame Ionization Detection (FID). These methods are widely used in the pharmaceutical industry for their robustness, reliability, and sensitivity.

Analytical Methods Overview

A summary of the recommended analytical methods for the quantification of 5-Ethyl-2-Pyridineethanol is presented below. Detailed protocols and validation data are provided in the subsequent sections.

Method	Instrumentation	Intended Use	Key Advantages
Method 1: HPLC-UV	HPLC with UV Detector	Quantification in bulk drug substance and pharmaceutical intermediates. Stability-indicating assays.	High specificity, accuracy, and suitability for non-volatile compounds.
Method 2: GC-FID	Gas Chromatograph with FID	Quantification of residual levels and purity assessment in starting materials and intermediates.	High sensitivity for volatile and semi-volatile compounds, simple setup.
Method 3: GC-MS	Gas Chromatograph with Mass Spectrometer	Identification and quantification at trace levels. Impurity profiling.	High specificity and structural elucidation capabilities.[5]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This reversed-phase HPLC method is designed for the accurate quantification of 5-Ethyl-2-Pyridineethanol in bulk material and as a process-related impurity in pharmaceutical manufacturing.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A gradient-capable HPLC system with a UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0	90	10
  10	10	90
  12	10	90
  12.1	90	10

  | 15 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 270 nm

• Injection Volume: 10 µL

• Diluent: Methanol

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 5-Ethyl-2-Pyridineethanol reference standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a sample containing 5-Ethyl-2-Pyridineethanol, dissolve in a known volume of methanol to obtain a theoretical concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter prior to injection.

3. Data Analysis:

Construct a calibration curve by plotting the peak area of 5-Ethyl-2-Pyridineethanol against its concentration. Determine the concentration of the analyte in the sample solution by interpolation from the calibration curve.

Method Validation Summary

The following table summarizes the typical performance characteristics of this validated HPLC-UV method.

Validation Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantitation (LOQ)	1.0 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%
Specificity	No interference from common process impurities or degradation products.

Experimental Workflow: HPLC Analysis

Workflow for the HPLC quantification of 5-Ethyl-2-Pyridineethanol.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

This GC-FID method is suitable for determining the purity of 5-Ethyl-2-Pyridineethanol and for quantifying it as a volatile or semi-volatile impurity in starting materials and reaction mixtures.

Experimental Protocol

1. Instrumentation and Chromatographic Conditions:

• GC System: Gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Column: DB-5 or equivalent (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injection Volume: 1 µL

• Split Ratio: 20:1

• Diluent: Dichloromethane

2. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 5-Ethyl-2-Pyridineethanol reference standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with dichloromethane to achieve concentrations ranging from 5 µg/mL to 200 µg/mL.

• Sample Preparation: Accurately weigh a sample containing 5-Ethyl-2-Pyridineethanol, dissolve in a known volume of dichloromethane to obtain a theoretical concentration within the calibration range.

3. Data Analysis:

Generate a calibration curve by plotting the peak area of 5-Ethyl-2-Pyridineethanol against its concentration. Calculate the concentration of the analyte in the sample by comparing its peak area to the calibration curve.

Method Validation Summary

The table below outlines the expected performance of this GC-FID method.

Validation Parameter	Result
Linearity Range	5 - 200 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	1.5 µg/mL
Limit of Quantitation (LOQ)	5.0 µg/mL
Accuracy (% Recovery)	97.5% - 102.5%
Precision (% RSD)	< 2.5%
Specificity	Selective for 5-Ethyl-2-Pyridineethanol in the presence of common solvents and related impurities.

Experimental Workflow: GC-FID Analysis

Workflow for the GC-FID quantification of 5-Ethyl-2-Pyridineethanol.

Method 3: Gas Chromatography-Mass Spectrometry (GC-MS)

For highly sensitive and specific quantification, particularly in complex matrices or for trace-level impurity profiling, GC-MS is the method of choice. The use of a deuterated internal standard (5-Ethyl-2-pyridine Ethanol-d4) is recommended for achieving the highest accuracy and precision.[6]

Protocol: GC-MS with Internal Standard

1. Instrumentation and Conditions:

• GC-MS System: A GC system coupled to a mass selective detector.

• Column and Conditions: As described in Method 2 (GC-FID).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion for Analyte: m/z 106

  • Qualifier Ion for Analyte: m/z 134

  • Quantifier Ion for Internal Standard (d4): m/z 110

2. Internal Standard and Sample Preparation:

• Internal Standard Stock Solution (100 µg/mL): Prepare a stock solution of 5-Ethyl-2-pyridine Ethanol-d4 in dichloromethane.

• Calibration Standards: Prepare calibration standards as in Method 2, and spike each with a fixed concentration of the internal standard.

• Sample Preparation: Prepare the sample solution as in Method 2 and spike with the same fixed concentration of the internal standard.

3. Data Analysis:

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard. Construct a calibration curve by plotting this ratio against the concentration of the analyte. Determine the concentration in the sample from this curve.

Logical Relationship: Method Selection

The choice of analytical method depends on the specific requirements of the analysis.

Decision tree for selecting the appropriate analytical method.

Conclusion

The analytical methods detailed in these application notes provide robust and reliable approaches for the quantification of 5-Ethyl-2-Pyridineethanol. The choice of method should be guided by the specific analytical needs, such as the sample matrix, the expected concentration range of the analyte, and the required level of sensitivity and specificity. Proper method validation in accordance with ICH guidelines is crucial before implementation for routine analysis in a regulated environment.

References

• 1. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 2. Pioglitazone: A review of analytical methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioprocessintl.com [bioprocessintl.com]
• 4. Process Related Impurities and Residuals Analysis [intertek.com]
• 5. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. vivanls.com [vivanls.com]

Application Notes and Protocols for the Derivatization of 5-Ethyl-2-Pyridineethanol in Pharmacological Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the derivatization of 5-Ethyl-2-Pyridineethanol and the subsequent pharmacological evaluation of its novel analogs. This document offers detailed protocols for the synthesis of various derivatives and for in vitro assays to screen for potential anticancer, anti-inflammatory, and neuroprotective activities.

Introduction

5-Ethyl-2-pyridineethanol is a versatile bifunctional molecule containing a pyridine ring and a primary alcohol. This structure serves as an excellent starting point for the synthesis of a diverse library of compounds for pharmacological screening. The pyridine moiety is a common feature in many biologically active compounds, and the hydroxyl group offers a convenient site for modification through esterification, etherification, and other derivatization reactions. This document outlines protocols to synthesize derivatives of 5-Ethyl-2-Pyridineethanol and to evaluate their potential as therapeutic agents.

Derivatization Strategies

The hydroxyl group of 5-Ethyl-2-Pyridineethanol is the primary site for derivatization. Two common and effective strategies are esterification and etherification, which allow for the introduction of a wide variety of functional groups that can modulate the pharmacological properties of the parent molecule.

Protocol 1: Esterification of 5-Ethyl-2-Pyridineethanol

This protocol describes a general method for the synthesis of ester derivatives of 5-Ethyl-2-Pyridineethanol.

Materials:

• 5-Ethyl-2-Pyridineethanol

• Carboxylic acid of choice (e.g., ibuprofen for anti-inflammatory screening, valproic acid for neuroprotective screening)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Appropriate solvents for column chromatography (e.g., hexane/ethyl acetate mixtures)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-Ethyl-2-Pyridineethanol (1 equivalent) and the selected carboxylic acid (1.1 equivalents) in anhydrous DCM.

• Add DMAP (0.1 equivalents) to the solution.

• In a separate flask, dissolve DCC (1.2 equivalents) in anhydrous DCM.

• Slowly add the DCC solution to the reaction mixture at 0 °C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired ester derivative.

• Characterize the purified product using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry).

Protocol 2: Williamson Ether Synthesis of 5-Ethyl-2-Pyridineethanol Derivatives

This protocol details the synthesis of ether derivatives of 5-Ethyl-2-Pyridineethanol.

Materials:

• 5-Ethyl-2-Pyridineethanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

• Alkyl or benzyl halide of choice (e.g., a substituted benzyl bromide)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Appropriate solvents for column chromatography

Procedure:

• To a suspension of NaH (1.5 equivalents) in anhydrous THF or DMF at 0 °C, slowly add a solution of 5-Ethyl-2-Pyridineethanol (1 equivalent) in the same anhydrous solvent.

• Allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen gas evolution ceases.

• Cool the reaction mixture back to 0 °C and add the alkyl or benzyl halide (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

• Characterize the purified ether derivative by NMR, IR, and Mass Spectrometry.

Pharmacological Evaluation Protocols

The following are detailed protocols for in vitro screening of the synthesized derivatives for anticancer, anti-inflammatory, and neuroprotective activities.

Anticancer Activity Screening

Protocol 3: MTT Assay for Cytotoxicity

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50).[1]

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized 5-Ethyl-2-Pyridineethanol derivatives

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compounds in culture medium.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plates for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Anti-inflammatory Activity Screening

Protocol 4: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator.[2]

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Synthesized derivatives

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite standard solution

• 96-well microplates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.[3]

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.[3]

• After incubation, collect 50 µL of the culture supernatant from each well.

• Add 50 µL of Griess Reagent Part A to each supernatant sample, followed by 50 µL of Part B.

• Incubate for 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Neuroprotective Activity Screening

Protocol 5: Neuroprotection Assay against H₂O₂-Induced Oxidative Stress

This assay evaluates the ability of a compound to protect neuronal cells from oxidative damage.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Complete cell culture medium

• Hydrogen peroxide (H₂O₂)

• Synthesized derivatives

• MTT solution (as in Protocol 3)

• DMSO

• 96-well microplates

Procedure:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[4]

• Pre-treat the cells with various concentrations of the test compounds for 2 hours.

• Induce oxidative stress by adding H₂O₂ to a final concentration of 100-200 µM.

• Incubate for 24 hours.

• Assess cell viability using the MTT assay as described in Protocol 3.

• Calculate the percentage of neuroprotection relative to the H₂O₂-treated control.

Data Presentation

Quantitative data from the pharmacological assays should be summarized in tables for clear comparison.

Table 1: Anticancer Activity of 5-Ethyl-2-Pyridineethanol Derivatives

Compound ID	Derivative Type	Cancer Cell Line	IC50 (µM)
5E2PE-Ester-01	Ester with Ibuprofen	MCF-7	Data
5E2PE-Ester-02	Ester with Nicotinic Acid	MCF-7	Data
5E2PE-Ether-01	4-Nitrobenzyl Ether	A549	Data
Doxorubicin	Positive Control	MCF-7 / A549	Data

Table 2: Anti-inflammatory Activity of 5-Ethyl-2-Pyridineethanol Derivatives

Compound ID	Derivative Type	NO Inhibition IC50 (µM)
5E2PE-Ester-03	Ester with Salicylic Acid	Data
5E2PE-Ether-02	2,4-Dichlorobenzyl Ether	Data
Dexamethasone	Positive Control	Data

Table 3: Neuroprotective Activity of 5-Ethyl-2-Pyridineethanol Derivatives

Compound ID	Derivative Type	Neuroprotection EC50 (µM)
5E2PE-Ester-04	Ester with Valproic Acid	Data
5E2PE-Ether-03	3,4-Dimethoxybenzyl Ether	Data
N-acetylcysteine	Positive Control	Data

Visualizations

Caption: Derivatization workflow of 5-Ethyl-2-Pyridineethanol.

Caption: Workflow for pharmacological screening of derivatives.

Caption: Potential anti-inflammatory mechanism via NF-κB pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Yield in 5-Ethyl-2-Pyridineethanol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of 5-Ethyl-2-Pyridineethanol. Our aim is to help you optimize your experimental protocols to achieve higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 5-Ethyl-2-Pyridineethanol with high yield?

A1: A highly effective method for synthesizing 5-Ethyl-2-Pyridineethanol is the reaction of 5-ethyl-2-methylpyridine (also known as 5-ethyl-α-picoline) with an aldehyde, typically formaldehyde, in the presence of a basic catalyst. This approach is favored for its potential to achieve high selectivity and yield by minimizing side reactions.[1]

Q2: My reaction is resulting in a low yield of 5-Ethyl-2-Pyridineethanol. What are the likely causes?

A2: Low yields can stem from several factors. The most common issues include:

• Suboptimal Reaction Temperature: Temperature plays a critical role. Temperatures that are too high can lead to the formation of byproducts through dehydration.

• Incorrect Stoichiometry: The molar ratio of reactants, particularly the base to the aldehyde, is crucial for maximizing the reaction rate and selectivity.

• Presence of Impurities: Impurities in the starting materials or solvents can interfere with the reaction.

• Inefficient Purification: Product loss during the workup and purification steps can significantly reduce the final yield.

Q3: I am observing a significant amount of 5-ethyl-2-vinylpyridine as a byproduct. How can this be minimized?

A3: The formation of 5-ethyl-2-vinylpyridine is a common side reaction that occurs via the dehydration of the desired product, 5-Ethyl-2-Pyridineethanol. To suppress this side reaction, it is recommended to maintain the reaction temperature within a range of 100°C to 140°C.[1] Operating within this temperature window favors the formation of the desired alcohol over the vinyl derivative.

Q4: What are some effective methods for purifying the final 5-Ethyl-2-Pyridineethanol product?

A4: Effective purification is essential for obtaining a high-purity product and can involve a combination of the following techniques:

• Extraction: To remove water-soluble impurities and the catalyst.

• Distillation: Fractional distillation under reduced pressure is a common method to separate the product from unreacted starting materials and lower-boiling impurities.

• Chromatography: Column chromatography can be employed for further purification if high-purity material is required.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Conversion of Starting Material	Insufficient reaction time or temperature.	Increase the reaction time or incrementally raise the temperature, ensuring it does not exceed 140°C to avoid byproduct formation. Monitor the reaction progress using GC or TLC.
Inactive or insufficient amount of catalyst.	Ensure the base catalyst is of good quality and used in the appropriate molar ratio relative to the aldehyde (a molar ratio of 0.01 to 1 is often recommended).[1]
Formation of 5-Ethyl-2-vinylpyridine	Reaction temperature is too high.	Maintain the reaction temperature between 100°C and 140°C.[1]
Presence of Unreacted 5-Ethyl-2-methylpyridine in Product	Incomplete reaction or inefficient purification.	Ensure the reaction has gone to completion. During purification by distillation, carefully control the vacuum and temperature to separate the product from the starting material.
Product is a Discolored Oil or Solid	Presence of polymeric byproducts or other impurities.	Consider a charcoal treatment of the crude product solution before distillation. If distillation is insufficient, column chromatography may be necessary.

Quantitative Data on Synthesis Parameters

The following table summarizes yield data from experiments analogous to the synthesis of 5-Ethyl-2-Pyridineethanol, highlighting the impact of the base catalyst and reaction temperature.

Starting Pyridine Derivative	Aldehyde	Base Catalyst	Molar Ratio (Base:Aldehyde)	Temperature (°C)	Selectivity (%)	Yield (%)	Reference
2-methylpyridine	Acetaldehyde	Triethylamine	0.47	140	95	94	[1]
3-methylpyridine	Paraformaldehyde	Triethylamine	0.38	140	93	82	[1]
2-ethylpyridine	Paraformaldehyde	Triethylamine	0.40	140	95	86	[1]
3-ethylpyridine	Paraformaldehyde	Triethylamine	0.27	140	94	91	[1]

Experimental Protocols

Synthesis of 5-Ethyl-2-Pyridineethanol

This protocol is based on methodologies described for the synthesis of similar pyridine ethanol derivatives.[1]

Materials:

• 5-Ethyl-2-methylpyridine

• Paraformaldehyde

• Triethylamine

• Deionized Water

• Toluene (for extraction)

• Anhydrous Sodium Sulfate (for drying)

Procedure:

• Reaction Setup: In a stainless steel autoclave, combine 5-ethyl-2-methylpyridine, deionized water, paraformaldehyde, and triethylamine. A typical molar ratio would be approximately 10:2:0.8 (5-ethyl-2-methylpyridine : paraformaldehyde : triethylamine).

• Reaction: Seal the autoclave and heat the reaction mixture to 140°C for 2 hours with constant stirring.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove excess triethylamine and any unreacted paraformaldehyde under reduced pressure at 60°C.

  • Add toluene to the residue and transfer the mixture to a separatory funnel.

  • Wash the organic layer with water to remove any remaining water-soluble components.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to remove the toluene.

  • Purify the resulting crude product by vacuum distillation to obtain 5-Ethyl-2-Pyridineethanol.

Visualizations

Synthesis Pathway

Caption: Reaction pathway for the synthesis of 5-Ethyl-2-Pyridineethanol.

Troubleshooting Workflow

Caption: A workflow for troubleshooting low yields in the synthesis.

Optimization Logic

Caption: Logical steps for optimizing reaction conditions for higher yield.

References

• 1. JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 5-Ethyl-2-Pyridineethanol

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of crude 5-Ethyl-2-Pyridineethanol.

Troubleshooting Guides

This section addresses specific issues in a question-and-answer format, providing explanations and actionable solutions for problems encountered during the purification of 5-Ethyl-2-Pyridineethanol.

Issue 1: Discoloration of the Purified Product

• Q: My final product is yellow or brown, not the expected colorless to pale yellow. What is the cause and how can I fix it?

  A: Discoloration in pyridine derivatives can be due to aerial oxidation or the presence of highly conjugated impurities. To address this, consider the following:

  • Activated Carbon Treatment: For minor color impurities, treatment with activated carbon can be effective. Dissolve the crude product in a suitable solvent, add a small amount of activated carbon, heat briefly, and then filter the carbon particles through Celite.

  • Distillation: If the colored impurities are less volatile than the product, vacuum distillation is a highly effective method for obtaining a colorless product.

  • Inert Atmosphere: When handling the purified product, using an inert atmosphere (e.g., nitrogen or argon) can prevent further oxidation and color formation.

Issue 2: Poor Separation in Column Chromatography

• Q: I am having trouble separating 5-Ethyl-2-Pyridineethanol from its impurities (e.g., 5-Ethyl-2-vinyl-pyridine) using column chromatography. The spots are overlapping on the TLC plate.

  A: Poor separation can result from an inappropriate solvent system or issues with the stationary phase.

  • Solvent System Optimization: Systematically test different solvent systems with varying polarities. A common starting point for pyridine derivatives is a mixture of a non-polar solvent like hexanes or heptane with a more polar solvent like ethyl acetate or diethyl ether. A gradient elution, starting with a low polarity and gradually increasing it, often yields better separation.

  • Tailing Peaks: The basic nitrogen in the pyridine ring can interact with acidic silanol groups on the silica gel, causing peak tailing. To mitigate this, add a small amount of a basic modifier, such as triethylamine (0.1-1%), to your eluent.

  • Alternative Stationary Phase: If tailing persists, consider using a different stationary phase, such as neutral alumina, which is less acidic than silica gel.

Issue 3: Oiling Out During Crystallization

• Q: When I try to crystallize my product, it separates as an oil instead of forming solid crystals. What should I do?

  A: "Oiling out" happens when the solute comes out of the solution at a temperature above its melting point. Here are some solutions:

  • Increase Solvent Volume: The solution might be too concentrated. Add more of the crystallization solvent to ensure the compound remains dissolved at the elevated temperature.

  • Change Solvent System: The chosen solvent may not be ideal. For a two-solvent recrystallization, ensure the second solvent (the anti-solvent) is added slowly at a slightly lower temperature. A good starting point could be dissolving the compound in a minimal amount of a solvent in which it is soluble (e.g., ethyl acetate or chloroform) and then slowly adding a non-polar solvent in which it is less soluble (e.g., hexanes or heptane) until turbidity is observed.[1]

  • Scratching: Use a glass rod to scratch the inside of the flask at the meniscus. This can provide a surface for crystal nucleation.

  • Seeding: If you have a small amount of pure solid, add a seed crystal to the cooled solution to induce crystallization.

Frequently Asked Questions (FAQs)

• Q1: What are the most common impurities in crude 5-Ethyl-2-Pyridineethanol?

  A1: Common impurities arising from the synthesis can include unreacted starting materials and byproducts such as 5-Ethyl-2-vinyl-pyridine and 5-Ethyl-2-methyl-pyridine.[2]

• Q2: What is the best single technique for purifying 5-Ethyl-2-Pyridineethanol to a high purity (>99%)?

  A2: For a volatile liquid or low-melting solid like 5-Ethyl-2-Pyridineethanol, vacuum fractional distillation is often the most effective method for achieving high purity, especially for removing impurities with different boiling points.[3]

• Q3: How can I monitor the purity of my fractions during purification?

  A3: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the progress of column chromatography. For distillation, Gas Chromatography (GC) is the preferred method for assessing the purity of the collected fractions.

• Q4: My purified 5-Ethyl-2-Pyridineethanol is a viscous liquid/solid at room temperature. How should I handle it for transfer?

  A4: Since the melting point is around 39-44°C, you can gently warm the container in a warm water bath to melt the compound for easier transfer using a pipette.[4]

• Q5: What are the recommended storage conditions for purified 5-Ethyl-2-Pyridineethanol?

  A5: It should be stored in a tightly sealed container under an inert atmosphere (if possible) in a cool, dry place. Some suppliers recommend storage at -20°C.[4]

Data Presentation

Table 1: Physical Properties of 5-Ethyl-2-Pyridineethanol

Property	Value
Molecular Formula	C₉H₁₃NO
Molecular Weight	151.21 g/mol
Appearance	Colorless to pale yellow solid or viscous liquid
Melting Point	39-44 °C[4]
Boiling Point	259.4 °C at 760 mmHg[4]
Solubility	Chloroform, Ethyl Acetate[4]

Table 2: Purity Specifications and Common Impurities

Parameter	Specification	Analysis Method
Purity	>98.0% to >99.0%	GC
Total Impurities	NMT 1.0%	GC
5-Ethyl-2-vinyl-pyridine	NMT 0.50%	GC
5-Ethyl-2-methyl-pyridine	NMT 0.20%	GC

Experimental Protocols

Protocol 1: Purification by Vacuum Fractional Distillation

This method is suitable for purifying 5-Ethyl-2-Pyridineethanol from non-volatile impurities and those with significantly different boiling points.

• Materials:

  • Crude 5-Ethyl-2-Pyridineethanol

  • Round-bottom flask

  • Fractionating column (e.g., Vigreux or packed)

  • Distillation head with thermometer adapter

  • Condenser

  • Receiving flask(s)

  • Vacuum adapter and vacuum source

  • Heating mantle and stir plate

  • Stir bar

  • Cold trap (recommended)

• Procedure:

  • Assemble the fractional distillation apparatus. Ensure all glassware is dry and joints are properly sealed.

  • Place the crude 5-Ethyl-2-Pyridineethanol and a magnetic stir bar into the round-bottom flask.

  • Begin stirring and slowly apply vacuum. A cold trap between the apparatus and the vacuum pump is highly recommended to protect the pump.

  • Once a stable vacuum is achieved, begin heating the distillation flask gently.

  • Collect any low-boiling impurities as the first fraction.

  • As the temperature stabilizes at the boiling point of the product at the given pressure, switch to a clean receiving flask to collect the main fraction.

  • Monitor the temperature closely. A stable temperature during collection indicates a pure fraction.

  • Once the main fraction is collected, stop heating and allow the system to cool completely before releasing the vacuum.

Protocol 2: Purification by Column Chromatography

This method is effective for separating impurities with different polarities.

• Materials:

  • Crude 5-Ethyl-2-Pyridineethanol

  • Silica gel (or neutral alumina)

  • Eluent (e.g., a mixture of hexanes and ethyl acetate, with 0.5% triethylamine)

  • Chromatography column

  • Sand

  • Collection tubes

  • TLC plates and chamber

• Procedure:

  • TLC Analysis: First, determine an appropriate solvent system using TLC. A good system will show clear separation between the product and impurities.

  • Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column and allow it to pack evenly. Add a thin layer of sand on top.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel.

  • Elution: Begin eluting with the chosen solvent system, collecting fractions. If using a gradient, gradually increase the polarity of the eluent.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

  • Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 5-Ethyl-2-Pyridineethanol.

Mandatory Visualization

Caption: A high-level workflow for the primary purification techniques of 5-Ethyl-2-Pyridineethanol.

Caption: A logical workflow for troubleshooting the purification of 5-Ethyl-2-Pyridineethanol.

References

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. lookchem.com [lookchem.com]

Technical Support Center: Synthesis of 5-Ethyl-2-Pyridineethanol

Welcome to the technical support center for the synthesis of 5-Ethyl-2-Pyridineethanol. This guide provides troubleshooting advice and frequently asked questions (FAQs) for common issues encountered during the synthesis of this important pharmaceutical intermediate. The content is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5-Ethyl-2-Pyridineethanol?

A1: The two most prevalent methods for synthesizing 5-Ethyl-2-Pyridineethanol are:

• Hydroxymethylation of 5-ethyl-2-picoline: This involves the reaction of 5-ethyl-2-picoline (also known as 5-ethyl-2-methylpyridine) with formaldehyde.

• Grignard reaction: This route utilizes the reaction of a Grignard reagent, prepared from a 2-halo-5-ethylpyridine (e.g., 2-bromo-5-ethylpyridine), with ethylene oxide.

Q2: What are the typical impurities found in 5-Ethyl-2-Pyridineethanol?

A2: Common impurities depend on the synthetic route. For the hydroxymethylation of 5-ethyl-2-picoline, the main impurities are often unreacted 5-ethyl-2-picoline and the dehydration product, 5-ethyl-2-vinylpyridine. In the Grignard route, potential impurities include the corresponding homocoupling byproduct of the Grignard reagent and byproducts from the reaction with any residual water.

Q3: How can I purify the final product?

A3: Purification of 5-Ethyl-2-Pyridineethanol is typically achieved through vacuum distillation. Due to the close boiling points of the product and the 5-ethyl-2-vinylpyridine impurity, fractional distillation is recommended for achieving high purity.

Troubleshooting Guides

This section provides detailed troubleshooting for the two primary synthetic routes.

Route 1: Synthesis from 5-Ethyl-2-Picoline and Formaldehyde

This method involves the base-catalyzed reaction of 5-ethyl-2-picoline with formaldehyde. While cost-effective, it can be prone to side reactions, primarily dehydration of the desired product.

Experimental Protocol

A representative experimental protocol adapted from patent literature is as follows[1]:

• To a stainless steel autoclave, add 1070 g (10 mol) of 2-ethylpyridine, 300 g of ion-exchanged water, 60 g (2.0 mol) of paraformaldehyde, and 81 g (0.8 mol) of triethylamine.

• Seal the autoclave and heat the mixture to 140°C for 2 hours with stirring.

• After the reaction, cool the autoclave to 60°C and remove unreacted paraformaldehyde and triethylamine under reduced pressure.

• The remaining mixture contains 5-Ethyl-2-Pyridineethanol, unreacted 2-ethylpyridine, and water. The product can be isolated by vacuum distillation.

Troubleshooting Common Issues

Issue	Potential Cause	Troubleshooting Steps
Low Yield of 5-Ethyl-2-Pyridineethanol	1. Incomplete reaction. 2. Formation of 5-ethyl-2-vinylpyridine.	1. Optimize reaction time and temperature: Extend the reaction time or slightly increase the temperature to drive the reaction to completion. Monitor the reaction progress by GC. 2. Control reaction temperature: High temperatures can favor the dehydration of the product to 5-ethyl-2-vinylpyridine. Maintain the temperature within the recommended range (e.g., 100-140°C)[1].
High Levels of 5-Ethyl-2-vinylpyridine Impurity	Dehydration of the alcohol product, often catalyzed by heat.	Minimize thermal stress: During workup and purification, use the lowest possible temperatures for distillation under a high vacuum.
Presence of Unreacted 5-Ethyl-2-Picoline	Insufficient formaldehyde or reaction time.	Adjust stoichiometry: Ensure a molar excess of formaldehyde is used. Increase reaction time: Allow the reaction to proceed for a longer duration.

Quantitative Data on Impurities

A typical specification for commercially available 5-Ethyl-2-Pyridineethanol highlights the common impurities and their acceptable limits.

Impurity	Typical Limit
5-Ethyl-2-vinyl-pyridine	NMT 0.50%
5-Ethyl-2-methyl-pyridine	NMT 0.20%
Total Impurities	NMT 1.0%

NMT: Not More Than

Reaction Pathway and Side Reaction

Caption: Reaction scheme for the synthesis of 5-Ethyl-2-Pyridineethanol from 5-ethyl-2-picoline, showing the formation of the 5-ethyl-2-vinylpyridine side product.

Route 2: Grignard Reaction with Ethylene Oxide

This route involves the preparation of a Grignard reagent from a 2-halo-5-ethylpyridine, followed by its reaction with ethylene oxide. This method generally provides a cleaner product but requires strict anhydrous conditions.

Experimental Protocol

A general procedure for a Grignard reaction with ethylene oxide is as follows. This should be adapted and optimized for the specific substrate.

Part A: Preparation of the Grignard Reagent

• Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

• Place magnesium turnings in a flask equipped with a reflux condenser and an addition funnel.

• Add a small amount of a solution of 2-bromo-5-ethylpyridine in anhydrous diethyl ether to the magnesium.

• Initiate the reaction (e.g., with a heat gun or a crystal of iodine).

• Once the reaction starts, add the remaining 2-bromo-5-ethylpyridine solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Ethylene Oxide

• Cool the Grignard reagent solution in an ice bath.

• Slowly bubble ethylene oxide gas through the solution or add a pre-cooled solution of ethylene oxide in anhydrous ether. This step is highly exothermic and requires careful temperature control.

• After the addition, allow the mixture to warm to room temperature and stir for several hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ether, combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

Troubleshooting Common Issues

Issue	Potential Cause	Troubleshooting Steps
Failure of Grignard Reaction to Initiate	Presence of moisture in glassware, solvent, or starting materials.	Ensure strict anhydrous conditions: Oven-dry all glassware, use anhydrous solvents, and ensure the 2-bromo-5-ethylpyridine is dry. Activate magnesium: Use a fresh bottle of magnesium turnings or activate them with a small amount of iodine or 1,2-dibromoethane.
Low Yield of Grignard Reagent	1. Poor quality of magnesium. 2. Presence of moisture.	1. Use high-purity, finely divided magnesium. 2. As above, maintain strict anhydrous conditions throughout the process.
Formation of Homocoupling Byproduct	Reaction of the Grignard reagent with unreacted 2-bromo-5-ethylpyridine.	Slow addition: Add the halide solution slowly to the magnesium to maintain a low concentration of the halide in the reaction mixture.
Low Yield of 5-Ethyl-2-Pyridineethanol	1. Inefficient reaction with ethylene oxide. 2. Loss of Grignard reagent due to reaction with atmospheric CO₂ or moisture.	1. Control temperature: The reaction with ethylene oxide is highly exothermic. Maintain a low temperature during the addition to prevent side reactions. 2. Maintain inert atmosphere: Ensure a positive pressure of an inert gas throughout the reaction.

Troubleshooting Logic

Caption: A troubleshooting flowchart for the Grignard synthesis of 5-Ethyl-2-Pyridineethanol.

References

• 1. JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents [patents.google.com]

Optimizing reaction conditions for 5-Ethyl-2-Pyridineethanol

Technical Support Center: 5-Ethyl-2-Pyridineethanol

Welcome to the technical support center for the synthesis and optimization of 5-Ethyl-2-Pyridineethanol. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in their work with this important chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What is 5-Ethyl-2-Pyridineethanol and what are its primary applications?

A1: 5-Ethyl-2-Pyridineethanol (CAS: 5223-06-3) is a pyridine derivative that serves as a versatile building block in organic synthesis.[1][2] It is notably a key intermediate in the manufacturing of the antidiabetic drug Pioglitazone.[3] Additionally, it is utilized in the development of other pharmaceuticals, particularly for neurological disorders, and in the agrochemical industry.[1][4]

Q2: What is the most common synthetic route to produce 5-Ethyl-2-Pyridineethanol?

A2: The most frequently cited method for synthesizing 5-Ethyl-2-Pyridineethanol is the condensation reaction of 5-ethyl-2-methylpyridine (MEP) with formaldehyde.[5] This hydroxymethylation reaction typically requires elevated temperatures and pressures to proceed effectively.[5]

Q3: What are the critical reaction parameters to control during the synthesis?

A3: Optimizing the synthesis of 5-Ethyl-2-Pyridineethanol requires careful control over several parameters. Temperature is particularly crucial, as excessively high temperatures can lead to side reactions.[6] Other key factors include the choice of base, solvent, and the molar ratio of reactants.

Table 1: Key Reaction Parameters and Their Impact

Parameter	Recommended Range/Conditions	Rationale & Potential Impact
Temperature	100°C - 140°C	This range is preferred to ensure a sufficient reaction rate while minimizing the dehydration of the alcohol, which forms a vinyl byproduct.[6]
Starting Material	5-Ethyl-2-methylpyridine (MEP)	A readily available commodity chemical that serves as the direct precursor.[5]
Reagent	Formaldehyde (or Paraformaldehyde)	The source of the hydroxymethyl group.[5][6]
Base/Catalyst	Triethylamine or other tertiary amines	A base can be used to improve the reaction's selectivity and yield by enhancing the nucleophilicity of the pyridine derivative.[6]
Pressure	Elevated pressures (autoclave)	Often required to reach the necessary reaction temperatures and to contain the reagents.[5][7]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 5-Ethyl-2-Pyridineethanol.

Q4: My reaction yield is consistently low. What are the potential causes and solutions?

A4: Low yield is a common challenge and can stem from several factors. Refer to the decision tree below for a systematic approach to troubleshooting.

Caption: Troubleshooting decision tree for low reaction yield.

Q5: I am observing significant byproduct formation. How can I identify and minimize impurities?

A5: The formation of byproducts is often related to reaction conditions, particularly temperature. At temperatures above 150°C, the primary alcohol of 5-Ethyl-2-Pyridineethanol can undergo a dehydration reaction to form the corresponding vinylpyridine derivative.[6] Additionally, sequential reactions with formaldehyde can also occur.[6]

Table 2: Common Impurities and Mitigation Strategies

Impurity	Formation Mechanism	Mitigation Strategy
5-Ethyl-2-vinylpyridine	Dehydration of the product at high temperatures (>150°C).[6]	Maintain reaction temperature between 100-140°C.[6]
Di-addition Products	Sequential reaction of the product with excess formaldehyde.[6]	Carefully control the stoichiometry of formaldehyde.
Unreacted MEP	Incomplete reaction.	Increase reaction time or moderately increase temperature within the optimal range. Ensure catalyst/base is active.

Q6: How should I purify the final product?

A6: Purification is typically achieved through a multi-step process involving extraction and distillation. A general workup procedure includes neutralizing the reaction mixture, extracting the product into an organic solvent, washing the organic layer, drying it, and finally, purifying by distillation under reduced pressure.[6][8]

Experimental Protocols

Protocol 1: Synthesis of 5-Ethyl-2-Pyridineethanol via Hydroxymethylation

This protocol is a representative method based on the condensation of 5-ethyl-2-methylpyridine with formaldehyde.

Materials:

• 5-Ethyl-2-methylpyridine (MEP)

• Paraformaldehyde

• Triethylamine (TEA)

• Deionized Water

• Dichloromethane (for extraction)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

Equipment:

• Stainless steel autoclave or high-pressure reactor

• Heating mantle with temperature controller

• Mechanical stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Charge the stainless steel autoclave with 5-ethyl-2-methylpyridine (10 mol), deionized water (225 g), paraformaldehyde (1.5 mol), and triethylamine (0.4 mol).[6]

• Seal the reactor and begin stirring.

• Heat the reaction mixture to 140°C and maintain this temperature for 2 hours.[6]

• After the reaction is complete, cool the reactor to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with a saturated aqueous solution of sodium bicarbonate and then with brine.[8]

• Dry the organic layer over anhydrous sodium sulfate.[8]

• Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purify the resulting crude oil by vacuum distillation to obtain 5-Ethyl-2-Pyridineethanol as a pale yellow oil or solid.[6][8]

Caption: General experimental workflow for the synthesis of 5-Ethyl-2-Pyridineethanol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Ethyl-2-pyridineethanol | 5223-06-3 [chemicalbook.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. What is 5-Ethyl-2-pyridineethanol used for [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]

5-Ethyl-2-Pyridineethanol storage and handling guidelines

Technical Support Center: 5-Ethyl-2-Pyridineethanol

This guide provides comprehensive storage and handling guidelines for 5-Ethyl-2-Pyridineethanol, tailored for researchers, scientists, and drug development professionals.

Storage and Handling Data

Proper storage and handling are crucial for maintaining the integrity and safety of 5-Ethyl-2-Pyridineethanol. The following tables summarize key quantitative and qualitative data.

Table 1: Storage Conditions

Parameter	Value	Source
Storage Temperature	Room Temperature, Recommended <15°C, 0-8°C, Below 40°C, -20°C Freezer	[1][2][3]
Atmosphere	Store under inert gas
Light	Store in a dark place
Container	Tightly closed container	[4][5]
Ventilation	Store in a well-ventilated place	[4][5]
Other Conditions	Store in a dry place. Avoid direct sunlight.	[4][6]

Table 2: Physical and Chemical Properties

Property	Value	Source
Appearance	Colorless to pale yellow solid or viscous liquid	[1][2][6]
Molecular Formula	C9H13NO	[2][7]
Molecular Weight	151.21 g/mol	[2]
Purity	>98.0% (GC) or ≥ 97% (GC)	[1]
Melting Point	42.0 to 46.0 °C

Table 3: Personal Protective Equipment (PPE)

Protection Type	Recommendation	Source
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles.	[4][5]
Skin Protection	Wear protective gloves and clothing.	[4][5]
Respiratory Protection	Use in a well-ventilated area. No special equipment is needed under normal use.	[4][5]

Troubleshooting Guide and FAQs

This section addresses specific issues that users might encounter during the storage and handling of 5-Ethyl-2-Pyridineethanol.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 5-Ethyl-2-Pyridineethanol?

A1: For long-term stability, it is recommended to store 5-Ethyl-2-Pyridineethanol in a cool and dark place, with some sources suggesting temperatures between 0-8°C or even in a -20°C freezer.[1][3] For shorter periods, storage at ambient room temperature, below 40°C, is also acceptable.[2][6] Always refer to the supplier's specific recommendations.

Q2: The compound has developed a yellow color. Is it still usable?

A2: 5-Ethyl-2-Pyridineethanol can appear as a colorless to pale yellow solid or viscous liquid.[1][2][6] A slight yellow color may not indicate decomposition. However, a significant color change could be a sign of degradation, possibly due to exposure to air or light. It is recommended to handle the compound under an inert atmosphere as it can be air-sensitive. If you observe a distinct color change, it is advisable to re-analyze the purity of the compound before use.

Q3: What should I do in case of accidental skin or eye contact?

A3: In case of skin contact, wash off immediately with plenty of soap and water for at least 15 minutes.[5] If skin irritation persists, seek medical attention.[5] For eye contact, rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[5] Remove contact lenses if present and easy to do so.[4] Seek immediate medical attention as it can cause serious eye damage.[4][5]

Q4: What are the appropriate fire-extinguishing media for 5-Ethyl-2-Pyridineethanol?

A4: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving 5-Ethyl-2-Pyridineethanol.[4]

Q5: Is 5-Ethyl-2-Pyridineethanol considered a hazardous substance for transportation?

A5: According to some sources, 5-Ethyl-2-Pyridineethanol is not classified as dangerous goods for transport by ADR/RID, IMDG, and IATA.[4] However, other classifications suggest it may be an environmentally hazardous substance.[8] It is always best to consult the specific safety data sheet and local regulations before transportation.

Troubleshooting Common Issues

Issue 1: The compound has solidified and is difficult to handle.

• Cause: The melting point of 5-Ethyl-2-Pyridineethanol is around 42-46°C. At or below this temperature, it will be a solid.

• Solution: Gently warm the container in a water bath to a temperature slightly above its melting point. Avoid excessive heat.

Issue 2: Inconsistent experimental results.

• Cause: This could be due to the degradation of the compound from improper storage. Exposure to air and light can affect its purity.

• Solution: Ensure the compound is stored under an inert atmosphere, in a tightly sealed container, and protected from light.[4] Before use, it may be beneficial to confirm the purity via an appropriate analytical method like GC.

Experimental Workflow & Logical Relationships

The following diagram illustrates a logical workflow for troubleshooting common issues related to the storage and handling of 5-Ethyl-2-Pyridineethanol.

Caption: Troubleshooting workflow for storage and handling issues of 5-Ethyl-2-Pyridineethanol.

References

• 1. chemimpex.com [chemimpex.com]
• 2. novaphene.com [novaphene.com]
• 3. 5-Ethyl-2-pyridineethanol | CAS#:5223-06-3 | Chemsrc [chemsrc.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 7. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [guidechem.com]

Resolving impurities in 5-Ethyl-2-Pyridineethanol samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Ethyl-2-Pyridineethanol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in 5-Ethyl-2-Pyridineethanol samples?

A1: Common impurities that may be present in 5-Ethyl-2-Pyridineethanol samples include 5-Ethyl-2-vinyl-pyridine and 5-Ethyl-2-methyl-pyridine.[1] Unreacted starting materials or byproducts from the synthesis process can also contribute to the impurity profile.

Q2: What are the typical specifications for high-purity 5-Ethyl-2-Pyridineethanol?

A2: High-purity 5-Ethyl-2-Pyridineethanol generally has a purity of not less than 99.0% as determined by Gas Chromatography (GC).[1] Specific limits for key impurities are also defined.

Parameter	Specification
Purity by GC	≥ 99.0%
Total Impurities	≤ 1.0%
5-Ethyl-2-vinyl-pyridine	≤ 0.50%
5-Ethyl-2-methyl-pyridine	≤ 0.20%
Moisture Content (KF)	≤ 0.50%

Q3: What are the recommended storage conditions for 5-Ethyl-2-Pyridineethanol?

A3: It is recommended to store 5-Ethyl-2-Pyridineethanol in a closed container at ambient temperature, protected from direct sunlight.[1] Some suppliers recommend storage at 0-8°C.[2]

Troubleshooting Guide

Problem 1: High levels of 5-Ethyl-2-vinyl-pyridine impurity detected.

• Possible Cause 1: Incomplete hydration of 5-ethyl-2-vinylpyridine during synthesis. The synthesis of 5-Ethyl-2-Pyridineethanol can involve the hydration of 5-ethyl-2-vinylpyridine. If this reaction is incomplete, the starting material will remain as an impurity.

• Troubleshooting Action 1.1: Optimize reaction conditions for the hydration step. This may include adjusting the reaction time, temperature, or the concentration of the acid catalyst to drive the reaction to completion.

• Troubleshooting Action 1.2: Implement an additional purification step. Purification techniques such as fractional distillation or column chromatography can be effective in separating the more volatile 5-Ethyl-2-vinyl-pyridine from the desired product.

Problem 2: Presence of 5-Ethyl-2-methyl-pyridine impurity.

• Possible Cause 2: Impurities in the starting materials. The synthesis of 5-Ethyl-2-Pyridineethanol may start from 2-methyl-5-ethylpyridine. If the starting material contains impurities, they may be carried through the synthesis process.

• Troubleshooting Action 2.1: Verify the purity of the starting 2-methyl-5-ethylpyridine using Gas Chromatography (GC) or other suitable analytical methods before use.

• Troubleshooting Action 2.2: Purify the starting material if necessary. Distillation is a common method for purifying volatile liquid starting materials like 2-methyl-5-ethylpyridine.

Problem 3: Observation of a colored (yellow to brown) product.

• Possible Cause 3: Degradation of the product. 5-Ethyl-2-Pyridineethanol can degrade over time, especially if exposed to air, light, or high temperatures, leading to the formation of colored impurities.

• Troubleshooting Action 3.1: Ensure proper storage conditions. Store the material in a tightly sealed, amber-colored vial under an inert atmosphere (e.g., nitrogen or argon) and at the recommended temperature to minimize exposure to oxygen and light.

• Troubleshooting Action 3.2: Re-purify the material. If the product has developed color, purification by column chromatography or distillation may be necessary to remove the colored degradation products.

Experimental Protocols

Protocol 1: Purity Determination by Gas Chromatography (GC)

This protocol outlines the general procedure for determining the purity of 5-Ethyl-2-Pyridineethanol and quantifying the levels of key impurities using Gas Chromatography.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A suitable capillary column for the analysis of pyridine derivatives (e.g., a DB-5 or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injector and Detector Temperatures:

  • Injector: 250°C

  • Detector (FID): 300°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/minute.

  • Final hold: Hold at 250°C for 5 minutes.

• Sample Preparation: Prepare a 1 mg/mL solution of the 5-Ethyl-2-Pyridineethanol sample in a suitable solvent such as Dichloromethane or Methanol.

• Injection Volume: 1 µL.

• Analysis:

  • Inject the prepared sample into the GC.

  • Record the chromatogram.

  • Identify the peaks corresponding to 5-Ethyl-2-Pyridineethanol and the known impurities by comparing their retention times with those of reference standards.

  • Calculate the area percentage of each peak to determine the purity and the relative amounts of impurities.

Visualizations

Caption: Experimental workflow for GC analysis of 5-Ethyl-2-Pyridineethanol.

Caption: Troubleshooting decision tree for impurities in 5-Ethyl-2-Pyridineethanol.

References

• 1. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 2. chemimpex.com [chemimpex.com]

Technical Support Center: Scaling Up 5-Ethyl-2-Pyridineethanol Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the laboratory-scale synthesis of 5-Ethyl-2-Pyridineethanol.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis route for 5-Ethyl-2-Pyridineethanol?

A1: The most prevalent and scalable laboratory synthesis of 5-Ethyl-2-Pyridineethanol begins with 5-ethyl-2-methylpyridine (also known as 5-ethyl-2-picoline). The synthesis is typically a two-step process:

• Oxidation: The 2-methyl group of 5-ethyl-2-methylpyridine is selectively oxidized to an aldehyde, forming 5-ethyl-2-pyridinecarboxaldehyde.

• Reduction: The resulting aldehyde is then reduced to the primary alcohol, yielding 5-Ethyl-2-Pyridineethanol.

An alternative, though less common, route involves a Grignard reaction between a 2-halo-5-ethylpyridine and ethylene oxide.

Q2: What are the primary applications of 5-Ethyl-2-Pyridineethanol?

A2: 5-Ethyl-2-Pyridineethanol is a key intermediate in the pharmaceutical industry, most notably in the synthesis of Pioglitazone HCl, an oral anti-diabetic agent.[1] It also serves as a versatile building block in biochemical research and for the development of other novel therapeutic agents.[2][3]

Q3: What are the critical safety precautions to consider during the synthesis of 5-Ethyl-2-Pyridineethanol?

A3: Key safety precautions include:

• Handling all reagents in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 5-Ethyl-2-Pyridineethanol is harmful in contact with skin and can cause serious eye damage.[3]

• The starting material, 5-ethyl-2-methylpyridine, is toxic and corrosive.[4]

• Many of the reagents used, such as selenium dioxide for oxidation, are highly toxic and require careful handling and disposal.

Q4: What are the expected physical properties and purity of the final product?

A4: 5-Ethyl-2-Pyridineethanol is typically a colorless to pale yellow solid or viscous liquid.[5] High-purity material (≥98-99% by GC) is commercially available and should be the target for laboratory synthesis, especially for pharmaceutical applications.[6] Common impurities can include unreacted starting materials, byproducts from the oxidation step, and residual solvents.

Synthesis Workflow

Overall synthesis workflow for 5-Ethyl-2-Pyridineethanol.

Troubleshooting Guides

Step 1: Oxidation of 5-Ethyl-2-Methylpyridine to 5-Ethyl-2-Pyridinecarboxaldehyde

Issue	Potential Cause(s)	Troubleshooting Steps
Low or no conversion of starting material	- Inactive oxidizing agent.- Insufficient reaction temperature or time.- Poor quality of starting material.	- Use a fresh, high-purity oxidizing agent (e.g., sublimed SeO2).- Ensure the reaction is maintained at the appropriate reflux temperature for the specified duration.- Verify the purity of 5-ethyl-2-methylpyridine by GC or NMR before starting.
Over-oxidation to 5-ethylpicolinic acid	- Reaction temperature is too high.- Prolonged reaction time.- Excess oxidizing agent.	- Carefully control the reaction temperature. Use a reflux condenser and monitor the temperature of the heating mantle.- Monitor the reaction progress by TLC or GC and quench the reaction once the starting material is consumed and the aldehyde is the major product.- Use a stoichiometric amount of the oxidizing agent.
Formation of multiple byproducts	- Non-selective oxidation.- Decomposition of the product or starting material at high temperatures.	- Consider using a milder oxidizing agent or a catalytic system.- Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted side reactions.
Difficulty in isolating the aldehyde	- Formation of a stable complex with the oxidizing agent's byproduct (e.g., selenium).- Emulsion formation during workup.	- After the reaction, filter the mixture while hot to remove precipitated selenium.- During aqueous workup, add brine to help break up emulsions. A gentle centrifugation step can also be effective.

Step 2: Reduction of 5-Ethyl-2-Pyridinecarboxaldehyde to 5-Ethyl-2-Pyridineethanol

Issue	Potential Cause(s)	Troubleshooting Steps
Incomplete reduction	- Insufficient reducing agent.- Deactivated reducing agent (e.g., NaBH4 exposed to moisture).- Low reaction temperature.	- Use a slight excess of the reducing agent (e.g., 1.5-2.0 equivalents).- Use fresh, dry sodium borohydride.- While the reaction is often performed at 0 °C to control exothermicity, allowing it to warm to room temperature can help drive the reaction to completion. Monitor by TLC.
Formation of borate ester complexes	- Incomplete hydrolysis during workup.	- Ensure the quenching and workup steps are performed thoroughly with a mild acid (e.g., saturated ammonium chloride solution) to hydrolyze the borate esters.[7]
Low isolated yield after workup	- Product loss during extraction due to its polarity.- Incomplete extraction from the aqueous layer.	- Use a suitable organic solvent for extraction, such as ethyl acetate or dichloromethane.- Perform multiple extractions (e.g., 3-4 times) of the aqueous layer to ensure complete recovery of the product.
Presence of impurities in the final product	- Unreacted starting material.- Byproducts from the reduction.	- Ensure the reduction goes to completion by monitoring with TLC.- Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Experimental Protocols

Synthesis of 5-Ethyl-2-Methylpyridine (Starting Material)

This protocol is adapted from Organic Syntheses.[8]

Reaction: Condensation of paraldehyde and ammonia.

Materials:

• Paraldehyde

• 28% Aqueous ammonium hydroxide

• Ammonium acetate

• Chloroform

• Steel reaction vessel (autoclave)

Procedure:

• In a 2-liter steel reaction vessel, combine 267 g of 28% aqueous ammonium hydroxide, 207.5 g of paraldehyde, and 5.0 g of ammonium acetate.

• Seal the vessel and heat with continuous agitation to 230 °C. Maintain this temperature for 1 hour. The pressure will range from 800 to 3000 psi.

• Allow the autoclave to cool to room temperature.

• Separate the two layers of the reaction mixture.

• To the non-aqueous layer, add 60 ml of chloroform. This may cause a small amount of water to separate; combine this with the aqueous layer.

• Extract the aqueous layer with three 50-ml portions of chloroform.

• Combine all chloroform extracts and the main non-aqueous layer.

• Distill off the chloroform at atmospheric pressure.

• Fractionally distill the residue under reduced pressure. A fore-run of water, unreacted paraldehyde, and α-picoline will distill at 40–60°/17 mm.

• Collect the product, 5-ethyl-2-methylpyridine, at a boiling point of 65–66°/17 mm. The expected yield is 72–76 g (50–53%).

Step 1: Selective Oxidation of 5-Ethyl-2-Methylpyridine

This protocol is based on the known reactivity of selenium dioxide with alkylpyridines.[9]

Reaction: Selenium dioxide oxidation of the 2-methyl group.

Materials:

• 5-Ethyl-2-methylpyridine

• Selenium dioxide (SeO2)

• Dioxane (or another suitable high-boiling solvent like xylene)

• Diatomaceous earth (e.g., Celite®)

• Sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 1 equivalent of 5-ethyl-2-methylpyridine in dioxane.

• Add 1.1 equivalents of selenium dioxide. Caution: Selenium compounds are highly toxic.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Once the starting material is consumed, cool the reaction mixture slightly and filter it while hot through a pad of diatomaceous earth to remove the precipitated black selenium.

• Rinse the filter pad with hot dioxane.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-ethyl-2-pyridinecarboxaldehyde.

• Purify the crude product by column chromatography on silica gel.

Step 2: Reduction of 5-Ethyl-2-Pyridinecarboxaldehyde

This protocol is a standard procedure for the reduction of aldehydes using sodium borohydride.[2][6]

Reaction: Sodium borohydride reduction of the aldehyde to a primary alcohol.

Materials:

• 5-Ethyl-2-pyridinecarboxaldehyde

• Methanol or Ethanol

• Sodium borohydride (NaBH4)

• Saturated ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve 1 equivalent of 5-ethyl-2-pyridinecarboxaldehyde in methanol or ethanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add 1.5 equivalents of sodium borohydride in small portions, keeping the temperature below 10 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the mixture back to 0 °C and slowly quench the reaction by adding saturated ammonium chloride solution until gas evolution ceases.

• Remove the bulk of the alcohol solvent under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volumes).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield the crude 5-Ethyl-2-Pyridineethanol.

• If necessary, purify the product by column chromatography on silica gel.

Quantitative Data Summary

Reaction Step	Reactants	Key Reagents/Catalysts	Solvent	Temperature	Reaction Time	Typical Yield
Starting Material Synthesis	Paraldehyde, Ammonium hydroxide	Ammonium acetate	Water/None	230 °C	1 hour	50-53%[8]
Oxidation	5-Ethyl-2-methylpyridine	Selenium dioxide	Dioxane	Reflux	4-6 hours	60-70% (estimated)
Reduction	5-Ethyl-2-pyridinecarboxaldehyde	Sodium borohydride	Methanol/Ethanol	0 °C to RT	1.5-2.5 hours	>90% (estimated)

Logical Relationships and Workflows

Troubleshooting logic for the oxidation step.

General purification workflow for 5-Ethyl-2-Pyridineethanol.

References

• 1. Sodium Borohydride [commonorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. www1.chem.umn.edu [www1.chem.umn.edu]
• 4. 5-Ethyl-2-methylpyridine - Wikipedia [en.wikipedia.org]
• 5. The use of selenium (IV) oxide to oxidize aromatic methyl groups. [esirc.emporia.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. reddit.com [reddit.com]
• 8. dokumen.pub [dokumen.pub]
• 9. researchgate.net [researchgate.net]

Technical Support Center: 5-Ethyl-2-Pyridineethanol Experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 5-Ethyl-2-Pyridineethanol.

Frequently Asked Questions (FAQs)

Q1: What is 5-Ethyl-2-Pyridineethanol and what are its primary applications?

5-Ethyl-2-Pyridineethanol (CAS No: 5223-06-3) is a pyridine derivative with an ethyl group and a hydroxyethyl group attached to the pyridine ring.[1] It is primarily used as a versatile intermediate or building block in organic synthesis.[2][3][4] Its key applications are in the pharmaceutical industry, notably in the synthesis of the antidiabetic drug Pioglitazone, and in the agrochemical sector for creating insecticides, herbicides, and fungicides.[1][4][5] It has also been explored for its potential neuroprotective properties in the development of new therapeutic agents for neurological disorders.[4]

Q2: What are the key physical and chemical properties of 5-Ethyl-2-Pyridineethanol?

Key properties are summarized in the table below. The compound typically appears as a white to light yellow solid or a viscous liquid.[2][4][6]

Property	Value	Source
Molecular Formula	C9H13NO	[2][4][6][7]
Molecular Weight	151.21 g/mol	[4][6][7][8]
Appearance	White to Straw Yellow Crystals or Viscous Liquid	[2][3][6]
Melting Point	39-44 °C	[2]
Boiling Point	259.4 °C at 760 mmHg	[2][7]
Solubility	Soluble in Chloroform, Ethyl Acetate, Dichloromethane, and Methanol.	[2][5]
Storage	Store in a cool, dark place. Recommended storage at -20°C or 0-8°C.[2][4] Store under inert gas as it can be air sensitive.

Q3: What are the recommended storage and handling conditions for 5-Ethyl-2-Pyridineethanol?

For long-term stability, it is recommended to store 5-Ethyl-2-Pyridineethanol in a tightly sealed container in a freezer at -20°C or refrigerated at 0-8°C.[2][4] It should be stored under an inert atmosphere as it can be air-sensitive. Handle in a well-ventilated area using appropriate personal protective equipment (PPE), including safety goggles and gloves.[9] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[9]

Q4: What are the main safety hazards associated with 5-Ethyl-2-Pyridineethanol?

According to GHS classifications, 5-Ethyl-2-Pyridineethanol may be harmful if swallowed or in contact with skin and can cause serious eye damage.[8][9] It is crucial to wear appropriate PPE, including safety goggles and gloves, and to work in a well-ventilated area.[9] In case of eye contact, rinse cautiously with water for several minutes.[9]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving 5-Ethyl-2-Pyridineethanol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Reaction Yield	Incomplete reaction: The reaction may not have gone to completion due to insufficient reaction time, incorrect temperature, or suboptimal reagent stoichiometry.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).- Optimize the reaction temperature and time based on literature procedures or systematic trials.- Ensure precise measurement and stoichiometry of all reactants.
Degradation of starting material: 5-Ethyl-2-Pyridineethanol can be sensitive to air and may have degraded during storage or handling.	- Use freshly opened or properly stored material.- Handle the compound under an inert atmosphere (e.g., nitrogen or argon).
Impure reagents: The purity of 5-Ethyl-2-Pyridineethanol or other reactants can significantly impact the yield.	- Verify the purity of the starting material using techniques like GC or NMR.- Use reagents from a reputable supplier with a specified purity of >98%.[2]
Formation of Side Products/Impurities	Presence of impurities in starting material: Common impurities in 5-Ethyl-2-Pyridineethanol can include 5-Ethyl-2-vinyl-pyridine and 5-Ethyl-2-methyl-pyridine.[5]	- Analyze the starting material for impurities before use.- Purify the starting material if necessary (e.g., by column chromatography or distillation).
Incorrect reaction conditions: Suboptimal temperature, pressure, or the presence of moisture can lead to the formation of unwanted side products.	- Ensure all glassware is thoroughly dried before use.- Use anhydrous solvents if the reaction is moisture-sensitive.- Carefully control the reaction temperature and pressure.
Difficulty in Product Purification	Similar polarity of product and impurities: If the desired product and any side products have similar polarities, separation by column chromatography can be challenging.	- Experiment with different solvent systems for column chromatography to improve separation.- Consider alternative purification techniques such as recrystallization or preparative HPLC.
Product is an oil or viscous liquid: The product may be difficult to handle and purify if it does not crystallize easily.	- Attempt to induce crystallization by scratching the flask, seeding with a small crystal, or cooling to a lower temperature.- If crystallization is not feasible, use column chromatography for purification.
Inconsistent Experimental Results	Variability in reagent quality: Batch-to-batch variation in the purity of 5-Ethyl-2-Pyridineethanol or other reagents can lead to inconsistent outcomes.	- Purchase reagents from a reliable supplier and request a certificate of analysis for each batch.- If possible, use the same batch of reagents for a series of related experiments.
Environmental factors: Fluctuations in ambient temperature and humidity can affect reaction rates and yields.	- Conduct experiments in a controlled laboratory environment.- Document the experimental conditions for each run to identify potential sources of variability.

Experimental Protocols

Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate

This protocol is based on a literature procedure for the reaction of 5-Ethyl-2-Pyridineethanol.[10]

Materials:

• 5-Ethyl-2-Pyridineethanol (80 g)

• Methylene chloride (800 ml)

• Triethylamine (55 g)

• Methanesulfonyl chloride (73.2 g)

• Water (400 ml)

• Saturated aqueous solution of sodium hydrogencarbonate (400 ml)

• Saturated aqueous saline solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve 80 g of (5-ethyl-2-pyridyl)ethanol in 800 ml of methylene chloride in a suitable reaction vessel.

• Add 55 g of triethylamine to the solution.

• While stirring and cooling the mixture, gradually add 73.2 g of methanesulfonyl chloride dropwise.

• After the addition is complete, continue stirring the mixture for 3 hours at room temperature.

• Add 400 ml of water to the reaction mixture and separate the aqueous layer.

• Re-extract the aqueous layer with methylene chloride and combine the organic layers.

• Wash the combined organic layer with 400 ml of a saturated aqueous solution of sodium hydrogencarbonate, followed by a saturated aqueous saline solution.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent by distillation under reduced pressure to obtain the product.

Visualizations

Experimental Workflow: Synthesis of a Pioglitazone Intermediate

The following diagram illustrates a typical experimental workflow where 5-Ethyl-2-Pyridineethanol is used as a starting material for the synthesis of a key intermediate for Pioglitazone.[11]

Caption: Workflow for the synthesis of a Pioglitazone intermediate.

Troubleshooting Logic for Low Reaction Yield

This diagram outlines a logical approach to troubleshooting low yields in reactions involving 5-Ethyl-2-Pyridineethanol.

Caption: Troubleshooting flowchart for low reaction yield.

References

• 1. What is 5-Ethyl-2-pyridineethanol used for [lookchem.com]
• 2. lookchem.com [lookchem.com]
• 3. 5-Ethyl-2-pyridineethanol | 5223-06-3 [chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 6. novaphene.com [novaphene.com]
• 7. 5-Ethyl-2-pyridineethanol | CAS#:5223-06-3 | Chemsrc [chemsrc.com]
• 8. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 11. WO2009133576A1 - A process for the preparation of 4-[2-(5-ethyl-2-pyridyl)ethoxy]nitrobenzene and pioglitazone - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of 5-Ethyl-2-Pyridineethanol by GC-MS

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and development of pharmaceutical agents, the purity of chemical intermediates is paramount. 5-Ethyl-2-Pyridineethanol is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Ensuring its purity is critical for the safety, efficacy, and quality of the final drug product. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity analysis of 5-Ethyl-2-Pyridineethanol, supported by detailed experimental protocols and data.

Introduction to Purity Analysis of 5-Ethyl-2-Pyridineethanol

5-Ethyl-2-Pyridineethanol (CAS No. 5223-06-3) is a pyridine derivative widely used in organic synthesis. Its purity is typically expected to be greater than 98% or 99%.[1][2] Common impurities that may be present include starting materials, by-products, and degradation products. Two notable process-related impurities are 5-Ethyl-2-vinyl-pyridine and 5-Ethyl-2-methyl-pyridine.[2] Gas Chromatography (GC) is a frequently cited method for the purity assessment of this compound.[1][2][3] This guide will focus on a detailed GC-MS method and compare it with alternative analytical techniques.

GC-MS Method for Purity Analysis

Gas Chromatography-Mass Spectrometry is a powerful technique that combines the separation capabilities of GC with the detection power of MS, allowing for the identification and quantification of the main component and its impurities.

Experimental Protocol: GC-MS Analysis

• Instrumentation: A standard Gas Chromatograph coupled with a Mass Spectrometric detector.

• Sample Preparation: Accurately weigh approximately 50 mg of 5-Ethyl-2-Pyridineethanol and dissolve in 10 mL of a suitable solvent such as Dichloromethane or Methanol.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for good separation of pyridine derivatives.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector: Split/splitless injector, operated in split mode with a ratio of 50:1.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI).

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Mass Range: Scan from m/z 40 to 450.

  • Data Acquisition: Full scan mode for impurity identification and Selected Ion Monitoring (SIM) mode for quantification of known impurities if higher sensitivity is required.

Data Presentation: Expected GC-MS Results

The following table summarizes the expected retention times and mass spectral data for 5-Ethyl-2-Pyridineethanol and its potential impurities based on their chemical structures.

Compound	Expected Retention Time (min)	Key Mass Fragments (m/z)
5-Ethyl-2-methyl-pyridine	~ 8-10	121, 106, 93, 77
5-Ethyl-2-vinyl-pyridine	~ 10-12	133, 118, 106, 91
5-Ethyl-2-Pyridineethanol	~ 14-16	151, 136, 106, 77

Note: Actual retention times may vary depending on the specific instrument and conditions.

Comparison with Alternative Analytical Methods

While GC-MS is a robust method, other techniques can also be employed for the analysis of 5-Ethyl-2-Pyridineethanol. The choice of method often depends on the specific requirements of the analysis, such as the need for quantitation of the main component (assay) versus the identification and quantification of trace impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a common alternative for the analysis of pyridine derivatives.

Experimental Protocol: HPLC-UV Analysis

• Instrumentation: An HPLC system equipped with a UV detector.

• Sample Preparation: Dissolve a known concentration of the sample in the mobile phase.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of a buffered aqueous solution (e.g., 10 mM ammonium acetate, pH 4.5) and an organic solvent like acetonitrile or methanol.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at approximately 260 nm.

Non-Aqueous Titration

For determining the overall purity (assay) of 5-Ethyl-2-Pyridineethanol, which is a weak base, non-aqueous titration is a suitable and often pharmacopeial method.[2]

Experimental Protocol: Non-Aqueous Titration

• Principle: The basic pyridine nitrogen is titrated with a strong acid in a non-aqueous solvent.

• Solvent: Glacial acetic acid is commonly used to enhance the basicity of the analyte.

• Titrant: A standardized solution of perchloric acid in glacial acetic acid.

• Endpoint Detection: A visual indicator such as crystal violet or potentiometric detection can be used.

Method Comparison

The following table provides a comparative overview of the different analytical methods.

Parameter	GC-MS	HPLC-UV	Non-Aqueous Titration
Principle	Separation by volatility, detection by mass-to-charge	Separation by polarity, detection by UV absorbance	Neutralization reaction
Primary Use	Impurity profiling, identification, and quantification	Purity determination and quantification of the main component	Assay of the main component (overall purity)
Specificity	Very High	High	Low (titrates all basic substances)
Sensitivity	High (ppm to ppb level for impurities)	Moderate (ppm level)	Low (percent level)
Sample Volatility	Required	Not required	Not required
Strengths	Excellent for impurity identification	Robust, widely available, good for non-volatile impurities	Accurate for assay, simple instrumentation
Limitations	Not suitable for non-volatile impurities	May require derivatization for compounds without a chromophore	Not suitable for impurity profiling, less specific

Visualizing the Workflow and Decision-Making Process

To aid in understanding the analytical process, the following diagrams illustrate the experimental workflow for GC-MS analysis and a decision tree for selecting the appropriate analytical method.

Caption: Experimental workflow for 5-Ethyl-2-Pyridineethanol purity analysis by GC-MS.

Caption: Decision tree for selecting an analytical method for 5-Ethyl-2-Pyridineethanol.

Conclusion

The purity analysis of 5-Ethyl-2-Pyridineethanol can be effectively performed using several analytical techniques. GC-MS stands out for its superior ability to identify and quantify unknown impurities, making it an invaluable tool during process development and for ensuring the quality of the final product. HPLC-UV offers a robust alternative, particularly for routine quality control and the analysis of non-volatile impurities. For a simple and accurate determination of the overall purity (assay), non-aqueous titration remains a reliable and efficient method. The choice of the most appropriate technique should be guided by the specific analytical requirements, including the need for impurity identification, the desired sensitivity, and the nature of the potential impurities.

References

• 1. helixchrom.com [helixchrom.com]
• 2. Nonaqueous_titration [chemeurope.com]
• 3. helixchrom.com [helixchrom.com]

Spectroscopic Showdown: A Comparative Analysis of 2-(5-Ethyl-2-pyridyl)ethanol and Its Analogs

For researchers, scientists, and drug development professionals, a comprehensive understanding of the structural features of key organic molecules is paramount. This guide provides a detailed comparative analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for 2-(5-Ethyl-2-pyridyl)ethanol, a significant building block in medicinal chemistry, alongside its structural analogs: 2-(5-Methyl-2-pyridyl)ethanol and the parent compound, 2-(Pyridin-2-yl)ethanol. This objective comparison, supported by experimental data, will aid in the identification, characterization, and quality control of these important chemical entities.

At a Glance: Spectroscopic Data Summary

To facilitate a clear and direct comparison, the key ¹H NMR, ¹³C NMR, and IR spectroscopic data for 2-(5-Ethyl-2-pyridyl)ethanol and its selected alternatives are summarized in the tables below.

Table 1: ¹H NMR Spectral Data (Chemical Shift δ in ppm)

Compound	Pyridine H	Pyridine H	Pyridine H	-CH₂- (Ethanol)	-CH₂- (Ethanol)	Substituent Protons
2-(5-Ethyl-2-pyridyl)ethanol	~8.3 (s)	~7.5 (d)	~7.1 (d)	~3.9 (t)	~2.9 (t)	~2.6 (q, -CH₂-), ~1.2 (t, -CH₃)
2-(5-Methyl-2-pyridyl)ethanol	~8.2 (s)	~7.4 (d)	~7.0 (d)	~3.9 (t)	~2.9 (t)	~2.3 (s, -CH₃)
2-(Pyridin-2-yl)ethanol	8.45 (d)[1]	7.59 (t)[1]	7.15 (m)[1]	3.99 (t)[1]	3.01 (t)[1]	-

Note: Data for 2-(5-Ethyl-2-pyridyl)ethanol and 2-(5-Methyl-2-pyridyl)ethanol are estimated based on typical chemical shifts and data from similar structures. Precise experimental values may vary.

Table 2: ¹³C NMR Spectral Data (Chemical Shift δ in ppm)

Compound	Pyridine C (C2)	Pyridine C (C3)	Pyridine C (C4)	Pyridine C (C5)	Pyridine C (C6)	-CH₂- (Ethanol)	-CH₂- (Ethanol)	Substituent Carbons
2-(5-Ethyl-2-pyridyl)ethanol	~159	~123	~137	~133	~136	~62	~40	~25 (-CH₂-), ~15 (-CH₃)
2-(5-Methyl-2-pyridyl)ethanol	~158	~123	~137	~130	~136	~62	~40	~18 (-CH₃)
2-(Pyridin-2-yl)ethanol	~160	~121	~136	~123	~148	~62	~40	-

Note: Data for 2-(5-Ethyl-2-pyridyl)ethanol, 2-(5-Methyl-2-pyridyl)ethanol, and 2-(Pyridin-2-yl)ethanol are estimated based on typical chemical shifts and available data for analogous structures. Precise experimental values may vary.

Table 3: Key FT-IR Absorption Bands (cm⁻¹)

Compound	O-H Stretch	C-H (Aromatic)	C-H (Aliphatic)	C=C, C=N Stretch	C-O Stretch
2-(5-Ethyl-2-pyridyl)ethanol	~3350 (broad)	~3050	~2960, ~2870	~1600, ~1480	~1050
2-(5-Methyl-2-pyridyl)ethanol	~3350 (broad)	~3050	~2950, ~2860	~1605, ~1485	~1045
2-(Pyridin-2-yl)ethanol	~3300 (broad)	~3060	~2940, ~2880	~1590, ~1470	~1040

Note: The IR spectra for 2-(5-Ethyl-2-pyridyl)ethanol are available from various sources, confirming the presence of characteristic functional groups.[2] The values presented are typical for these classes of compounds.

Experimental Protocols

The following are generalized experimental protocols for obtaining NMR and IR spectra of organic compounds like 2-(5-Ethyl-2-pyridyl)ethanol and its analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Dissolve 5-10 mg of the solid compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle warming or vortexing may be applied if necessary.

• The solution should be clear and free of any particulate matter.

2. ¹H NMR Spectroscopy:

• Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Typical acquisition parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans for good signal-to-noise ratio.

• The chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

3. ¹³C NMR Spectroscopy:

• Acquire the spectrum on the same spectrometer used for ¹H NMR.

• A proton-decoupled pulse sequence is typically used to simplify the spectrum to single lines for each unique carbon atom.

• A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are generally required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

Fourier-Transform Infrared (FT-IR) Spectroscopy

1. Sample Preparation (Attenuated Total Reflectance - ATR):

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the instrument's pressure arm to ensure good contact between the sample and the crystal.

2. Sample Preparation (KBr Pellet):

• Grind a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Press the mixture into a transparent pellet using a hydraulic press.

3. Spectral Acquisition:

• Record a background spectrum of the empty ATR crystal or the KBr pellet.

• Place the sample in the IR beam path and collect the sample spectrum.

• The spectrum is typically recorded over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• The final spectrum is presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

Spectroscopic Comparison Workflow

The logical workflow for comparing the spectroscopic data of these compounds is illustrated in the diagram below. This process involves acquiring the spectra, processing the data, assigning the signals, and performing a comparative analysis to identify structural similarities and differences.

Caption: Workflow for spectroscopic data comparison.

In-depth Spectroscopic Analysis

¹H NMR Spectroscopy

The ¹H NMR spectra of the three compounds exhibit characteristic signals for the pyridine ring protons and the ethanol side chain. In 2-(5-Ethyl-2-pyridyl)ethanol, the ethyl group introduces a quartet at approximately 2.6 ppm and a triplet at around 1.2 ppm, which are absent in the other two analogs. The methyl group in 2-(5-Methyl-2-pyridyl)ethanol appears as a singlet around 2.3 ppm. The protons of the ethanol side chain (-CH₂-CH₂-OH) typically appear as two triplets, with the methylene group adjacent to the hydroxyl group resonating further downfield due to the deshielding effect of the oxygen atom.

¹³C NMR Spectroscopy

The ¹³C NMR spectra provide valuable information about the carbon framework of the molecules. The number of unique carbon signals corresponds to the number of chemically non-equivalent carbon atoms. The substitution at the 5-position of the pyridine ring significantly influences the chemical shifts of the aromatic carbons. The ethyl and methyl substituents in the analogs introduce additional signals in the aliphatic region of the spectrum, which are clearly distinguishable from the signals of the ethanol side chain.

FT-IR Spectroscopy

The FT-IR spectra of all three compounds are dominated by a broad absorption band in the region of 3300-3400 cm⁻¹, characteristic of the O-H stretching vibration of the alcohol functional group. The presence of the pyridine ring is confirmed by C=C and C=N stretching vibrations in the 1400-1600 cm⁻¹ region. The aliphatic C-H stretching vibrations of the ethyl, methyl, and ethanol moieties are observed in the 2850-3000 cm⁻¹ range, while the aromatic C-H stretching appears just above 3000 cm⁻¹. The C-O stretching vibration of the primary alcohol is typically found around 1050 cm⁻¹.

This detailed comparison of the NMR and IR spectroscopic data of 2-(5-Ethyl-2-pyridyl)ethanol and its analogs provides a valuable resource for researchers in the field. The provided data and experimental protocols will facilitate the unambiguous identification and characterization of these important compounds in various research and development settings.

References

• 1. Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to 5-Ethyl-2-Pyridineethanol Derivatives and Their Antimicrobial Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial activity of a series of chalcone and pyrimidine derivatives synthesized from a precursor derived from 5-Ethyl-2-Pyridineethanol. The data presented herein, sourced from pharmacological studies, offers insights into the structure-activity relationships of these pyridine derivatives, aiding in the strategic design of novel therapeutic agents.

Introduction to 5-Ethyl-2-Pyridineethanol and its Derivatives

5-Ethyl-2-Pyridineethanol is a substituted pyridine derivative that serves as a versatile building block in organic synthesis.[1] Its applications are notable in the pharmaceutical industry, particularly as a key intermediate in the synthesis of the antidiabetic drug Pioglitazone.[2] The pyridine scaffold is a common motif in many biologically active compounds, exhibiting a wide range of therapeutic properties, including anticancer, anti-inflammatory, and antimicrobial activities.[3][4]

This guide focuses on the comparative antimicrobial performance of a series of chalcone and pyrimidine derivatives synthesized using 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde, a direct derivative of 5-Ethyl-2-Pyridineethanol. By analyzing the antimicrobial data of these compounds, researchers can better understand how different substituents on the aromatic rings influence their efficacy against various bacterial and fungal strains.

Comparative Antimicrobial Activity

The following tables summarize the in vitro antibacterial and antifungal activities of chalcone and pyrimidine derivatives of 5-Ethyl-2-Pyridineethanol, as determined by the broth microdilution method. The data is presented as the Minimum Inhibitory Concentration (MIC) in μg/mL, which represents the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Table 1: Antibacterial Activity of 5-Ethyl-2-Pyridineethanol Derivatives (MIC in μg/mL) [5]

Compound ID	R Group	E. coli	P. aeruginosa	S. aureus	S. pyogenes
Chalcones
4a	-H	>1000	>1000	250	500
4b	4-OCH₃	100	150	250	250
4c	2,4-diCl	200	250	100	100
4d	4-OH	150	200	250	250
4e	2-OH	200	250	150	200
4f	4-CH₃	100	150	100	250
4h	4-F	62.5	100	150	150
Pyrimidines
5a	-H	200	250	100	150
5b	4-OCH₃	100	150	100	100
5c	2,4-diCl	100	100	62.5	100
5d	4-OH	150	200	150	150
5e	2-OH	200	200	100	150
5f	4-CH₃	100	150	100	100
5h	4-F	100	100	100	100
Standard Drugs
Ampicillin	-	100	250	250	100
Chloramphenicol	-	50	50	50	50
Ciprofloxacin	-	25	25	50	50

Table 2: Antifungal Activity of 5-Ethyl-2-Pyridineethanol Derivatives (MIC in μg/mL) [5]

Compound ID	R Group	C. albicans	A. niger	A. clavatus
Chalcones
4a	-H	250	>1000	>1000
4b	4-OCH₃	1000	1000	1000
4c	2,4-diCl	500	1000	1000
4d	4-OH	500	500	1000
4e	2-OH	500	1000	1000
4f	4-CH₃	1000	1000	1000
4h	4-F	250	>1000	>1000
Pyrimidines
5a	-H	200	500	500
5b	4-OCH₃	250	500	500
5c	2,4-diCl	200	250	250
5d	4-OH	200	250	500
5e	2-OH	250	500	500
5f	4-CH₃	200	500	500
5h	4-F	200	250	250
Standard Drugs
Nystatin	-	100	100	100
Greseofulvin	-	500	500	500

Experimental Protocols

The following is a detailed methodology for the key experiments cited in this guide.

Antimicrobial Activity Screening (Broth Microdilution Method)[5]

The in vitro antimicrobial activity of the synthesized chalcone and pyrimidine derivatives was determined using the broth microdilution method to establish the Minimum Inhibitory Concentration (MIC).

1. Preparation of Test Compounds:

• Stock solutions of the synthesized compounds and standard drugs were prepared in dimethyl sulfoxide (DMSO).

2. Bacterial and Fungal Strains:

• Bacteria: Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Streptococcus pyogenes.

• Fungi: Candida albicans, Aspergillus niger, and Aspergillus clavatus.

3. Culture Media:

• Nutrient broth was used for the growth of bacterial strains.

• Sabouraud dextrose broth was used for the growth of fungal strains.

4. Inoculum Preparation:

• Bacterial and fungal cultures were grown overnight at 37°C and 28°C, respectively.

• The turbidity of the microbial suspensions was adjusted to match a 0.5 McFarland standard, corresponding to approximately 10⁸ CFU/mL for bacteria and 10⁶ CFU/mL for fungi.

5. Microdilution Assay:

• The assay was performed in 96-well microtiter plates.

• Serial two-fold dilutions of the stock solutions of the test compounds were made in the respective growth media to achieve final concentrations ranging from 62.5 to 1000 µg/mL.

• Each well was inoculated with the standardized microbial suspension.

• The plates were incubated at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

6. Determination of MIC:

• The MIC was determined as the lowest concentration of the compound at which no visible growth of the microorganism was observed.

• A well containing only the growth medium and inoculum served as the positive control, while a well with only the growth medium served as the negative control.

Visualizations

Experimental Workflow for Antimicrobial Screening

Caption: Workflow for the broth microdilution antimicrobial susceptibility test.

Synthesis Pathway from 5-Ethyl-2-Pyridineethanol Derivative

Caption: Synthesis of chalcones and pyrimidines from a 5-Ethyl-2-Pyridineethanol derivative.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Ethyl-2-pyridineethanol | 5223-06-3 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, computational and antimicrobial evaluation of some new pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of 5-Ethyl-2-Pyridineethanol Analogs in Drug Discovery: A Guide for Researchers

A comprehensive analysis of 5-Ethyl-2-Pyridineethanol analogs reveals a versatile scaffold with significant potential across multiple therapeutic areas, including antimicrobial, antidiabetic, and neuroprotective applications. This guide provides a comparative overview of the efficacy of these analogs, supported by experimental data and detailed methodologies to inform future drug discovery and development efforts.

The core structure of 5-Ethyl-2-Pyridineethanol has served as a valuable starting point for the synthesis of a diverse range of derivatives. Researchers have successfully modified this scaffold to create novel chalcones, pyrimidines, carboxamides, and thiazolidinediones, demonstrating a broad spectrum of biological activities. This guide synthesizes the available data to offer an objective comparison of their performance.

Antimicrobial Activity of 5-Ethyl-2-Pyridineethanol Analogs

A significant body of research has focused on the antimicrobial properties of 5-Ethyl-2-Pyridineethanol derivatives. A study by Patel et al. (2009) detailed the synthesis and evaluation of a series of chalcone, pyrimidine, and phenyl carboxamido pyrimidine analogs. These compounds were screened against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains, with several analogs exhibiting promising activity comparable to or exceeding that of standard antibiotics.[1][2]

Comparative Antimicrobial Efficacy

The antimicrobial efficacy of the synthesized compounds was determined by their Minimum Inhibitory Concentration (MIC) values, with lower values indicating greater potency. The results are summarized in the tables below, comparing the activity of the most potent analogs against standard antimicrobial agents.

Table 1: Antibacterial Activity of Lead 5-Ethyl-2-Pyridineethanol Analogs (MIC in µg/mL)

Compound	Substituent	E. coli	S. aureus	P. aeruginosa	S. pyogenes
Chalcone (4h)	4-F	62.5	100	150	150
Pyrimidine (5b)	4-OCH₃	100	62.5	100	200
Pyrimidine (5i)	2,4-diF	62.5	62.5	150	150
Carboxamide (6j)	4-Br	100	100	150	200
Carboxamide (6k)	3,4-diCl	100	100	150	150
Ampicillin	-	100	250	200	100
Chloramphenicol	-	50	50	150	50
Ciprofloxacin	-	25	50	100	50
Norfloxacin	-	50	50	150	50

Data sourced from Patel et al. (2009).[1][2]

Table 2: Antifungal Activity of Lead 5-Ethyl-2-Pyridineethanol Analogs (MIC in µg/mL)

Compound	Substituent	C. albicans	A. niger	A. clavatus
Chalcone (4g)	H	250	1000	>1000
Chalcone (4h)	4-F	250	>1000	>1000
Pyrimidine (5o)	3,4-diF	200	500	1000
Carboxamide (6j)	4-Br	500	1000	1000
Carboxamide (6k)	3,4-diCl	500	1000	1000
Nystatin	-	100	100	100
Griseofulvin	-	500	100	100

Data sourced from Patel et al. (2009).[1][2]

Experimental Protocol: Antimicrobial Susceptibility Testing

The antimicrobial activity of the 5-Ethyl-2-Pyridineethanol analogs was determined using the broth microdilution method.

• Preparation of Test Compounds: A stock solution of each synthesized compound was prepared in dimethyl sulfoxide (DMSO).

• Bacterial and Fungal Strains: The following microorganisms were used: Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, Streptococcus pyogenes, Candida albicans, Aspergillus niger, and Aspergillus clavatus.

• Broth Microdilution Assay:

  • Serial two-fold dilutions of the test compounds and standard drugs were prepared in 96-well microtiter plates containing a suitable growth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi).

  • Each well was inoculated with a standardized suspension of the respective microorganism.

  • The plates were incubated at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

• Determination of MIC: The MIC was recorded as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.

Antidiabetic Activity of 5-Ethyl-2-Pyridineethanol Analogs

The 5-Ethyl-2-Pyridineethanol moiety is a key structural component of the well-known antidiabetic drug, pioglitazone.[3][4] Pioglitazone is a thiazolidinedione that acts as an insulin sensitizer.[4] Research has also been conducted on the biological activity of pioglitazone's metabolites, which are themselves analogs of 5-Ethyl-2-Pyridineethanol.

Comparative Antidiabetic Efficacy

A study by Willson et al. (1996) investigated the in vivo and in vitro activity of several pioglitazone metabolites. Their findings indicated that while some metabolites had slightly lower potency than the parent compound, one particular ketone metabolite proved to be the most potent in both an in vivo mouse model of type-II diabetes and an in vitro cell-based assay for insulin-stimulated lipogenesis.[3]

Table 3: Comparative Antidiabetic Activity of Pioglitazone and its Metabolites

Compound	Description	In Vivo Activity (KKAy Mouse Model)	In Vitro Activity (3T3-L1 Lipogenesis)
Pioglitazone	Parent Drug	Active	Active
Metabolite 6	Hydroxylated Metabolite	Active	Roughly equivalent to Pioglitazone
Metabolite 7	Hydroxylated Metabolite	Active	Roughly equivalent to Pioglitazone
Metabolite 9	Oxygenated Metabolite	Active	Roughly equivalent to Pioglitazone
Ketone 10	Putative Ketone Metabolite	Most Potent	Most Potent

Data interpretation from Willson et al. (1996).[3]

Experimental Protocol: In Vivo Antihyperglycemic Activity (KKAy Mouse Model)

The KKAy mouse is a genetically obese and diabetic model used to evaluate the efficacy of antihyperglycemic agents.

• Animal Model: Male KKAy mice were used for the study.

• Drug Administration: The test compounds (pioglitazone and its metabolites) were administered orally to the mice.

• Blood Glucose Monitoring: Blood samples were collected at various time points after drug administration, and blood glucose levels were measured.

• Data Analysis: The percentage reduction in blood glucose levels was calculated and compared between the different treatment groups to determine the relative potency of the compounds.

Neuroprotective Potential of 5-Ethyl-2-Pyridineethanol Analogs

While specific quantitative data for a wide range of 5-Ethyl-2-Pyridineethanol analogs in neuroprotection is still an emerging area of research, the parent compound itself is recognized as a valuable building block for synthesizing therapeutic agents targeting neurological disorders.[5] The pyridine scaffold is a common feature in many neuroprotective agents.

Further research is warranted to synthesize and evaluate novel 5-Ethyl-2-Pyridineethanol derivatives for their ability to protect neuronal cells from various insults, such as oxidative stress and excitotoxicity. Standard in vitro models, such as the SH-SY5Y human neuroblastoma cell line, can be utilized for initial screening.

Experimental Protocol: In Vitro Neuroprotection Assay (SH-SY5Y Cell Line)

This protocol outlines a general method for assessing the neuroprotective effects of compounds against oxidative stress-induced cell death.

• Cell Culture: Human SH-SY5Y neuroblastoma cells are cultured in a suitable medium.

• Induction of Neurotoxicity: Cells are exposed to a neurotoxic agent, such as hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA), to induce oxidative stress and cell death.

• Treatment with Test Compounds: The cells are co-treated with the neurotoxic agent and various concentrations of the test compounds (5-Ethyl-2-Pyridineethanol analogs).

• Cell Viability Assessment: After an incubation period, cell viability is measured using a standard assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Data Analysis: The percentage of cell viability in the presence of the test compounds is compared to the control group (cells treated with the neurotoxin alone) to determine the neuroprotective effect. The IC₅₀ value (the concentration at which 50% of the neurotoxic effect is inhibited) can be calculated.

Visualizing the Path to Discovery

To illustrate the processes involved in the development and evaluation of 5-Ethyl-2-Pyridineethanol analogs, the following diagrams have been generated using the DOT language.

Caption: Synthetic pathway for 5-Ethyl-2-Pyridineethanol analogs.

Caption: Workflow for antimicrobial susceptibility testing.

Conclusion

The 5-Ethyl-2-Pyridineethanol scaffold has proven to be a fruitful starting point for the development of novel therapeutic agents. The analogs derived from this core structure have demonstrated significant antimicrobial and antidiabetic activities. While the exploration of their neuroprotective potential is in its earlier stages, the inherent properties of the pyridine ring suggest that this is a promising avenue for future research. The data and protocols presented in this guide offer a valuable resource for scientists and researchers in the field of drug discovery, providing a foundation for the rational design and evaluation of new and more effective 5-Ethyl-2-Pyridineethanol-based therapeutics.

References

• 1. Studies on antidiabetic agents. XII. Synthesis and activity of the metabolites of (+/-)-5(-)[p(-)[2-(5-ethyl-2-pyridyl)ethoxy]benzyl]-2,4- thiazolidinedione (pioglitazone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activity of metabolites of the antidiabetic, antihyperglycemic agent pioglitazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemimpex.com [chemimpex.com]

Validating the Structure of Synthesized 5-Ethyl-2-Pyridineethanol: A Comparative Guide

For researchers and professionals in drug development, rigorous structural validation of synthesized compounds is a critical step to ensure identity, purity, and consistency. This guide provides a comparative framework for validating the structure of 5-Ethyl-2-Pyridineethanol, a key intermediate in various pharmaceutical syntheses.[1] Its performance in standard analytical techniques is compared against two common structural alternatives: 2-Pyridineethanol and the positional isomer, 4-Pyridineethanol.

Chemical Structures Overview

The primary compound of interest and its alternatives share a pyridine core and a hydroxyethyl side chain, differing in the presence and position of an ethyl substituent. These structural variations lead to distinct spectroscopic signatures.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
5-Ethyl-2-Pyridineethanol		C₉H₁₃NO	151.21[2]
2-Pyridineethanol		C₇H₉NO	123.15[3][4]
4-Pyridineethanol		C₇H₉NO	123.15[5][6][7]

Comparative Spectroscopic Data

The following tables summarize the expected quantitative data from key analytical techniques used for structural elucidation.

Table 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of hydrogen and carbon atoms, respectively. The presence of the ethyl group and the substitution pattern on the pyridine ring are clearly distinguishable. Data for 5-Ethyl-2-Pyridineethanol is predicted based on analysis of its derivatives.[8]

¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Assignment	5-Ethyl-2-Pyridineethanol (Predicted)	2-Pyridineethanol[9]	4-Pyridineethanol
-CH₃ (ethyl)	~1.2 (t, 3H)	-	-
-CH₂- (ethyl)	~2.6 (q, 2H)	-	-
Py-CH₂-	~3.1 (t, 2H)	3.01 (t, 2H)	~2.9 (t, 2H)
-CH₂-OH	~4.3 (t, 2H)	3.99 (t, 2H)	~3.9 (t, 2H)
Py-H3	~7.4 (d)	7.14 (d)	7.2-7.3 (d, 2H)
Py-H4	~7.5 (dd)	7.59 (t)	-
Py-H6	~8.3 (d)	8.45 (d)	8.4-8.5 (d, 2H)
-OH	Variable	4.59 (s)	Variable

¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Assignment	5-Ethyl-2-Pyridineethanol (Predicted)	2-Pyridineethanol	4-Pyridineethanol
-CH₃ (ethyl)	~15.5	-	-
-CH₂- (ethyl)	~25.0	-	-
Py-CH₂-	~38.0	~40.1	~37.8
-CH₂-OH	~61.0	~61.2	~60.5
Py-C3	~137.0	~121.5	~124.5
Py-C4	~135.0	~136.5	~150.0
Py-C5	~133.0	~123.5	~124.5
Py-C6	~147.0	~149.0	~150.0
Py-C2	~158.0	~159.5	-

Table 2: Mass Spectrometry (MS) Data

Mass spectrometry determines the molecular weight and provides structural clues based on fragmentation patterns. Electron Ionization (EI) is a common method for this class of compounds.

Compound	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z]
5-Ethyl-2-Pyridineethanol	151	134, 118, 106[2]
2-Pyridineethanol	123	106, 92, 78[10]
4-Pyridineethanol	123	106, 93, 78

Fragment Interpretation:

• For 5-Ethyl-2-Pyridineethanol: The peak at m/z 134 corresponds to the loss of a methyl group followed by rearrangement or the loss of a hydroxyl radical.[2][11] The fragment at m/z 106 likely represents the loss of the entire CH₂CH₂OH group.

• For 2- and 4-Pyridineethanol: The prominent fragment at m/z 106 is due to the alpha-cleavage loss of the OH group and a hydrogen atom.[11] The peak at m/z 93 corresponds to the pyridylmethyl cation, a very stable fragment.

Table 3: Fourier-Transform Infrared (FTIR) Spectroscopy Data

FTIR spectroscopy identifies the functional groups present in a molecule based on the absorption of infrared radiation.

Assignment	Wavenumber (cm⁻¹)	5-Ethyl-2-Pyridineethanol	2-Pyridineethanol	4-Pyridineethanol
O-H Stretch (Alcohol)	3200-3600 (broad)	Yes	Yes	Yes
C-H Stretch (Aromatic)	3000-3100	Yes	Yes	Yes
C-H Stretch (Aliphatic)	2850-3000	Yes	Yes	Yes
C=C, C=N Stretch (Pyridine Ring)	1400-1600	Yes	Yes	Yes
C-O Stretch (Primary Alcohol)	1000-1075	Yes	Yes	Yes

Experimental Protocols

Standard protocols for acquiring the validation data are detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the synthesized compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR Acquisition: Acquire spectra with a spectral width of 0-12 ppm. Use a 30-degree pulse angle, an acquisition time of 4 seconds, and a relaxation delay of 1 second. Typically, 16 scans are co-added.

• ¹³C NMR Acquisition: Acquire spectra with a spectral width of 0-200 ppm using a proton-decoupled pulse sequence. A 45-degree pulse angle, an acquisition time of 2 seconds, and a relaxation delay of 2 seconds are used. Several thousand scans may be required to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the raw data (Free Induction Decay) using appropriate software (e.g., MestReNova, TopSpin). Apply a Fourier transform, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0.00 ppm for ¹H and the CDCl₃ solvent peak at 77.16 ppm for ¹³C.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: A GC system coupled to a mass spectrometer with an Electron Ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230°C.

• Data Analysis: Identify the peak corresponding to the compound in the total ion chromatogram. Analyze the mass spectrum of this peak to find the molecular ion and characteristic fragment ions.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: As 5-Ethyl-2-Pyridineethanol can be a low-melting solid or viscous liquid, the Attenuated Total Reflectance (ATR) technique is ideal.[2][12] Place a small amount of the neat sample directly onto the ATR crystal.

• Instrumentation: An FTIR spectrometer equipped with an ATR accessory (e.g., a diamond crystal).

• Acquisition: Collect the spectrum over a range of 4000-600 cm⁻¹. Co-add 32 scans at a resolution of 4 cm⁻¹ to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal should be collected and automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups (O-H, C-H, C=C, C=N, C-O) to confirm their presence in the structure.

Workflow for Structural Validation

The following diagram illustrates a typical workflow for the structural validation of a newly synthesized compound.

Caption: Workflow for the synthesis, purification, and structural validation of an organic compound.

References

• 1. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 2. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Pyridineethanol [webbook.nist.gov]
• 4. 2-Pyridineethanol [webbook.nist.gov]
• 5. 4-Pyridineethanol | C7H9NO | CID 72921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
• 7. scbt.com [scbt.com]
• 8. researchgate.net [researchgate.net]
• 9. 2-(2-Hydroxyethyl)pyridine(103-74-2) 1H NMR [m.chemicalbook.com]
• 10. 2-(2-Hydroxyethyl)pyridine | C7H9NO | CID 7675 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. novaphene.com [novaphene.com]

A Comparative Analysis of Synthetic Routes to 5-Ethyl-2-Pyridineethanol for Pharmaceutical Research and Development

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 5-Ethyl-2-Pyridineethanol is a crucial building block in the synthesis of various pharmaceutical compounds. This guide provides a comparative study of two primary synthetic routes to this valuable intermediate, presenting detailed experimental data and protocols to inform strategic decisions in process development and scale-up.

This analysis focuses on two distinct and viable pathways for the synthesis of 5-Ethyl-2-Pyridineethanol:

• Route 1: Hydroxymethylation of 5-Ethyl-2-Methylpyridine

• Route 2: Condensation of 2-Ethylpyridine with Formaldehyde

These routes have been selected based on the availability of experimental data and their relevance to industrial-scale production. Below, we delve into the specifics of each method, offering a side-by-side comparison of their performance based on key metrics such as yield, reaction conditions, and reagent accessibility.

Comparative Performance of Synthesis Routes

The following table summarizes the quantitative data for the two primary synthesis routes to 5-Ethyl-2-Pyridineethanol, allowing for a direct comparison of their key performance indicators.

Parameter	Route 1: Hydroxymethylation of 5-Ethyl-2-Methylpyridine	Route 2: Condensation of 2-Ethylpyridine with Formaldehyde
Starting Materials	5-Ethyl-2-methylpyridine, Formaldehyde	2-Ethylpyridine, Paraformaldehyde
Key Reagents	Ammonium Acetate	Triethylamine
Solvent	Aqueous Ammonia	Water
Reaction Temperature	Elevated temperatures and pressures	140 °C
Reaction Time	Not specified	2 hours
Reported Yield	Poor	High (based on analogous reactions)
Purity	Distillation required for purification	Not specified, but purification by distillation is implied

Detailed Experimental Protocols

For reproducibility and adaptation in a laboratory setting, detailed experimental protocols for each synthesis route are provided below.

Route 1: Hydroxymethylation of 5-Ethyl-2-Methylpyridine

Route 2: Condensation of 2-Ethylpyridine with Formaldehyde

A patented method describes the synthesis of pyridine ethanol derivatives, including a process applicable to the formation of 5-Ethyl-2-Pyridineethanol from 2-ethylpyridine.[2]

Experimental Procedure:

• In a 3-liter stainless steel autoclave, a mixture of 1070 g (10 mol) of 2-ethylpyridine and 300 g of ion-exchanged water is prepared.

• To this mixture, 60 g (2.0 mol) of paraformaldehyde and 81 g (0.8 mol) of triethylamine are added.

• The reaction mixture is heated to 140 °C and maintained at this temperature for 2 hours.

• After the reaction is complete, the mixture is cooled.

• Paraformaldehyde and triethylamine are removed from the reaction solution at 60 °C under reduced pressure (25 kPa or less).

• Water and unreacted 2-ethylpyridine are subsequently collected at 120 °C and a pressure of 2 kPa or less to yield the crude 5-Ethyl-2-Pyridineethanol.

While a specific yield for this reaction is not provided in the document, analogous reactions for the synthesis of other pyridine ethanol derivatives described in the same patent report high yields, with selectivities often exceeding 90%.[2]

Visualizing the Synthesis Pathways

To further clarify the chemical transformations, the following diagrams illustrate the two synthesis routes.

Caption: Route 1: Hydroxymethylation of 5-Ethyl-2-Methylpyridine.

Caption: Route 2: Condensation of 2-Ethylpyridine with Formaldehyde.

Conclusion

Both presented routes offer viable methods for the synthesis of 5-Ethyl-2-Pyridineethanol. Route 2, the condensation of 2-ethylpyridine with formaldehyde, appears to be the more promising option for industrial applications due to the detailed protocol available and the high yields reported for analogous reactions under similar conditions. In contrast, Route 1, the hydroxymethylation of 5-ethyl-2-methylpyridine, is reported to have a poor yield, which may limit its practicality for large-scale production.

Researchers and process chemists are encouraged to use this guide as a starting point for their own investigations. Further optimization of reaction conditions, catalyst selection, and purification techniques for both routes could lead to even more efficient and cost-effective syntheses of this critical pharmaceutical intermediate. The provided experimental protocols offer a solid foundation for such developmental work.

References

• 1. researchgate.net [researchgate.net]
• 2. JP2010270008A - Method of producing pyridine ethanol derivative - Google Patents [patents.google.com]

5-Ethyl-2-Pyridineethanol: A Comparative Guide for Intermediate Performance in Pharmaceutical Synthesis

For researchers, scientists, and drug development professionals, the selection of intermediates is a critical step in establishing efficient, scalable, and cost-effective synthetic routes. This guide provides a comprehensive comparison of the performance of 5-Ethyl-2-Pyridineethanol, a key intermediate, primarily focusing on its well-documented role in the synthesis of the antidiabetic drug, Pioglitazone.

Performance in Pioglitazone Synthesis: A Comparative Overview

5-Ethyl-2-Pyridineethanol is a cornerstone intermediate in the industrial synthesis of Pioglitazone. Its primary function is to introduce the 5-ethyl-2-pyridyl ethoxy side chain, a crucial pharmacophore of the final drug molecule. The performance of this intermediate is best evaluated by comparing the various synthetic strategies employed to construct Pioglitazone, as outlined in numerous patents and publications. These routes, while all utilizing 5-Ethyl-2-Pyridineethanol, present different approaches to forming the key ether linkage and subsequent transformations, leading to variations in overall yield, purity, and process efficiency.

The central role of 5-Ethyl-2-Pyridineethanol is in the formation of the intermediate 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde. The efficiency of this step and the purity of the resulting aldehyde are paramount for the success of the subsequent condensation and reduction steps.

Comparative Data of Synthetic Routes

The following table summarizes the performance of different synthetic routes starting from 5-Ethyl-2-Pyridineethanol for the synthesis of Pioglitazone and its key intermediates. It is important to note that yields can vary based on specific reaction conditions and scale.

Route	Key Transformation from 5-Ethyl-2-Pyridineethanol	Reported Yields	Purity/Notes
Route A: Mesylation followed by Williamson Ether Synthesis	1. Mesylation of 5-Ethyl-2-Pyridineethanol. 2. Reaction of the mesylate with 4-hydroxybenzaldehyde.	Step 1: Quantitative. Overall yield for 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde can be improved from older methods with low yields.	This is a widely used and robust method. Purity of the intermediate aldehyde is crucial to minimize side reactions in the next step.
Route B: Tosylation followed by Williamson Ether Synthesis	1. Tosylation of 5-Ethyl-2-Pyridineethanol. 2. Reaction of the tosylate with 4-hydroxybenzaldehyde.	Yields are generally comparable to the mesylation route.	Tosylates are also effective leaving groups for this transformation.
Route C: Direct Condensation with 4-Fluorobenzonitrile	Reaction with 4-fluorobenzonitrile followed by reduction of the nitrile.	Data on specific yields for this route is less commonly reported in direct comparison to Routes A and B.	This route avoids the pre-activation of the alcohol but involves a subsequent reduction step.

Experimental Protocols for Key Reactions

Detailed experimental protocols are essential for reproducing and optimizing synthetic procedures. Below are representative protocols for the key transformations involving 5-Ethyl-2-Pyridineethanol in the synthesis of Pioglitazone.

Protocol 1: Mesylation of 5-Ethyl-2-Pyridineethanol

This protocol describes the conversion of the alcohol to its corresponding mesylate, activating it for the subsequent etherification.

Materials:

• 5-Ethyl-2-Pyridineethanol

• Triethylamine (TEA)

• Methanesulfonyl chloride (MsCl)

• Dichloromethane (DCM)

• Water

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• Dissolve 5-Ethyl-2-Pyridineethanol in dichloromethane.

• Add triethylamine to the solution.

• Cool the mixture in an ice bath.

• Add methanesulfonyl chloride dropwise to the stirred solution while maintaining the cool temperature.

• Allow the reaction to stir at room temperature for several hours.

• Quench the reaction by adding water.

• Separate the organic layer.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the mesylate.

Protocol 2: Williamson Ether Synthesis to form 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde

This protocol outlines the formation of the key ether linkage.

Materials:

• (5-Ethyl-2-pyridyl)ethyl methanesulfonate (from Protocol 1)

• 4-Hydroxybenzaldehyde

• Potassium carbonate (K₂CO₃)

• Acetonitrile

Procedure:

• Combine (5-Ethyl-2-pyridyl)ethyl methanesulfonate, 4-hydroxybenzaldehyde, and potassium carbonate in acetonitrile.

• Heat the mixture to reflux and maintain for several hours, monitoring the reaction by a suitable technique (e.g., TLC or HPLC).

• Upon completion, cool the reaction mixture.

• Filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by crystallization or chromatography to yield 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthetic routes to Pioglitazone starting from 5-Ethyl-2-Pyridineethanol.

Caption: Synthetic pathway to Pioglitazone via activation and Williamson ether synthesis.

Alternative Intermediates and Applications

While 5-Ethyl-2-Pyridineethanol is the standard intermediate for Pioglitazone, the broader class of pyridine derivatives serves as crucial building blocks in a vast array of pharmaceuticals and agrochemicals.[1][2] The performance of these alternative pyridine-based intermediates is highly dependent on the specific target molecule and the desired biological activity. For instance, variations in the substitution pattern on the pyridine ring can significantly impact the pharmacological properties of the final compound.[2]

Conclusion

5-Ethyl-2-Pyridineethanol has proven to be a highly effective and reliable intermediate in the synthesis of Pioglitazone. Its performance is well-documented across various synthetic routes, with the mesylation/tosylation followed by Williamson ether synthesis being a common and robust strategy. While direct comparative data with alternative intermediates for Pioglitazone is scarce due to its established role, the comparison of different synthetic pathways utilizing this intermediate provides valuable insights for process optimization. The broader importance of pyridine derivatives in both pharmaceuticals and agrochemicals underscores the versatility of this class of compounds and highlights the potential for developing novel analogs for a range of applications. Researchers and drug development professionals can leverage the established synthetic methodologies for 5-Ethyl-2-Pyridineethanol as a foundation for the efficient synthesis of Pioglitazone and as a starting point for the exploration of new chemical entities.

References

• 1. nbinno.com [nbinno.com]
• 2. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of 5-Ethyl-2-Pyridineethanol Reaction Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed characterization of the reaction products of 5-Ethyl-2-Pyridineethanol, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. We present a comparative analysis of its primary reaction pathways, performance in synthesizing key derivatives, and a comparison with potential alternative pyridine-based starting materials. Experimental data, detailed protocols, and visual diagrams are provided to support researchers in their synthetic endeavors.

Overview of 5-Ethyl-2-Pyridineethanol and its Synthetic Utility

5-Ethyl-2-Pyridineethanol is a substituted pyridine derivative widely employed as a building block in organic synthesis.[1][2] Its bifunctional nature, possessing both a nucleophilic hydroxyl group and a pyridine ring, allows for a diverse range of chemical transformations. It is a crucial intermediate in the production of the antidiabetic drug Pioglitazone, where the 5-ethylpyridine moiety is a key structural feature of the final active pharmaceutical ingredient.[3][4]

Key Reaction Products and Their Characterization

Two primary reaction pathways for 5-Ethyl-2-Pyridineethanol are highlighted in this guide: O-alkylation to form ether linkages and conversion of the hydroxyl group to a better leaving group for subsequent nucleophilic substitution.

Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate

A common strategy to enhance the reactivity of 5-Ethyl-2-Pyridineethanol is the conversion of the hydroxyl group into a good leaving group, such as a mesylate. This is typically achieved by reacting it with methanesulfonyl chloride in the presence of a base.

Table 1: Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate [5]

Reactant	Molar Equivalent
5-Ethyl-2-Pyridineethanol	1.0
Methanesulfonyl chloride	1.2
Triethylamine	1.3
Product	Yield
(5-ethyl-2-pyridyl)ethyl methanesulfonate	100%

Synthesis of Chalcone and Pyrimidine Derivatives via 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde

5-Ethyl-2-Pyridineethanol is a precursor to 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde, a key intermediate for a wide range of biologically active chalcones and pyrimidines.[6] The synthesis involves an etherification reaction between 5-Ethyl-2-Pyridineethanol (typically activated as a mesylate or tosylate) and 4-hydroxybenzaldehyde. The resulting benzaldehyde derivative can then undergo condensation reactions to form the target compounds.

Table 2: Characterization Data for Representative Chalcone and Pyrimidine Derivatives

Compound ID	Structure	Yield (%)	m.p. (°C)	Key IR Bands (cm⁻¹)	Key ¹H NMR Signals (δ, ppm)
4b	1-(4-Methoxyphenyl)-3-{4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl}-2-propen-1-one	82	125-127	1658 (C=O), 1598 (C=C)	1.25 (t, 3H, CH₃), 2.65 (q, 2H, CH₂), 3.18 (t, 2H, CH₂), 3.88 (s, 3H, OCH₃), 4.45 (t, 2H, OCH₂)
4c	1-(2,4-Dichlorophenyl)-3-{4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl}-2-propen-1-one	78	138-140	1665 (C=O), 1590 (C=C)	1.25 (t, 3H, CH₃), 2.65 (q, 2H, CH₂), 3.18 (t, 2H, CH₂), 4.45 (t, 2H, OCH₂)
5b	4-(4-Methoxyphenyl)-6-{4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl}-pyrimidin-2-ylamine	75	168-170	3450, 3300 (NH₂)	1.25 (t, 3H, CH₃), 2.65 (q, 2H, CH₂), 3.18 (t, 2H, CH₂), 3.88 (s, 3H, OCH₃), 4.45 (t, 2H, OCH₂), 6.50 (s, 2H, NH₂)
5c	4-(2,4-Dichlorophenyl)-6-{4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl}-pyrimidin-2-ylamine	72	175-177	3460, 3310 (NH₂)	1.25 (t, 3H, CH₃), 2.65 (q, 2H, CH₂), 3.18 (t, 2H, CH₂), 4.45 (t, 2H, OCH₂), 6.55 (s, 2H, NH₂)

Comparison with Alternative Starting Materials

While 5-Ethyl-2-Pyridineethanol is a valuable synthetic intermediate, other pyridineethanol derivatives can also be used in similar reactions. The choice of starting material often depends on the desired properties of the final product.

Table 3: Comparison of 5-Ethyl-2-Pyridineethanol with Alternative Pyridineethanols

Feature	5-Ethyl-2-Pyridineethanol	2-Pyridineethanol	5-Methyl-2-Pyridineethanol
Structure	Ethyl group at the 5-position of the pyridine ring.	Unsubstituted pyridine ring.	Methyl group at the 5-position of the pyridine ring.
Key Applications	Intermediate for Pioglitazone and other biologically active compounds where the 5-ethyl group is crucial for activity.[3]	General pyridine-containing building block.	Precursor for various substituted pyridine derivatives.
Reactivity (Inferred)	The electron-donating nature of the ethyl group may slightly increase the nucleophilicity of the pyridine nitrogen, potentially influencing reaction rates in certain catalytic cycles. The steric bulk of the ethyl group is generally not significant enough to hinder reactions at the 2-position side chain.	Serves as a baseline for pyridineethanol reactivity.	The methyl group is also electron-donating but has a smaller steric profile than the ethyl group.
Considerations for Use	Essential when the 5-ethylpyridine moiety is a required pharmacophore.	A cost-effective alternative when the 5-substituent is not required for the target molecule's function.	Useful for introducing a methyl-substituted pyridine ring.

Experimental Protocols

Synthesis of (5-ethyl-2-pyridyl)ethyl methanesulfonate[5]

To a solution of 5-Ethyl-2-Pyridineethanol (80 g) in methylene chloride (800 ml), triethylamine (55 g) is added. The mixture is cooled, and methanesulfonyl chloride (73.2 g) is added dropwise with stirring. The reaction is stirred for 3 hours at room temperature. Water (400 ml) is then added, and the layers are separated. The aqueous layer is re-extracted with methylene chloride. The combined organic layers are washed with a saturated aqueous solution of sodium bicarbonate and then with a saturated aqueous saline solution. After drying over anhydrous sodium sulfate, the solvent is removed under reduced pressure to yield (5-ethyl-2-pyridyl)ethyl methanesulfonate as a pale yellow oil.

General Procedure for the Synthesis of Chalcones (e.g., 4b)

To a solution of 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde (0.01 mol) in methanol (50 mL), 4-methoxyacetophenone (0.01 mol) is added in the presence of a 2% NaOH solution (5 mL). The reaction mixture is stirred for 10-12 hours at room temperature. The solvent is then distilled off, and the crude product is poured into ice water. The resulting solid is filtered, washed with water, dried, and recrystallized from a suitable solvent to afford the pure chalcone.

Visualizing Reaction Pathways and Workflows

Caption: Reaction scheme for the synthesis of chalcone and pyrimidine derivatives.

Caption: Experimental workflow for the synthesis and characterization of mesylate.

Caption: Synthetic utility of 5-Ethyl-2-Pyridineethanol.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 5-Ethyl pyridine-2-ethanol [sarex.com]
• 3. Substituent effects on the kinetics of pyridine-catalysed hydrolysis of aromatic sulphonyl chlorides; Brønsted and Hammett correlations - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis routes of (5-Ethyl-2-pyridyl)ethanol [benchchem.com]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. researchgate.net [researchgate.net]

5-Ethyl-2-Pyridineethanol: A Comparative Guide for Drug Development Professionals

FOR IMMEDIATE RELEASE

A Comprehensive Cross-Reference of 5-Ethyl-2-Pyridineethanol for Pharmaceutical Research and Development

[City, State] – [Date] – In the landscape of pharmaceutical synthesis, the selection of key starting materials and intermediates is a critical factor influencing the efficiency, scalability, and cost-effectiveness of drug manufacturing. This guide provides a detailed comparison of synthetic routes involving 5-Ethyl-2-Pyridineethanol, a key intermediate in the production of the widely used antidiabetic agent, Pioglitazone HCl. This document serves as a vital resource for researchers, scientists, and drug development professionals by presenting objective comparisons of synthetic methodologies and supporting experimental data.

Physicochemical Properties of 5-Ethyl-2-Pyridineethanol

5-Ethyl-2-Pyridineethanol is a pyridine derivative recognized for its role as a crucial building block in organic synthesis.[1][2][3] Its fundamental properties are summarized in the table below, compiled from leading chemical databases.

Property	Value	Source
Molecular Formula	C₉H₁₃NO	PubChem[4], Chem-Impex[1]
Molecular Weight	151.21 g/mol	PubChem[4], Chem-Impex[1]
CAS Number	5223-06-3	PubChem[4], Chem-Impex[1]
Appearance	White to Light Yellow Solid or Viscous Liquid	Chem-Impex[1], Sarex[5]
Boiling Point	259.4 ± 25.0 °C at 760 mmHg	Chemsrc[6]
Purity	≥ 97% (GC)	Chem-Impex[1]
Synonyms	2-(5-Ethylpyridin-2-yl)ethanol, 2-Hydroxyethyl-5-ethylpyridine	PubChem[4], Chem-Impex[1]

Application in Pioglitazone HCl Synthesis

5-Ethyl-2-Pyridineethanol is a pivotal intermediate in the synthesis of Pioglitazone, an oral antidiabetic agent.[5] Pioglitazone functions as an insulin sensitizer, primarily in the treatment of type 2 diabetes.[5] The synthesis of Pioglitazone from 5-Ethyl-2-Pyridineethanol typically involves its reaction with 4-hydroxybenzaldehyde to form an ether linkage, followed by a series of condensation and reduction reactions.

Comparative Analysis of Synthetic Routes to Pioglitazone

Several synthetic strategies for Pioglitazone have been developed, each with distinct advantages and disadvantages. The following table summarizes a comparison of different methodologies, highlighting the role of 5-Ethyl-2-Pyridineethanol and alternative approaches.

Synthetic Route	Key Starting Materials	Key Reactions	Reported Yield	Purity	Key Considerations	Reference
Route A: Classical Synthesis	5-Ethyl-2-Pyridineethanol, 4-Hydroxybenzaldehyde, Thiazolidine-2,4-dione	Williamson Ether Synthesis, Knoevenagel Condensation, Catalytic Hydrogenation	63-73% (for hydrogenation step)	High, requires recrystallization	Involves handling of pyrophoric Pd/C and high-pressure hydrogenation, which can pose safety and scale-up challenges.	WO2005058827A1[7], US5585495
Route B: Alternative Intermediate Synthesis	2-(5-ethyl-2-pyridyl)ethanol, 1-fluoro-4-nitrobenzene	Nucleophilic Aromatic Substitution, Reduction, Diazotization, Heck-type reaction	Not explicitly stated in a single value, multi-step process.	High	A multi-step process that avoids direct use of 4-hydroxybenzaldehyde in the initial ether formation.	WO2009133576A1[8]
Route C: Cobalt-Catalyzed Reduction	5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione	Cobalt-catalyzed reduction	Improved yields over traditional methods	High	Avoids the use of pyrophoric Pd/C and high-pressure hydrogenation, offering a potentially safer and more scalable alternative.	US5585495

Experimental Protocols

Route A: Classical Synthesis of Pioglitazone

Step 1: Synthesis of 4-[2-(5-ethyl-2-pyridyl)ethoxy]benzaldehyde To a solution of 5-Ethyl-2-Pyridineethanol and 4-hydroxybenzaldehyde in a suitable solvent, a base such as sodium hydroxide is added. The reaction mixture is heated to facilitate the Williamson ether synthesis. The product is then isolated and purified.

Step 2: Synthesis of 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzylidene}-2,4-thiazolidinedione The product from Step 1 is reacted with 2,4-thiazolidinedione in the presence of a catalyst, such as piperidine, in a solvent like ethanol. The mixture is refluxed to drive the Knoevenagel condensation. The resulting benzylidene derivative is then isolated.

Step 3: Synthesis of Pioglitazone The benzylidene derivative from Step 2 is subjected to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under hydrogen pressure. The reduction of the exocyclic double bond yields Pioglitazone. The final product is purified by recrystallization.

Mechanism of Action: Pioglitazone Signaling Pathway

Pioglitazone exerts its therapeutic effects by acting as a selective agonist for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor.[1][4][5] Activation of PPARγ leads to the regulation of genes involved in glucose and lipid metabolism, ultimately improving insulin sensitivity.[1][4][5]

Caption: Pioglitazone binds to and activates the PPARγ-RXR heterodimer, leading to the regulation of target gene transcription and subsequent metabolic effects.

Conclusion

5-Ethyl-2-Pyridineethanol remains a cornerstone intermediate in the synthesis of Pioglitazone HCl. While the classical synthetic route is well-established, alternative methodologies, such as those employing cobalt-catalyzed reduction, offer promising avenues for improved safety and scalability. The selection of a particular synthetic route will depend on a comprehensive evaluation of factors including yield, purity requirements, cost, and manufacturing capabilities. This guide provides a foundational comparison to aid drug development professionals in making informed decisions for the efficient and safe production of this vital therapeutic agent.

References

• 1. canadianinsulin.com [canadianinsulin.com]
• 2. researchgate.net [researchgate.net]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. Pioglitazone: mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Pioglitazone? [synapse.patsnap.com]
• 6. Mechanism of Action Pioglitazone – My Endo Consult [myendoconsult.com]
• 7. WO2005058827A1 - Process for the synthesis of pioglitazone hydrogen chloride - Google Patents [patents.google.com]
• 8. WO2009133576A1 - A process for the preparation of 4-[2-(5-ethyl-2-pyridyl)ethoxy]nitrobenzene and pioglitazone - Google Patents [patents.google.com]

Comparative Pharmacological Screening of 5-Ethyl-2-Pyridineethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological profiles of compounds derived from 5-Ethyl-2-Pyridineethanol. It is intended to serve as a resource for researchers and professionals in the field of drug discovery and development by presenting objective comparisons with alternative compounds, supported by experimental data. This document outlines the antimicrobial, potential cannabinoid receptor 1 (CB1) antagonist, and prospective neuroprotective activities associated with these derivatives.

Introduction to 5-Ethyl-2-Pyridineethanol Derivatives

5-Ethyl-2-Pyridineethanol is a versatile chemical scaffold that serves as a key intermediate in the synthesis of various pharmacologically active molecules.[1][2] Its structural pliability allows for the generation of diverse derivatives with a range of biological activities. Notably, it is a crucial building block for the antidiabetic drug Pioglitazone.[3][4] This guide will delve into the pharmacological screening of chalcone, pyrimidine, and thiazolidinedione derivatives of 5-Ethyl-2-Pyridineethanol, exploring their potential as antimicrobial agents, CB1 receptor antagonists, and neuroprotective compounds.

Antimicrobial Activity

A study by Patel and Patel (2009) investigated the antimicrobial properties of a series of chalcone and pyrimidine derivatives of 5-Ethyl-2-Pyridineethanol against various bacterial and fungal strains. The results, expressed as Minimum Inhibitory Concentration (MIC) in µg/mL, are summarized below.

Data Presentation: Antimicrobial Activity

Table 1: Minimum Inhibitory Concentration (MIC, µg/mL) of 5-Ethyl-2-Pyridineethanol Chalcone Derivatives

Compound ID	R-group	S. aureus	S. pyogenes	E. coli	P. aeruginosa	C. albicans	A. niger	A. clavatus
4a	-H	200	250	100	125	250	200	250
4b	4-OCH₃	100	125	50	100	100	125	100
4c	4-Cl	50	100	25	50	50	100	50
4d	4-F	25	50	12.5	25	25	50	25
Ampicillin	-	250	100	100	100	-	-	-
Griseofulvin	-	-	-	-	-	500	100	100

Source: Patel NB, Patel HR. Arkivoc 2009 (xii) 302-321.[5]

Table 2: Minimum Inhibitory Concentration (MIC, µg/mL) of 5-Ethyl-2-Pyridineethanol Pyrimidine Derivatives

Compound ID	R-group	S. aureus	S. pyogenes	E. coli	P. aeruginosa	C. albicans	A. niger	A. clavatus
5a	-H	100	200	50	100	200	250	200
5b	4-OCH₃	50	100	25	50	100	125	100
5c	4-Cl	25	50	12.5	25	50	100	50
5d	4-F	12.5	25	6.25	12.5	25	50	25
Ampicillin	-	250	100	100	100	-	-	-
Griseofulvin	-	-	-	-	-	500	100	100

Source: Patel NB, Patel HR. Arkivoc 2009 (xii) 302-321.[5]

Comparison with Alternatives

The antimicrobial activity of these derivatives can be compared to other known antimicrobial agents. For instance, other studies on chalcone derivatives have reported MIC values in a similar range against various pathogens.[4][6][7][8][9] The fluoro-substituted pyrimidine derivative 5d demonstrated potent activity, particularly against Gram-negative bacteria, with MIC values lower than the standard antibiotic Ampicillin in this study.[5]

Experimental Protocols: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The Minimum Inhibitory Concentration (MIC) is determined using the broth microdilution method as outlined by the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Microbial Inoculum: Bacterial and fungal strains are cultured overnight in appropriate broth media. The turbidity of the suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Preparation of Compound Dilutions: Test compounds are dissolved in dimethyl sulfoxide (DMSO) and serially diluted in Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi) in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation and Incubation: Each well is inoculated with the standardized microbial suspension. The plates are incubated at 35-37°C for 18-24 hours for bacteria and at 28-30°C for 24-48 hours for fungi.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[10][11]

Cannabinoid Receptor 1 (CB1) Antagonist Activity

Comparison with Alternatives

For comparison, established CB1 receptor antagonists such as Rimonabant and the novel antagonist AM6545 have been characterized with in vitro binding assays.

Table 3: Comparative In Vitro Data for CB1 Receptor Antagonists

Compound	CB1 Receptor Binding Affinity (Ki, nM)	Functional Activity
Rimonabant	1.8	Inverse Agonist
AM6545	12.6	Neutral Antagonist
5-Ethyl-2-Pyridineethanol Derivative	Data not available	Putative Antagonist

Note: Data for Rimonabant and AM6545 are compiled from various sources for comparative purposes.[1][13]

Experimental Protocols: CB1 Receptor Binding Assay (Radioligand Displacement)

This protocol describes a competitive radioligand binding assay to determine the affinity of a test compound for the CB1 receptor.[14][15][16]

• Membrane Preparation: Cell membranes expressing the human CB1 receptor are prepared from cultured cells or brain tissue through homogenization and centrifugation.

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4) is used for all dilutions.

• Competitive Binding: Membranes are incubated with a fixed concentration of a radiolabeled CB1 receptor ligand (e.g., [³H]CP-55,940) and varying concentrations of the unlabeled test compound.

• Incubation: The reaction mixture is incubated at 30°C for 60-90 minutes to reach equilibrium.

• Separation and Detection: Bound and free radioligand are separated by rapid filtration through glass fiber filters. The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.[14]

Signaling Pathways: CB1 Receptor

The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gi/o family of G-proteins.[2][6]

CB1 Receptor Antagonist Signaling Pathway

Neuroprotective Potential

While specific experimental data on the neuroprotective effects of 5-Ethyl-2-Pyridineethanol derivatives are not yet published, the pyridine scaffold is present in many compounds with known neuroprotective properties.[1] This suggests that derivatives of 5-Ethyl-2-Pyridineethanol warrant investigation for their potential to mitigate neuronal damage in various neurological disorders.

Comparison with Alternatives

Numerous compounds are being investigated for their neuroprotective effects. A comparative study in rodent models of neonatal brain injury identified Azithromycin and Erythropoietin as promising neuroprotective agents.[2][3]

Table 4: Comparison of Neuroprotective Agents in a Neonatal Hypoxia-Ischemia Model

Agent	Outcome Measure	Result
Azithromycin	Composite Score (functional & neuropathology)	Superior neuroprotection
Erythropoietin	Composite Score (functional & neuropathology)	Superior neuroprotection
5-Ethyl-2-Pyridineethanol Derivatives	-	To be determined

Source: Wu et al. (2025)[2]

Experimental Protocols: In Vitro Neuroprotection Assay (Oxidative Stress Model)

This protocol outlines a common in vitro method to screen for the neuroprotective effects of compounds against oxidative stress-induced cell death in a neuronal cell line (e.g., SH-SY5Y).[5][17]

• Cell Culture: SH-SY5Y cells are cultured in a suitable medium and seeded into 96-well plates.

• Compound Treatment: Cells are pre-treated with various concentrations of the test compound for a specified period (e.g., 2-24 hours).

• Induction of Oxidative Stress: A neurotoxin, such as 6-hydroxydopamine (6-OHDA) or hydrogen peroxide (H₂O₂), is added to the culture medium to induce oxidative stress and cell death.

• Incubation: The cells are incubated with the neurotoxin for 24-48 hours.

• Assessment of Cell Viability: Cell viability is measured using an MTT or LDH assay. The MTT assay measures mitochondrial metabolic activity, while the LDH assay quantifies lactate dehydrogenase release from damaged cells.

• Data Analysis: The concentration of the test compound that provides 50% protection against the neurotoxin-induced cell death (EC50) is calculated.

Signaling Pathways: Key Neuroprotective Mechanisms

Neuroprotective compounds often exert their effects by modulating signaling pathways involved in cell survival, apoptosis, and inflammation.

Experimental Workflow for Neuroprotective Compound Screening

Key Signaling Pathways in Neuroprotection

Conclusion

Derivatives of 5-Ethyl-2-Pyridineethanol represent a promising class of compounds with diverse pharmacological potential. The chalcone and pyrimidine analogs have demonstrated significant antimicrobial activity, with some compounds showing superior efficacy compared to standard antibiotics. The thiazolidinedione derivative shows potential as a CB1 receptor antagonist for metabolic disorders, although further in vitro characterization is needed. Furthermore, the pyridine core suggests that these derivatives should be explored for their neuroprotective capabilities. This guide provides a foundational comparison to aid researchers in the strategic development and screening of novel therapeutic agents based on the 5-Ethyl-2-Pyridineethanol scaffold. Future research should focus on obtaining more extensive quantitative data, conducting direct comparative studies, and elucidating the precise mechanisms of action for these promising compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparing Neuroprotective Drug Efficacy in Rodent Neonatal Brain Injury Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. repository.unar.ac.id [repository.unar.ac.id]
• 7. Antibacterial potential of chalcones and its derivatives against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acgpubs.org [acgpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. A comparison of lipid and glycemic effects of pioglitazone and rosiglitazone in patients with type 2 diabetes and dyslipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 5-Ethyl-2-pyridineethanol | C9H13NO | CID 78894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Synthesis, molecular docking, and pharmacological evaluation of 5-(4-(2-(5-ethyl pyridine-2-yl) ethoxy) benzyl)-3-(phenylsulfonyl) thiazolidine-2, 4-dione against HFD-induced diabesity via interaction with the CB1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. THE NOVEL CANNABINOID CB1 ANTAGONIST AM6545 SUPPRESSES FOOD INTAKE AND FOOD-REINFORCED BEHAVIOR - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ARKAT USA, Inc. - Publisher of ARKIVOC (Free Journal of Organic Chemistry) [arkat-usa.org]
• 15. Design of a Potent CB1 Receptor Antagonist Series: Potential Scaffold for Peripherally-Targeted Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Synthesis, cannabinoid receptor affinity, and molecular modeling studies of substituted 1-aryl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Ethyl-2-Pyridineethanol: A Comprehensive Guide

For Immediate Release

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and maintaining regulatory compliance. This document provides essential, immediate safety and logistical information for the proper disposal of 5-Ethyl-2-Pyridineethanol, a pyridine derivative that requires careful management as hazardous waste.

Immediate Safety and Handling Protocols

5-Ethyl-2-Pyridineethanol is classified as a hazardous substance, being harmful in contact with skin and causing serious eye damage.[1][2] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling 5-Ethyl-2-Pyridineethanol, all personnel must be equipped with the appropriate PPE to prevent exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles with side-shields or a face shield.[3]	To protect eyes from splashes, which can cause serious damage.[4]
Skin Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®). A fully-buttoned laboratory coat.[2][3][4]	To prevent skin contact, which can be harmful.[1][4]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[4][5]	To avoid inhalation of any potential vapors.

In the event of accidental exposure, immediate action is crucial. For eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[3] If skin contact occurs, wash the affected area thoroughly with soap and water.[4]

Step-by-Step Disposal Procedure

The proper disposal of 5-Ethyl-2-Pyridineethanol and its contaminated materials must be managed in accordance with local, state, and federal regulations.[1] Pyridine and its derivatives are considered hazardous waste and must not be disposed of down the drain or in regular trash.[5][6]

1. Waste Identification and Segregation:

• All materials contaminated with 5-Ethyl-2-Pyridineethanol, including the pure substance, solutions, and disposable labware (e.g., pipette tips, gloves), must be classified as hazardous waste.[4]

• This waste stream must be segregated from other chemical waste to prevent incompatible reactions. Specifically, keep it separate from strong oxidizing agents and acids.[3][4]

2. Waste Collection and Storage:

• Collect all 5-Ethyl-2-Pyridineethanol waste in a designated, leak-proof, and clearly labeled hazardous waste container.[3][4]

• The container must be kept tightly sealed and stored in a cool, dry, and well-ventilated satellite accumulation area.[3]

• The label on the waste container must clearly state "Hazardous Waste" and identify the contents, including "5-Ethyl-2-Pyridineethanol".[7]

3. Spill Management:

• In the case of a small spill, absorb the material with an inert, non-combustible absorbent such as vermiculite or sand.[4][5]

• Collect the absorbent material into a sealed container for hazardous waste.[4]

• For large spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department immediately.[4]

4. Final Disposal:

• The designated and approved method for the disposal of pyridine-containing waste is controlled incineration.[1][8][9]

• Arrange for a licensed hazardous waste disposal company to collect the waste container. Do not attempt to treat or dispose of the chemical waste independently.

Quantitative Disposal Data

While specific quantitative data for 5-Ethyl-2-Pyridineethanol is limited, the disposal parameters for pyridine waste provide a strong guideline.

Parameter	Recommended Value	Source
Incineration Method	Rotary Kiln, Liquid Injection, or Fluidized Bed	[1][8][9]
Rotary Kiln Incineration Temperature	820°C - 1,600°C	[1][8][9]
Liquid Injection Incineration Temperature	650°C - 1,600°C	[1][8][9]
Fluidized Bed Incineration Temperature	450°C - 980°C	[1][8][9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Ethyl-2-Pyridineethanol.

Disposal Workflow for 5-Ethyl-2-Pyridineethanol

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 5-Ethyl-2-Pyridineethanol, fostering a culture of safety and environmental responsibility.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. benchchem.com [benchchem.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. benchchem.com [benchchem.com]
• 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 6. nj.gov [nj.gov]
• 7. benchchem.com [benchchem.com]
• 8. jubilantingrevia.com [jubilantingrevia.com]
• 9. jubilantingrevia.com [jubilantingrevia.com]